1-Chloro-2-fluorocyclohexane

• CAS: 4536-11-2

Core Science & Biosynthesis

Synthesis of cis-1-Chloro-2-fluorocyclohexane

An In-depth Technical Guide to the

For Researchers, Scientists, and Drug Development Professionals

This technical guide outlines a proposed stereoselective synthetic pathway for cis-1-chloro-2-fluorocyclohexane, a halogenated cyclohexane (B81311) derivative with potential applications in medicinal chemistry and materials science. Due to the inherent preference for anti-addition in electrophilic reactions with cyclohexene (B86901), a direct synthesis of the cis-isomer is challenging. The proposed multi-step synthesis leverages the stereochemistry of epoxide ring-opening followed by a nucleophilic substitution with inversion of configuration to achieve the desired cis arrangement of the chloro and fluoro substituents.

Proposed Synthetic Pathway

The recommended synthetic route commences with the epoxidation of cyclohexene to yield cyclohexene oxide. Subsequently, the epoxide is opened with a chloride source to produce trans-2-chlorocyclohexanol (B14723591). The pivotal final step involves the conversion of the hydroxyl group to a fluorine atom with an inversion of stereochemistry, yielding the target molecule, cis-1-chloro-2-fluorocyclohexane.

Caption: Proposed three-step synthesis of cis-1-Chloro-2-fluorocyclohexane.

Experimental Protocols

Step 1: Synthesis of Cyclohexene Oxide

The epoxidation of cyclohexene is a standard procedure, often accomplished using a peroxy acid such as meta-chloroperoxybenzoic acid (m-CPBA).

Methodology:

• Dissolve cyclohexene (1.0 equivalent) in a suitable solvent like dichloromethane (B109758) (DCM) in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath.

• Slowly add a solution of m-CPBA (1.1 equivalents) in DCM to the stirred solution of cyclohexene.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to obtain crude cyclohexene oxide.

• Purify the product by distillation.

Step 2: Synthesis of trans-2-Chlorocyclohexanol

The ring-opening of cyclohexene oxide with hydrochloric acid proceeds via an anti-addition mechanism, yielding the trans-chlorohydrin.[1]

Methodology:

• To a stirred solution of cyclohexene oxide (1.0 equivalent) in a suitable solvent such as diethyl ether, add concentrated hydrochloric acid (1.2 equivalents) dropwise at 0 °C.

• Allow the reaction mixture to stir at room temperature for 1-2 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with diethyl ether, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield crude trans-2-chlorocyclohexanol, which can be purified by distillation or chromatography.

Step 3:

The crucial stereoinversion is achieved by treating trans-2-chlorocyclohexanol with a nucleophilic fluorinating agent like diethylaminosulfur trifluoride (DAST), which is known to proceed via an S(_N)2 mechanism.

Methodology:

• In a fume hood, dissolve trans-2-chlorocyclohexanol (1.0 equivalent) in anhydrous dichloromethane in a flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add DAST (1.2 equivalents) to the cooled solution.

• Allow the reaction to stir at -78 °C for one hour, then slowly warm to room temperature and stir for an additional 12-24 hours.

• Monitor the reaction by GC-MS or TLC.

• Carefully quench the reaction by slowly adding it to a saturated aqueous solution of sodium bicarbonate at 0 °C.

• Separate the organic layer, wash with water and brine, and dry over anhydrous magnesium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica (B1680970) gel to isolate cis-1-chloro-2-fluorocyclohexane.

Quantitative Data

The following table summarizes typical yields for the proposed reaction sequence based on literature precedents for analogous transformations.

Step	Reaction	Reagents	Typical Yield (%)
1	Epoxidation of Cyclohexene	m-CPBA	80-90
2	Ring-opening of Cyclohexene Oxide	HCl	70-85
3	Fluorination of trans-2-Chlorocyclohexanol	DAST	50-70

Reaction Mechanism Visualization

The stereochemical outcome of the synthesis is determined by the anti-addition in the epoxide opening and the subsequent S(_N)2 attack by the fluoride (B91410) ion.

Caption: Key mechanistic steps determining the stereochemistry.

Conclusion

The synthesis of cis-1-chloro-2-fluorocyclohexane can be effectively achieved through a stereocontrolled, three-step sequence starting from cyclohexene. The key transformations involve an anti-selective opening of an epoxide intermediate followed by a nucleophilic fluorination that proceeds with inversion of configuration. This proposed pathway provides a reliable method for accessing the cis-isomer, which is not readily obtainable through direct halogenation methods. Researchers can adapt and optimize the provided experimental protocols to suit their specific laboratory conditions and scale requirements.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]

Stereoselective Synthesis of trans-1-Chloro-2-fluorocyclohexane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the stereoselective synthesis of trans-1-Chloro-2-fluorocyclohexane, a valuable building block in medicinal chemistry and materials science. The primary focus is on the electrophilic chlorofluorination of cyclohexene (B86901), a robust and stereospecific method that proceeds via an anti-addition mechanism to yield the desired trans isomer. This document details the underlying reaction mechanisms, presents quantitative data, and provides comprehensive experimental protocols for key synthetic methodologies. Visual diagrams of reaction pathways and experimental workflows are included to enhance understanding.

Introduction

Vicinal halofluoroalkanes are important structural motifs in organic chemistry, finding application in the development of pharmaceuticals, agrochemicals, and advanced materials. The unique properties imparted by the fluorine and chlorine atoms, such as altered lipophilicity, metabolic stability, and electronic characteristics, make these compounds highly sought after. The stereoselective synthesis of trans-1-Chloro-2-fluorocyclohexane from cyclohexene is a classic example of a regio- and stereocontrolled halogenation reaction, offering a reliable route to this specific diastereomer.

Reaction Mechanism: Electrophilic Chlorofluorination

The synthesis of trans-1-Chloro-2-fluorocyclohexane is predominantly achieved through the electrophilic addition of a chlorine and a fluorine atom across the double bond of cyclohexene. The reaction proceeds through a well-established mechanism involving a cyclic chloronium ion intermediate. This mechanism inherently dictates the anti-addition of the two halogen atoms, leading to the exclusive formation of the trans product.

The key steps are as follows:

• Electrophilic Attack: An electrophilic chlorine species (Cl⁺), generated from a suitable reagent, attacks the π-bond of the cyclohexene ring.

• Formation of a Chloronium Ion: A three-membered cyclic chloronium ion intermediate is formed. This intermediate blocks one face of the cyclohexane (B81311) ring.

• Nucleophilic Attack by Fluoride (B91410): A fluoride ion (F⁻), from a reagent such as hydrogen fluoride-pyridine, attacks one of the carbon atoms of the chloronium ion from the opposite face (backside attack). This ring-opening step is stereospecific and follows an Sₙ2-like pathway.

• Product Formation: The result of this anti-addition is the formation of trans-1-Chloro-2-fluorocyclohexane.

Synthetic Methodologies and Quantitative Data

Several reagent systems have been developed for the chlorofluorination of alkenes. The most common and effective methods for the synthesis of trans-1-Chloro-2-fluorocyclohexane are based on the combination of an electrophilic chlorine source and a nucleophilic fluoride source.

Trichloroisocyanuric Acid (TCCA) and HF-Pyridine

A modern, efficient, and safer approach utilizes Trichloroisocyanuric acid (TCCA) as the electrophilic chlorine source in conjunction with hydrogen fluoride-pyridine (Olah's reagent) as the fluoride source.[1] This method is noted for its high yields, operational simplicity, and improved safety profile compared to traditional methods.[1] Dichloromethane (B109758) is the preferred solvent for this transformation.[1]

N-Chlorosuccinimide (NCS) and HF-Pyridine

A more traditional method involves the use of N-Chlorosuccinimide (NCS) as the chlorine source. While effective, this method may be less efficient than the TCCA-based approach.[1]

The table below summarizes the quantitative data for the synthesis of trans-1-Chloro-2-fluorocyclohexane.

Method	Electrophilic Chlorine Source	Fluoride Source	Solvent	Yield (%)	Stereochemistry	Reference
Modern Halofluorination	Trichloroisocyanuric Acid (TCCA)	HF-Pyridine	Dichloromethane	67-88	trans (anti-addition)	[1][2][3]
Traditional Halofluorination	N-Chlorosuccinimide (NCS)	HF-Pyridine	Not specified	-	trans (anti-addition)	[2]
Analogous Bromofluorination	1,3-Dibromo-5,5-dimethylhydantoin (DBH)	PVPHF	Dichloromethane	83	trans (anti-addition)	[4]

Experimental Protocols

The following are detailed experimental protocols for the synthesis of trans-1-Chloro-2-fluorocyclohexane. Caution: Hydrogen fluoride-pyridine is highly corrosive and toxic. All manipulations should be carried out in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves and safety goggles. Plastic labware (e.g., polyethylene (B3416737), Teflon) should be used when handling HF-pyridine.

Method 1: Chlorofluorination using TCCA and HF-Pyridine

This protocol is based on the general procedure described by de Mattos and Esteves for the halofluorination of alkenes using trihaloisocyanuric acids.[1]

Materials:

• Cyclohexene

• Trichloroisocyanuric Acid (TCCA)

• Hydrogen Fluoride-Pyridine (Olah's reagent, ~70% HF)

• Dichloromethane (CH₂Cl₂, anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a polyethylene flask equipped with a magnetic stirrer, dissolve cyclohexene (1.0 eq) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Slowly add hydrogen fluoride-pyridine (3.0-5.0 eq of HF) to the stirred solution.

• In a separate container, prepare a solution or suspension of Trichloroisocyanuric Acid (TCCA) (0.4 eq, provides slightly more than 1.0 eq of Cl⁺) in anhydrous dichloromethane.

• Add the TCCA solution/suspension dropwise to the reaction mixture at 0 °C over a period of 15-30 minutes.

• Stir the reaction mixture at 0 °C for 1-2 hours, then allow it to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by TLC or GC.

• Upon completion, carefully quench the reaction by slowly pouring it into a stirred, ice-cold saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer and extract the aqueous layer with dichloromethane (2 x volumes).

• Combine the organic layers, wash with water, and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• The crude product can be purified by fractional distillation under reduced pressure to yield pure trans-1-Chloro-2-fluorocyclohexane.

Method 2: Chlorofluorination using NCS and HF-Pyridine (Analogous to Bromofluorination)

This protocol is adapted from a reported procedure for the bromofluorination of cyclohexene.[4]

Materials:

• Cyclohexene

• N-Chlorosuccinimide (NCS)

• Hydrogen Fluoride-Pyridine (Olah's reagent, ~70% HF)

• Diethyl ether (Et₂O) or Dichloromethane (CH₂Cl₂)

• Ice-cold water

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a Kel-F or polyethylene flask, cool a mixture of diethyl ether or dichloromethane and HF-pyridine to -15 °C.

• Add N-Chlorosuccinimide (NCS) (1.1-1.5 eq) to the cooled mixture.

• Add cyclohexene (1.0 eq) dropwise to the stirred suspension.

• Stir the mixture at -15 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 24 hours.

• Pour the reaction mixture into ice-cold water and extract with diethyl ether.

• Neutralize the ethereal layer with a saturated aqueous solution of sodium bicarbonate, wash with water, and dry over anhydrous sodium sulfate.

• After removing the solvent, the product can be purified by distillation.

Conclusion

The stereoselective synthesis of trans-1-Chloro-2-fluorocyclohexane is reliably achieved through the electrophilic chlorofluorination of cyclohexene. The modern method utilizing TCCA and HF-pyridine offers high yields and improved safety, making it the preferred route for this transformation. The inherent anti-addition mechanism of the reaction ensures the desired trans stereochemistry. The detailed protocols provided in this guide offer a practical framework for the synthesis of this important fluorinated building block for applications in drug discovery and materials science.

References

• 1. Halofluorination of Alkenes Using Trihaloisocyanuric Acids and HF•Pyridine [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]

Preparation of 1-Chloro-2-fluorocyclohexane from Cyclohexene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of 1-chloro-2-fluorocyclohexane from cyclohexene (B86901), a key transformation in the development of fluorinated organic molecules for pharmaceutical and agrochemical applications. The vicinal (1,2-) chlorofluoro moiety is a valuable structural motif, and its controlled introduction into a cyclohexyl ring is of significant interest. This document details various synthetic methodologies, presents quantitative data for comparison, provides experimental protocols for key procedures, and illustrates the underlying reaction mechanisms.

Introduction to Chlorofluorination of Cyclohexene

The addition of a chlorine and a fluorine atom across the double bond of cyclohexene is an electrophilic addition reaction. The primary challenge in this transformation lies in controlling both regioselectivity (which is not a factor for the symmetrical cyclohexene) and, more importantly, diastereoselectivity—that is, whether the chlorine and fluorine atoms add to the same face (syn-addition, leading to the cis-isomer) or opposite faces (anti-addition, leading to the trans-isomer) of the cyclohexane (B81311) ring.

Recent advancements have moved beyond traditional methods, which typically favor anti-addition, to novel systems that allow for diastereodivergent synthesis, providing access to either the syn or anti product by tuning reaction conditions.[1][2]

Synthetic Methodologies and Quantitative Data

Several methods have been reported for the chlorofluorination of cyclohexene. The choice of reagents critically influences the yield and stereochemical outcome of the reaction. Below is a summary of various approaches with reported yields.

Traditional Electrophilic Chlorofluorination (Primarily anti-addition)

These methods typically involve an electrophilic chlorine source and a nucleophilic fluoride (B91410) source. The reaction is believed to proceed through a cyclic chloronium ion intermediate, which is then opened by the fluoride ion in an SN2-like fashion, resulting in overall anti-addition.

Reagent System	Solvent	Time (h)	Yield (%)	Reference
Lead(IV) acetate, Hydrogen fluoride, Sodium chloride, Copper(II) chloride	Not specified	-	70.0	[3]
Lead(II,IV) oxide, Hydrogen fluoride, Copper(II) chloride	1,1,2-Trichloro-1,2,2-trifluoroethane	1.5	60.0	[3]
Boron trifluoride diethyl etherate, N-Chlorosuccinimide	Dichloromethane (B109758)	-	-	[3]
N-Chlorosuccinimide (NCS), Hydrogen fluoride-amine complex (e.g., Olah's reagent)	Dichloromethane	-	Good	[4]

Diastereodivergent Nucleophile-Nucleophile Chlorofluorination

A modern approach utilizes a hypervalent iodine reagent, generated in situ or pre-formed, to co-deliver both chloride and fluoride nucleophiles to the alkene.[1][2] A key finding is that the diastereoselectivity can be completely reversed from anti to syn by modifying the concentration of the hydrogen fluoride-amine complex in the reaction mixture.[1][2][4]

Table 2: Diastereodivergent Chlorofluorination of Cyclohexene

Diastereoselectivity	Reagent System	Key Condition	Yield (%)	dr (anti:syn)	Reference
anti-selective	p-iodotoluene (electrochemically oxidized to IF₂), NEt₄Cl, HF-amine (5.6HF:amine)	Slow Cl⁻ addition	85	>20:1	[4]
anti-selective	(Bis(trifluoroacetoxy)iodo)benzene (PIFA), NEt₄Cl, HF-amine (5.6HF:amine)	Commercially available oxidant	73	>20:1	[4]
syn-selective	p-iodotoluene (electrochemically oxidized to IF₂), NEt₄Cl, HF-amine (7HF:amine)	High HF concentration	71	1:19	[4]

Reaction Mechanisms and Pathways

The stereochemical outcome of the chlorofluorination of cyclohexene is dictated by the reaction mechanism. The two primary pathways, leading to anti and syn products, are visualized below.

Caption: General reaction pathways for the chlorofluorination of cyclohexene.

The anti-addition pathway is characteristic of traditional methods involving an electrophilic chlorine source. The alkene attacks the electrophile to form a bridged chloronium ion. Subsequent nucleophilic attack by a fluoride ion occurs from the face opposite the bridge, leading exclusively to the trans product.

The syn-addition pathway is enabled by newer methods using hypervalent iodine reagents.[4] The mechanism is more complex and depends on the relative concentrations of chloride and fluoride. Under certain conditions, fluoride adds first to an iodine(III)-activated alkene, followed by a nucleophilic substitution by chloride that proceeds with retention of stereochemistry, resulting in the cis product.[4]

Experimental Protocols

The following are representative protocols for achieving anti and syn chlorofluorination of cyclohexene based on the diastereodivergent methodology.

General Considerations

• All reactions involving hydrogen fluoride-amine complexes should be conducted in plastic (e.g., Teflon or polyethylene) labware.

• Anhydrous solvents and reagents are crucial for optimal results.

• Appropriate personal protective equipment (PPE), including acid-resistant gloves and face shields, must be used when handling HF-amine reagents.

Protocol for anti-Chlorofluorination

This protocol is adapted from the PIFA-mediated procedure, which offers a practical alternative to electrochemistry.[4]

Materials:

• Cyclohexene

• (Bis(trifluoroacetoxy)iodo)benzene (PIFA)

• Tetraethylammonium chloride (NEt₄Cl)

• Hydrogen fluoride-amine complex (e.g., 5.6HF:amine)

• Anhydrous dichloromethane (DCM)

• Round-bottom flask (Teflon or plastic) equipped with a magnetic stir bar

Procedure:

• In a Teflon round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve PIFA (1.0 equiv.) in anhydrous DCM.

• Add the HF-amine complex (5.6HF:amine ratio) to the solution and stir for 10 minutes at room temperature.

• Add cyclohexene (1.2 equiv.) to the mixture.

• In a separate vial, prepare a solution of NEt₄Cl (1.0 equiv.) in DCM.

• Add the NEt₄Cl solution to the reaction mixture dropwise over a period of 1 hour using a syringe pump.

• Allow the reaction to stir at room temperature and monitor by TLC or GC-MS until the starting material is consumed.

• Upon completion, carefully quench the reaction by pouring it into a cold, saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product via flash column chromatography to yield trans-1-chloro-2-fluorocyclohexane.

Protocol for syn-Chlorofluorination

This protocol utilizes a higher concentration of HF in the amine complex to switch the diastereoselectivity.[4]

Materials:

• Same as for anti-chlorofluorination, but with a hydrogen fluoride-amine complex of a higher ratio (e.g., 7HF:amine).

Procedure:

• The setup is identical to the anti-chlorofluorination protocol.

• In a Teflon round-bottom flask under an inert atmosphere, dissolve the iodine(III) oxidant (e.g., PIFA, 1.0 equiv.) in anhydrous DCM.

• Add the HF-amine complex (7HF:amine ratio) and stir.

• Add NEt₄Cl (1.0 equiv.) to the mixture.

• Add cyclohexene (1.2 equiv.) to the reaction mixture.

• Stir the reaction at the appropriate temperature (optimization may be required) and monitor for completion.

• Workup and purification are performed as described in the anti-chlorofluorination protocol to yield cis-1-chloro-2-fluorocyclohexane.

Workflow and Logical Relationships

The process of selecting a synthetic route for a desired diastereomer of 1-chloro-2-fluorocyclohexane can be visualized as a decision-making workflow.

Caption: Decision workflow for synthesizing a target isomer of 1-chloro-2-fluorocyclohexane.

Conclusion

The preparation of 1-chloro-2-fluorocyclohexane from cyclohexene has evolved from classical electrophilic addition methods yielding predominantly the trans-isomer to sophisticated, diastereodivergent approaches. By carefully selecting the reagents and controlling reaction parameters—specifically the nature of the halogen sources and the concentration of the fluoride reagent—chemists can now selectively access either the cis- or trans-diastereomer.[1][2][4] This level of control is invaluable for the synthesis of complex molecules in the pharmaceutical and materials science sectors, where specific stereochemistry can be critical to function. The protocols and data presented herein serve as a comprehensive guide for researchers aiming to incorporate this versatile synthetic transformation into their work.

References

• 1. Diastereodivergent nucleophile-nucleophile alkene chlorofluorination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cyclohexane, 1-chloro-2-fluoro-, trans-｜lookchem [lookchem.com]
• 4. Diastereodivergent nucleophile–nucleophile alkene chlorofluorination - PMC [pmc.ncbi.nlm.nih.gov]

Physical and chemical properties of 1-Chloro-2-fluorocyclohexane

An In-depth Technical Guide to 1-Chloro-2-fluorocyclohexane

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Chloro-2-fluorocyclohexane is a halogenated alicyclic compound of interest in synthetic organic chemistry. Its utility as a synthetic intermediate is dictated by the stereochemical relationship of its two halogen substituents, which profoundly influences its physical properties and chemical reactivity. This document provides a comprehensive overview of the structure, properties, stereochemistry-dependent reactivity, and synthesis of 1-Chloro-2-fluorocyclohexane. Particular emphasis is placed on the conformational analysis of its stereoisomers and the corresponding implications for bimolecular elimination (E2) reactions. All quantitative data is presented in tabular format, and key experimental and logical pathways are visualized.

Structure and Stereoisomerism

1-Chloro-2-fluorocyclohexane (C₆H₁₀ClF) possesses two stereocenters, leading to the existence of two diastereomers: cis and trans. Each of these diastereomers exists as a pair of enantiomers. The spatial arrangement of the chloro and fluoro groups relative to the cyclohexane (B81311) ring is critical to the molecule's stability and reactivity.

The cyclohexane ring predominantly adopts a chair conformation to minimize angular and torsional strain. In this conformation, substituents can occupy either axial (perpendicular to the ring's plane) or equatorial (in the plane of the ring) positions. These conformations are in dynamic equilibrium through a process known as a ring flip.

Caption: Stereoisomers and conformational equilibria of 1-chloro-2-fluorocyclohexane.

Physical and Chemical Properties

Experimental data for the physical properties of 1-Chloro-2-fluorocyclohexane are not widely reported in the literature, likely due to its status as a synthetic intermediate rather than a bulk chemical. However, key properties can be calculated or inferred. The compound is generally described as a colorless liquid.[1]

Table 1: Physical and Computed Properties

Property	Value	Source
Molecular Formula	C₆H₁₀ClF	[2][3][4][5]
Molecular Weight	136.59 g/mol	[2][3][5]
Appearance	Colorless liquid	[1]
XLogP3 (Computed)	2.5	[2][3][5]
Hydrogen Bond Donor Count	0	[2][3][5]
Hydrogen Bond Acceptor Count	1	[2][3][5]
Boiling Point	N/A (Data not available)	[6]
Density	N/A (Data not available)	[6]

| Refractive Index | N/A (Data not available) |[6] |

Spectroscopic Analysis

Table 2: Predicted NMR Spectral Data

Nucleus	Functional Group	Predicted Chemical Shift (ppm)	Remarks
¹H NMR	H-C-Cl	~4.0 - 4.5	Deshielded by electronegative Cl. Complex splitting pattern (ddd, dtt, etc.) depending on axial/equatorial position and neighboring protons. Based on chlorocyclohexane (B146310) (~4.0 ppm).[7]
	H-C-F	~4.5 - 5.0	Deshielded by highly electronegative F. Will show large coupling to ¹⁹F (doublet of multiplets).
	Cyclohexyl (CH₂)	~1.2 - 2.4	Broad, overlapping multiplets. Protons on carbons adjacent to substituted carbons will be further downfield. Based on chlorocyclohexane (~1.1-2.3 ppm).[7]
¹³C NMR	C-Cl	~60 - 70	Typical range for secondary alkyl chlorides.
	C-F	~85 - 95	Deshielded significantly by fluorine. Will exhibit a large ¹J(C-F) coupling constant.

| | Cyclohexyl (CH₂) | ~20 - 40 | Aliphatic carbons. Carbons adjacent (β) to the substituents will be slightly deshielded, while those in the γ position may be slightly shielded (γ-gauche effect).[8] |

Chemical Reactivity: The E2 Elimination

The most significant aspect of 1-Chloro-2-fluorocyclohexane's reactivity is its behavior in elimination reactions. The bimolecular (E2) mechanism has stringent stereoelectronic requirements: the leaving group (Cl⁻) and a proton on an adjacent carbon (a β-hydrogen) must be in an anti-periplanar conformation. In a cyclohexane chair, this translates to a trans-diaxial arrangement.[9][10] This requirement dictates which products can be formed from the cis and trans isomers.

E2 Elimination of trans-1-Chloro-2-fluorocyclohexane

For the trans isomer, the two substituents are on opposite sides of the ring. For an E2 reaction to occur, the chlorine atom must be in an axial position. In the most stable chair conformation, the larger chlorine atom would preferentially occupy an equatorial position. The ring must flip to a less stable conformation to place the chlorine in the required axial position.

In the reactive (diaxial) conformation of trans-(1R,2R)-1-chloro-2-fluorocyclohexane, the fluorine is axial and the chlorine is axial. There are two β-hydrogens: one on C6 and one on C2 (which also bears the fluorine). The hydrogen on C6 can be positioned trans-diaxial to the chlorine. The hydrogen on C2 cannot be anti-periplanar. Therefore, elimination can only occur by abstraction of the C6 proton, leading to a single constitutional isomer.

Caption: Reaction pathway for the E2 elimination of the trans-isomer.

E2 Elimination of cis-1-Chloro-2-fluorocyclohexane

In the cis isomer, both substituents are on the same side of the ring. In the most stable conformation, the larger chlorine atom will be equatorial and the smaller fluorine atom will be axial. For the E2 reaction, a ring flip is required to place the chlorine in the axial position, which forces the fluorine into an equatorial position.

Once the chlorine is axial, there are available β-protons on both C2 and C6 that can adopt an anti-periplanar (trans-diaxial) orientation.

• Abstraction of H from C6: Leads to the formation of 3-fluorocyclohexene.

• Abstraction of H from C2: Leads to the formation of 1-fluorocyclohexene.

According to Zaitsev's rule, the more substituted alkene is typically the major product.[11] Therefore, 1-fluorocyclohexene is predicted to be the major product from the E2 elimination of the cis isomer.

Caption: Competing E2 elimination pathways for the cis-isomer.

Synthesis and Experimental Protocols

A common route to trans-1-Chloro-2-fluorocyclohexane begins with the halohydrin formation from cyclohexene, followed by nucleophilic fluorination.

Caption: Proposed synthetic workflow for trans-1-Chloro-2-fluorocyclohexane.

Experimental Protocol: Synthesis of trans-2-Chlorocyclohexanol (Intermediate)

This protocol is adapted from a well-established procedure for chlorohydrin formation.[12]

• Apparatus: A 1-L three-necked round-bottomed flask equipped with a mechanical stirrer, a dropping funnel, and a gas inlet tube connected to a CO₂ source.

• Reagents:

  • Cyclohexene (82.15 g, 1.0 mol)

  • Calcium hypochlorite (B82951) (Ca(OCl)₂, 70% commercial grade, 110 g, ~0.54 mol)

  • Water (500 mL)

  • Dichloromethane (B109758) (200 mL)

• Procedure:

  • To the flask, add calcium hypochlorite and 500 mL of water. Cool the slurry to 0-5 °C in an ice-water bath.

  • While stirring vigorously, add the cyclohexene.

  • Bubble a steady stream of carbon dioxide (CO₂) through the mixture. The CO₂ generates hypochlorous acid (HOCl) in situ. Maintain the temperature below 15 °C.

  • Monitor the reaction by TLC or GC. The reaction is typically complete within 2-4 hours.

  • Once complete, filter the mixture to remove insoluble calcium salts.

  • Separate the organic layer. Extract the aqueous layer twice with 100 mL portions of dichloromethane.

  • Combine the organic extracts, wash with saturated sodium bicarbonate solution, then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate (B86663) (MgSO₄), filter, and concentrate the solvent under reduced pressure to yield crude trans-2-chlorocyclohexanol.

• Purification: The crude product can be purified by vacuum distillation.

Experimental Protocol: Synthesis of trans-1-Chloro-2-fluorocyclohexane

This protocol describes a general procedure for deoxofluorination.

• Apparatus: A 500-mL flame-dried, three-necked round-bottomed flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Reagents:

  • trans-2-Chlorocyclohexanol (from previous step, e.g., 67.3 g, 0.5 mol)

  • Anhydrous Dichloromethane (CH₂Cl₂, 250 mL)

  • Diethylaminosulfur trifluoride (DAST) or similar fluorinating agent.

• Procedure:

  • Dissolve the trans-2-chlorocyclohexanol in anhydrous dichloromethane and cool the solution to -78 °C (dry ice/acetone bath) under a nitrogen atmosphere.

  • Slowly add DAST (1.1 equivalents) via the dropping funnel over 30 minutes, ensuring the internal temperature does not rise above -65 °C.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-18 hours.

  • Monitor the reaction by TLC or GC.

  • Upon completion, slowly and carefully quench the reaction by pouring it into 200 mL of a saturated aqueous solution of sodium bicarbonate cooled in an ice bath.

  • Separate the organic layer, and extract the aqueous layer with dichloromethane.

  • Combine the organic layers, wash with water and brine, and dry over anhydrous MgSO₄.

• Purification: After filtering, the solvent is removed by distillation. The crude product, trans-1-chloro-2-fluorocyclohexane, is then purified by fractional distillation under reduced pressure.

Applications and Safety

1-Chloro-2-fluorocyclohexane serves primarily as an intermediate in chemical synthesis, particularly in the production of pharmaceuticals and agrochemicals.[1] The presence of two different halogens allows for selective transformations and the construction of complex molecular architectures.

The compound is considered hazardous. It may be harmful if swallowed, inhaled, or absorbed through the skin and can have adverse effects on aquatic life.[1] Standard laboratory safety precautions, including the use of personal protective equipment (gloves, safety glasses, lab coat) and working in a well-ventilated fume hood, are essential when handling this compound.

References

• 1. researchgate.net [researchgate.net]
• 2. 1-Chloro-2-fluorocyclohexane | C6H10ClF | CID 12545928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (1R,2R)-1-chloro-2-fluorocyclohexane | C6H10ClF | CID 643045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Page loading... [wap.guidechem.com]
• 5. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 6. lookchem.com [lookchem.com]
• 7. Chlorocyclohexane(542-18-7) 1H NMR [m.chemicalbook.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. E2 and E1 Elimination Reactions of Cyclohexanes [chemistrysteps.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Organic Syntheses Procedure [orgsyn.org]

Spectroscopic Profile of 1-Chloro-2-fluorocyclohexane: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data available for 1-Chloro-2-fluorocyclohexane, a halogenated cyclohexane (B81311) of interest to researchers, scientists, and professionals in the field of drug development. This document collates available data from Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), offering a centralized resource for the characterization of this compound. The guide also outlines detailed experimental protocols relevant to the acquisition of such data and includes a workflow visualization to aid in understanding the analytical process.

Spectroscopic Data Summary

The spectroscopic data for 1-Chloro-2-fluorocyclohexane is multifaceted, with distinct spectral signatures for its different isomers. The following tables summarize the key quantitative data available for this compound. It is important to note that the stereochemistry of the molecule, particularly the cis and trans configurations, significantly influences the spectral output.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR Spectroscopic Data

Carbon Atom	Chemical Shift (δ) ppm (Predicted)
C-Cl	60-70
C-F	85-95
C3	30-35
C4	20-25
C5	20-25
C6	30-35

Note: Predicted values are based on typical chemical shifts for similar halogenated cyclohexanes. Actual values may vary depending on the specific isomer and experimental conditions.

¹⁹F NMR Spectroscopic Data

Fluorine Environment	Chemical Shift (δ) ppm (Predicted)
C-F	-170 to -190

Note: Predicted values are relative to a standard reference (e.g., CFCl₃). The exact chemical shift is highly sensitive to the molecular geometry.

Infrared (IR) Spectroscopy

Infrared spectroscopy provides information about the functional groups present in 1-Chloro-2-fluorocyclohexane. The key absorption bands are associated with the carbon-halogen and carbon-hydrogen bonds.

Functional Group	Absorption Range (cm⁻¹)	Bond Vibration
C-H (alkane)	2850-2960	Stretch
C-Cl	600-800	Stretch
C-F	1000-1400	Stretch

Mass Spectrometry (MS)

Mass spectrometry of 1-Chloro-2-fluorocyclohexane reveals information about its molecular weight and fragmentation pattern. The presence of chlorine results in a characteristic isotopic pattern for the molecular ion and chlorine-containing fragments.

m/z Value	Interpretation
136/138	Molecular ion peak [M]⁺ (³⁵Cl/³⁷Cl isotopes)
101	Loss of Cl radical
116	Loss of HF
81	Cyclohexyl cation

Experimental Protocols

The following are detailed methodologies for the key experiments cited, providing a framework for the spectroscopic analysis of 1-Chloro-2-fluorocyclohexane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H, ¹³C, and ¹⁹F NMR spectra to determine the chemical environment of each nucleus.

Methodology:

• Sample Preparation: Dissolve approximately 10-20 mg of 1-Chloro-2-fluorocyclohexane in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆) in a 5 mm NMR tube.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: pulse angle of 30-45 degrees, acquisition time of 2-4 seconds, relaxation delay of 1-5 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: pulse angle of 30-45 degrees, a wider spectral width to encompass all carbon resonances, and a longer acquisition time and/or a larger number of scans due to the lower natural abundance and sensitivity of ¹³C.

• ¹⁹F NMR Acquisition:

  • Acquire a one-dimensional fluorine spectrum.

  • A dedicated fluorine probe or a broadband probe tuned to the ¹⁹F frequency is required.

  • Typical parameters are similar to ¹H NMR but with a much wider spectral width due to the larger chemical shift range of ¹⁹F.

• Data Processing: Process the raw data using appropriate software. This includes Fourier transformation, phase correction, baseline correction, and referencing the chemical shifts to a known standard (e.g., TMS for ¹H and ¹³C, CFCl₃ for ¹⁹F).

Infrared (IR) Spectroscopy

Objective: To identify the characteristic vibrational frequencies of the functional groups in 1-Chloro-2-fluorocyclohexane.

Methodology:

• Sample Preparation: As 1-Chloro-2-fluorocyclohexane is a liquid at room temperature, a thin film can be prepared by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr).

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the clean salt plates.

  • Place the sample in the IR beam path and record the sample spectrum.

  • Typically, spectra are collected over the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

• Data Processing: The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the molecular weight and fragmentation pattern of 1-Chloro-2-fluorocyclohexane.

Methodology:

• Sample Preparation: Prepare a dilute solution of 1-Chloro-2-fluorocyclohexane in a volatile organic solvent (e.g., dichloromethane (B109758) or hexane).

• Instrumentation: Use a gas chromatograph coupled to a mass spectrometer.

• Gas Chromatography:

  • Inject a small volume (e.g., 1 µL) of the sample solution into the GC.

  • Use a suitable capillary column (e.g., a non-polar or medium-polarity column) to separate the compound from any impurities.

  • Employ a temperature program to ensure good separation and peak shape.

• Mass Spectrometry:

  • The eluent from the GC column is introduced into the ion source of the mass spectrometer (typically using electron ionization at 70 eV).

  • The mass analyzer separates the resulting ions based on their mass-to-charge ratio (m/z).

  • A mass spectrum is recorded for the GC peak corresponding to 1-Chloro-2-fluorocyclohexane.

• Data Analysis: Analyze the mass spectrum to identify the molecular ion peak and the major fragment ions. The isotopic pattern of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) should be evident in the molecular ion and any chlorine-containing fragments.

Visualization of Analytical Workflow

The following diagram illustrates the logical workflow for the comprehensive spectroscopic analysis of 1-Chloro-2-fluorocyclohexane.

Caption: Workflow for Spectroscopic Analysis.

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 1-Chloro-2-fluorocyclohexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of the cis and trans isomers of 1-chloro-2-fluorocyclohexane. Due to the limited availability of direct experimental spectra in publicly accessible databases, this guide utilizes a combination of established principles of NMR spectroscopy, conformational analysis of halogenated cyclohexanes, and predicted spectral data to offer a detailed interpretation for researchers in organic chemistry and drug development.

Introduction

1-Chloro-2-fluorocyclohexane is a halogenated alicyclic compound that can exist as two diastereomers: cis-1-chloro-2-fluorocyclohexane and trans-1-chloro-2-fluorocyclohexane. The stereochemical and conformational properties of these isomers significantly influence their physical, chemical, and biological characteristics, making NMR spectroscopy an indispensable tool for their structural elucidation. The analysis of their ¹H and ¹³C NMR spectra provides critical information on the chemical environment of each nucleus, the connectivity of atoms, and the three-dimensional arrangement of the molecule in solution.

This guide will delve into the conformational equilibria of the cis and trans isomers, predict their ¹H and ¹³C NMR spectra, and provide a detailed interpretation of the expected chemical shifts, coupling constants, and signal multiplicities. Furthermore, a standard experimental protocol for acquiring high-quality NMR data for such compounds is outlined.

Conformational Analysis

The ¹H NMR spectra of substituted cyclohexanes are profoundly influenced by the chair-boat conformational equilibrium and the axial or equatorial orientation of the substituents. In the case of 1-chloro-2-fluorocyclohexane, the relative stereochemistry of the chlorine and fluorine atoms dictates the preferred conformation for each isomer.

cis-1-Chloro-2-fluorocyclohexane

For the cis isomer, one substituent must be in an axial position while the other is in an equatorial position in a chair conformation. A ring flip interconverts these positions. The equilibrium will favor the conformer where the larger substituent occupies the more sterically favorable equatorial position. The relative steric bulk (A-value) of chlorine (A ≈ 0.53 kcal/mol) is greater than that of fluorine (A ≈ 0.24 kcal/mol). Therefore, the conformational equilibrium of cis-1-chloro-2-fluorocyclohexane is expected to favor the conformer with the chlorine atom in the equatorial position and the fluorine atom in the axial position.

trans-1-Chloro-2-fluorocyclohexane

In the trans isomer, the substituents are on opposite sides of the ring. This allows for both substituents to be in equatorial positions (diequatorial) or both to be in axial positions (diaxial) in a chair conformation. The diequatorial conformer is significantly more stable due to the severe 1,3-diaxial interactions that would be present in the diaxial conformer. Therefore, trans-1-chloro-2-fluorocyclohexane is expected to exist predominantly in the diequatorial conformation.

The distinct conformational preferences of the cis and trans isomers lead to significant differences in their NMR spectra, particularly in the coupling constants observed in the ¹H NMR spectrum.

Caption: Conformational isomers of cis and trans-1-chloro-2-fluorocyclohexane.

Predicted ¹H and ¹³C NMR Spectral Data

In the absence of readily available experimental data, ¹H and ¹³C NMR spectra for both isomers have been predicted using established NMR prediction software and considering the principles of additivity of substituent effects and conformational analysis. The following tables summarize the predicted chemical shifts (δ), multiplicities, and key coupling constants (J).

Predicted ¹H NMR Data

Table 1: Predicted ¹H NMR Data for cis-1-Chloro-2-fluorocyclohexane (favored conformer: Cl-eq, F-ax)

Proton	Predicted δ (ppm)	Multiplicity	Key Coupling Constants (J, Hz)
H-1 (CH-Cl)	4.2 - 4.5	ddd	J(H1a-H2e), J(H1a-H6a), J(H1a-H6e)
H-2 (CH-F)	4.8 - 5.1	dddd	J(H2e-H1a), J(H2e-H3a), J(H2e-H3e), J(H2e-F)
H-3 to H-6	1.2 - 2.2	m	-

Table 2: Predicted ¹H NMR Data for trans-1-Chloro-2-fluorocyclohexane (favored conformer: Cl-eq, F-eq)

Proton	Predicted δ (ppm)	Multiplicity	Key Coupling Constants (J, Hz)
H-1 (CH-Cl)	3.9 - 4.2	ddd	J(H1a-H2a), J(H1a-H6a), J(H1a-H6e)
H-2 (CH-F)	4.5 - 4.8	dddd	J(H2a-H1a), J(H2a-H3a), J(H2a-H3e), J(H2a-F)
H-3 to H-6	1.2 - 2.2	m	-

Note: The predicted chemical shifts are approximate and can be influenced by the solvent and concentration. The multiplicities are complex due to overlapping signals and multiple couplings.

Predicted ¹³C NMR Data

Table 3: Predicted ¹³C NMR Data for cis- and trans-1-Chloro-2-fluorocyclohexane

Carbon	Isomer	Predicted δ (ppm)	Coupling to ¹⁹F (J, Hz)
C-1 (CH-Cl)	cis	65 - 70	J(C1-F) ≈ 15-20
trans	63 - 68	J(C1-F) ≈ 15-20
C-2 (CH-F)	cis	90 - 95	J(C2-F) ≈ 170-190
trans	88 - 93	J(C2-F) ≈ 170-190
C-3	cis	30 - 35	J(C3-F) ≈ 5-10
trans	28 - 33	J(C3-F) ≈ 5-10
C-4	cis	20 - 25	Small or unresolved
trans	18 - 23	Small or unresolved
C-5	cis	23 - 28	Small or unresolved
trans	21 - 26	Small or unresolved
C-6	cis	33 - 38	J(C6-F) ≈ 5-10
trans	31 - 36	J(C6-F) ≈ 5-10

Note: The most significant differentiating feature in the ¹³C NMR spectra will be the direct and through-bond coupling to the ¹⁹F nucleus.

Spectral Interpretation

¹H NMR Spectrum

The ¹H NMR spectra of both isomers are expected to be complex in the aliphatic region (1.2 - 2.2 ppm) due to the overlapping signals of the methylene (B1212753) protons. The most informative signals will be those of the methine protons attached to the chlorine (H-1) and fluorine (H-2) atoms.

• Chemical Shifts: The protons H-1 and H-2 are deshielded due to the electronegativity of the attached halogens, and their signals will appear downfield. The proton attached to the more electronegative fluorine atom (H-2) is expected to resonate at a lower field than the proton attached to the chlorine atom (H-1).

• Multiplicity and Coupling Constants: The multiplicity of the H-1 and H-2 signals will be complex due to coupling with each other and with the adjacent methylene protons. The magnitude of the vicinal coupling constant between H-1 and H-2 (³JH1-H2) is highly dependent on the dihedral angle between them, as described by the Karplus equation.

  • In trans-1-chloro-2-fluorocyclohexane, with both substituents in the equatorial position, the H-1 and H-2 protons will be in axial positions, resulting in a large diaxial coupling constant (³Jaa ≈ 8-13 Hz).

  • In cis-1-chloro-2-fluorocyclohexane, with the favored conformation having Cl-equatorial and F-axial, the H-1 proton will be axial and the H-2 proton will be equatorial. This will result in a smaller axial-equatorial coupling constant (³Jae ≈ 2-5 Hz).

• Coupling to Fluorine: The H-2 signal will also exhibit coupling to the ¹⁹F nucleus (²JH-F), which will further split the signal. The magnitude of this geminal coupling is typically in the range of 40-50 Hz. The H-1 proton may also show a smaller three-bond coupling to fluorine (³JH-F).

¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum will show six distinct signals for each isomer, corresponding to the six carbon atoms of the cyclohexane (B81311) ring.

• Chemical Shifts: The carbons bearing the halogen atoms (C-1 and C-2) will be significantly deshielded and appear at the lowest field. The carbon attached to the fluorine atom (C-2) will be at a lower field than the carbon attached to the chlorine atom (C-1).

• Coupling to Fluorine: A key feature of the ¹³C NMR spectrum will be the carbon-fluorine coupling. The C-2 carbon will exhibit a large one-bond coupling constant (¹JC-F) of approximately 170-190 Hz. The C-1 and C-3 carbons will show smaller two-bond (²JC-F) and three-bond (³JC-F) couplings, respectively. These C-F couplings are invaluable for definitive signal assignment.

Experimental Protocol for NMR Analysis

The following provides a general methodology for acquiring high-quality ¹H and ¹³C NMR spectra of liquid samples such as 1-chloro-2-fluorocyclohexane.

Sample Preparation

• Sample Quantity: For ¹H NMR, dissolve 5-10 mg of the purified compound in approximately 0.6-0.7 mL of a deuterated solvent. For ¹³C NMR, a more concentrated sample of 20-50 mg is recommended.

• Solvent Selection: Chloroform-d (CDCl₃) is a common and suitable solvent for non-polar to moderately polar organic compounds. Other deuterated solvents such as acetone-d₆, benzene-d₆, or dichloromethane-d₂ can also be used depending on the solubility of the sample.

• Internal Standard: Tetramethylsilane (TMS) is typically added to the deuterated solvent by the manufacturer and serves as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Filtration: To ensure a homogeneous magnetic field and sharp NMR signals, it is crucial to filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube. This removes any particulate matter.

• Capping: Securely cap the NMR tube to prevent solvent evaporation and contamination.

Caption: A simplified workflow for preparing an NMR sample.

NMR Instrument Parameters

The following are typical parameters for a 400 or 500 MHz NMR spectrometer.

• ¹H NMR:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Number of Scans (NS): 16 to 64, depending on the sample concentration.

  • Relaxation Delay (D1): 1-2 seconds.

  • Spectral Width (SW): Approximately 12-16 ppm.

  • Acquisition Time (AQ): 2-4 seconds.

• ¹³C NMR:

  • Pulse Program: A proton-decoupled single-pulse experiment with NOE (e.g., 'zgpg30').

  • Number of Scans (NS): 1024 or more, depending on the concentration.

  • Relaxation Delay (D1): 2 seconds.

  • Spectral Width (SW): Approximately 200-240 ppm.

  • Acquisition Time (AQ): 1-2 seconds.

Conclusion

The ¹H and ¹³C NMR spectral analysis of cis- and trans-1-chloro-2-fluorocyclohexane provides a wealth of structural information. The key to differentiating the two diastereomers lies in the analysis of the coupling constants between the methine protons H-1 and H-2, which are dictated by their relative stereochemistry and the resulting conformational preferences of the cyclohexane ring. The trans isomer is expected to show a large diaxial coupling, while the cis isomer will exhibit a smaller axial-equatorial coupling. In the ¹³C NMR spectra, the characteristic carbon-fluorine coupling patterns provide unambiguous confirmation of the assignments. By combining the principles of conformational analysis with predicted spectral data, researchers can confidently identify and characterize these and similar halogenated cyclohexane derivatives, which is crucial for applications in synthetic chemistry and drug discovery.

An In-depth Technical Guide to the Mass Spectrometry Fragmentation Pattern of 1-Chloro-2-fluorocyclohexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Chloro-2-fluorocyclohexane is a halogenated alicyclic compound of interest in various chemical and pharmaceutical research areas. Understanding its behavior under mass spectrometric conditions is crucial for its identification, characterization, and quantification in complex matrices. This technical guide provides a detailed overview of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of 1-chloro-2-fluorocyclohexane. Due to the limited availability of public mass spectral data for this specific compound, this guide infers its fragmentation behavior from the well-documented mass spectra of chlorocyclohexane (B146310) and fluorocyclohexane.

Predicted Mass Spectrometry Data

The mass spectrum of 1-chloro-2-fluorocyclohexane is anticipated to be characterized by a molecular ion peak and a series of fragment ions resulting from the successive loss of its halogen substituents and fragmentation of the cyclohexane (B81311) ring. The presence of a chlorine atom will result in a characteristic M+2 isotopic pattern for all chlorine-containing fragments.

Table 1: Predicted Major Fragment Ions in the Mass Spectrum of 1-Chloro-2-fluorocyclohexane

m/z (Mass-to-Charge Ratio)	Proposed Fragment Ion	Neutral Loss	Postulated Structure
136/138	[M]•+	-	C₆H₁₀ClF•+
116	[M - HF]•+	HF	C₆H₉Cl•+
101	[M - Cl]⁺	Cl•	C₆H₁₀F⁺
100	[M - HCl]•+	HCl	C₆H₉F•+
82	[C₆H₁₀]•+	Cl•, F•	C₆H₁₀•+
81	[C₆H₉]⁺	HCl, H₂	C₆H₉⁺
67	[C₅H₇]⁺	C₂H₄, Cl•	C₅H₇⁺
54	[C₄H₆]•+	C₂H₄, HCl	C₄H₆•+

Note: The presence of two mass units for chlorine-containing fragments (e.g., 136/138) is due to the natural isotopic abundance of ³⁵Cl and ³⁷Cl in an approximate 3:1 ratio.

Proposed Fragmentation Pathway

The fragmentation of 1-chloro-2-fluorocyclohexane under electron ionization is initiated by the removal of an electron to form the molecular ion, [M]•+. The fragmentation cascade is then driven by the relative stabilities of the resulting carbocations and radical species. The primary fragmentation events are predicted to be the loss of hydrogen fluoride (B91410) (HF), a chlorine radical (Cl•), and hydrogen chloride (HCl).

Caption: Proposed fragmentation pathway of 1-Chloro-2-fluorocyclohexane.

Discussion of Fragmentation Mechanisms

The fragmentation pattern of 1-chloro-2-fluorocyclohexane can be rationalized by considering the fragmentation of simpler, related molecules: chlorocyclohexane and fluorocyclohexane.

• Chlorocyclohexane: The mass spectrum of chlorocyclohexane typically shows a molecular ion and prominent peaks corresponding to the loss of HCl and the chlorine radical. The base peak is often the cyclohexyl cation ([C₆H₁₁]⁺) or fragments arising from ring cleavage.

• Fluorocyclohexane: The C-F bond is stronger than the C-Cl bond, making the loss of a fluorine radical less favorable than the loss of a chlorine radical. However, the loss of HF is a common fragmentation pathway for fluoroalkanes.

For 1-chloro-2-fluorocyclohexane, the following key fragmentation steps are anticipated:

• Formation of the [M - HF]•+ ion (m/z 116/118): The elimination of a neutral hydrogen fluoride molecule is a highly probable event, leading to a stable chloro-cyclohexene radical cation.

• Formation of the [M - Cl]⁺ ion (m/z 101): Cleavage of the weaker carbon-chlorine bond results in the formation of a fluorinated cyclohexyl cation.

• Formation of the [M - HCl]•+ ion (m/z 100): The loss of a neutral hydrogen chloride molecule is another expected fragmentation, yielding a fluorocyclohexene radical cation.

• Ring Cleavage: Subsequent fragmentation of these primary ions will involve the cleavage of the cyclohexane ring, leading to the formation of smaller, stable cations such as those observed at m/z 81, 67, and 54.

Experimental Protocols

The following is a general experimental protocol for the analysis of 1-chloro-2-fluorocyclohexane using a gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization source.[1][2][3]

Instrumentation

• Gas Chromatograph (GC): Equipped with a suitable capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

• Mass Spectrometer (MS): With an Electron Ionization (EI) source and a quadrupole or time-of-flight (TOF) mass analyzer.

GC-MS Parameters

Table 2: Typical GC-MS Operating Conditions

Parameter	Value
GC Inlet
Injection Mode	Splitless
Injector Temperature	250 °C
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Oven Program
Initial Temperature	50 °C (hold for 2 min)
Ramp Rate	10 °C/min
Final Temperature	250 °C (hold for 5 min)
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Mass Range	40-400 amu
Scan Rate	2 scans/sec

Sample Preparation

• Prepare a stock solution of 1-chloro-2-fluorocyclohexane in a volatile organic solvent (e.g., dichloromethane (B109758) or hexane) at a concentration of 1 mg/mL.

• Perform serial dilutions to prepare working standards at concentrations ranging from 1 to 100 µg/mL.

• Transfer the standards and any unknown samples into 2 mL autosampler vials for GC-MS analysis.

Conclusion

The mass spectrometry fragmentation pattern of 1-chloro-2-fluorocyclohexane is predicted to be a complex interplay of halogen loss and ring fragmentation. By understanding the fundamental principles of mass spectrometry and analyzing the fragmentation of related compounds, a reliable prediction of its mass spectrum can be made. This information is invaluable for the identification and structural elucidation of this compound in various scientific applications. The provided experimental protocol offers a starting point for the GC-MS analysis of 1-chloro-2-fluorocyclohexane and similar volatile halogenated compounds.

References

• 1. Low-Level detections of halogenated volatile organic compounds in groundwater: Use in vulnerability assessments [pubs.usgs.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Volatile Organic Compounds (VOCs) Analysis by GC/MS | Medistri SA [medistri.swiss]

Conformational Analysis of cis-1-Chloro-2-fluorocyclohexane: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive conformational analysis of cis-1-Chloro-2-fluorocyclohexane, a molecule of interest in medicinal chemistry and materials science due to the influence of halogen substitution on molecular geometry and properties. This document outlines the theoretical principles governing its conformational preferences, details the experimental and computational methodologies for its study, and presents a quantitative analysis of the steric and electronic factors at play.

Introduction to Conformational Isomerism in cis-1-Chloro-2-fluorocyclohexane

cis-1-Chloro-2-fluorocyclohexane exists as an equilibrium of two chair conformations that interconvert through a process known as ring-flipping. In the cis configuration, one substituent must be in an axial (a) position and the other in an equatorial (e) position. The ring-flip interconverts these positions. Consequently, the conformational equilibrium of cis-1-Chloro-2-fluorocyclohexane is dictated by the relative stability of two conformers: one with an axial chlorine and an equatorial fluorine (Cl(a)-F(e)) and the other with an equatorial chlorine and an axial fluorine (Cl(e)-F(a)).

The relative energies of these conformers are determined by a combination of steric and electronic effects, primarily 1,3-diaxial interactions and gauche interactions between the substituents.

Theoretical Conformational Analysis

The stability of each conformer is primarily influenced by the steric strain introduced by the axial substituent. This strain arises from 1,3-diaxial interactions, which are repulsive forces between an axial substituent and the two axial hydrogens on the same side of the ring. The magnitude of this strain is quantified by the substituent's A-value, which represents the Gibbs free energy difference (ΔG°) between the equatorial and axial conformations of a monosubstituted cyclohexane (B81311).[1][2]

A second critical factor is the gauche interaction between the adjacent chloro and fluoro substituents. In a cyclohexane ring, vicinal cis substituents are in a gauche relationship. The energy of this interaction depends on the dihedral angle and the nature of the interacting groups. For electronegative substituents like halogens, the "gauche effect" can sometimes lead to a stabilization of the gauche conformer due to hyperconjugation, although steric repulsion is also a factor.[3][4]

Quantitative Steric Analysis

The relative energy of the two chair conformers of cis-1-Chloro-2-fluorocyclohexane can be estimated by considering the A-values of the chloro and fluoro groups.

• Conformer 1: Axial Chlorine, Equatorial Fluorine (Cl(a)-F(e))

  • This conformer experiences 1,3-diaxial interactions from the axial chlorine atom.

• Conformer 2: Equatorial Chlorine, Axial Fluorine (Cl(e)-F(a))

  • This conformer experiences 1,3-diaxial interactions from the axial fluorine atom.

The energy difference (ΔG°) between these two conformers can be approximated by the difference in their A-values.

Table 1: Conformational A-Values for Chloro and Fluoro Substituents

Substituent	A-Value (kcal/mol)
Chlorine (Cl)	~0.53
Fluorine (F)	~0.24

Based on these A-values, the conformer with the fluorine atom in the axial position (Cl(e)-F(a)) is predicted to be more stable than the conformer with the chlorine atom in the axial position (Cl(a)-F(e)). The estimated energy difference is approximately 0.29 kcal/mol in favor of the Cl(e)-F(a) conformer.

It is important to note that this is a simplified model that does not explicitly account for the gauche interaction between the chlorine and fluorine atoms or potential solvent effects. Computational studies on dihalocyclohexanes suggest that electrostatic and hyperconjugative effects can also play a significant role, sometimes favoring diaxial arrangements in trans isomers.[3][5]

Experimental and Computational Methodologies

The conformational equilibrium of cis-1-Chloro-2-fluorocyclohexane can be determined experimentally and further elucidated through computational modeling.

Experimental Protocol: Variable Temperature NMR Spectroscopy

Variable Temperature (VT) Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique to study conformational equilibria. By cooling the sample, the rate of ring-flipping can be slowed down on the NMR timescale, allowing for the observation of signals from individual conformers.

Detailed Methodology:

• Sample Preparation: A solution of cis-1-Chloro-2-fluorocyclohexane is prepared in a suitable deuterated solvent that remains liquid at low temperatures (e.g., deuterated chloroform, CDCl₃, or deuterated dichloromethane, CD₂Cl₂).

• Initial NMR Spectrum: A proton (¹H) NMR spectrum is acquired at room temperature. At this temperature, rapid ring-flipping leads to a time-averaged spectrum where the chemical shifts and coupling constants are weighted averages of the two conformers.

• Low-Temperature NMR: The sample is cooled incrementally in the NMR spectrometer. ¹H NMR spectra are recorded at various temperatures.

• Coalescence Temperature: As the temperature is lowered, the peaks corresponding to protons that have different chemical shifts in the two conformers will broaden, coalesce into a single broad peak, and then sharpen into two distinct sets of signals at lower temperatures. The temperature at which coalescence occurs can be used to determine the energy barrier to ring inversion.

• Conformer Population Analysis: At a temperature where the ring-flip is slow, the relative populations of the two conformers can be determined by integrating the signals corresponding to each conformer. The equilibrium constant (K_eq) is the ratio of the populations of the two conformers.

• Gibbs Free Energy Calculation: The Gibbs free energy difference (ΔG°) between the conformers can be calculated using the following equation: ΔG° = -RT ln(K_eq) where R is the gas constant and T is the temperature in Kelvin.

• Structural Assignment: The assignment of the observed signals to specific conformers is typically done by analyzing the proton-proton coupling constants (³J_HH). Axial-axial couplings are generally larger (8-13 Hz) than axial-equatorial or equatorial-equatorial couplings (2-5 Hz).

Computational Chemistry Protocol

Computational methods, such as Density Functional Theory (DFT) and ab initio calculations, can provide detailed insights into the geometries and relative energies of the conformers.

Detailed Methodology:

• Structure Building: The 3D structures of both the Cl(a)-F(e) and Cl(e)-F(a) conformers of cis-1-Chloro-2-fluorocyclohexane are built using molecular modeling software.

• Geometry Optimization: The geometry of each conformer is optimized to find the lowest energy structure. A common and reliable method is the B3LYP functional with a basis set such as 6-311+G(d,p).[5]

• Frequency Calculation: Vibrational frequency calculations are performed on the optimized structures to confirm that they are true energy minima (no imaginary frequencies) and to obtain thermodynamic data, including zero-point vibrational energies and thermal corrections.

• Energy Calculation: The electronic energies of the optimized conformers are calculated. The relative Gibbs free energy (ΔG) is then determined, taking into account the electronic energy, zero-point energy, and thermal corrections.

• Solvent Effects: To model the system in solution, a continuum solvation model, such as the Polarizable Continuum Model (PCM), can be applied during the calculations.[5]

Data Presentation

Table 2: Estimated Conformational Energy Analysis of cis-1-Chloro-2-fluorocyclohexane

Conformer	Axial Substituent	1,3-Diaxial Strain (kcal/mol)	Relative Energy (kcal/mol)	Predicted Population at 298 K (%)
Cl(a)-F(e)	Chlorine	~0.53	~0.29	~36
Cl(e)-F(a)	Fluorine	~0.24	0 (Reference)	~64

Note: These values are estimations based on A-values and do not include specific gauche interaction terms or solvent effects. Experimental or high-level computational data would be required for a more precise determination.

Visualizations

The following diagrams illustrate the key relationships in the conformational analysis of cis-1-Chloro-2-fluorocyclohexane.

Caption: Chair-chair interconversion of cis-1-Chloro-2-fluorocyclohexane.

Caption: Experimental workflow for VT-NMR conformational analysis.

Caption: Workflow for computational conformational analysis.

Conclusion

The conformational analysis of cis-1-Chloro-2-fluorocyclohexane reveals a preference for the conformer with the smaller fluorine atom in the axial position and the larger chlorine atom in the equatorial position. This preference is primarily driven by the lower 1,3-diaxial strain associated with the fluorine substituent. While a quantitative estimation can be made using A-values, a precise determination of the conformational equilibrium requires experimental techniques such as variable temperature NMR spectroscopy, supported by high-level computational modeling. The methodologies and principles outlined in this guide provide a robust framework for the detailed investigation of this and similar halogenated cyclic systems, which is crucial for understanding their chemical behavior and for their application in drug design and materials science.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. Conformational analysis and stereoelectronic effects in trans-1,2-dihalocyclohexanes: 1H NMR and theoretical investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Gauche effect - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]

Navigating Conformational Landscapes: A Technical Guide to the Chair Conformation Stability of trans-1-Chloro-2-fluorocyclohexane

For Researchers, Scientists, and Drug Development Professionals

The conformational preference of substituted cyclohexanes is a cornerstone of stereochemistry, profoundly influencing molecular shape, reactivity, and biological activity. In the realm of drug design and development, understanding the intricate balance of forces that govern the three-dimensional structure of cyclic scaffolds is paramount. This technical guide provides an in-depth analysis of the chair conformation stability of trans-1-Chloro-2-fluorocyclohexane, a model system for exploring the interplay of steric and electronic effects in halogenated organic molecules.

Core Principles of Cyclohexane (B81311) Conformation

The chair conformation represents the most stable arrangement of the cyclohexane ring, minimizing both angle and torsional strain. In a disubstituted cyclohexane, such as the trans-1-chloro-2-fluorocyclohexane isomer, the molecule can exist in two primary chair conformations that are in rapid equilibrium through a process known as a ring flip. In the trans-1,2-disubstituted pattern, one conformation will have both substituents in axial positions (diaxial), while the other will have both in equatorial positions (diequatorial).[1][2]

The relative stability of these two conformers is dictated by a combination of factors:

• Steric Hindrance (A-values): Substituents in the axial position experience steric repulsion with the other two axial hydrogens on the same face of the ring, an unfavorable interaction termed a 1,3-diaxial interaction.[3][4] The energetic cost of placing a substituent in the axial position is quantified by its A-value.[3]

• Gauche Interactions: In the diequatorial conformer of a 1,2-disubstituted cyclohexane, the two substituents are in a gauche relationship, which can introduce steric strain.[5][6]

• Electronic Effects (Gauche Effect): For vicinal electronegative substituents, such as in 1,2-dihalocyclohexanes, the gauche conformation can be stabilized by electronic factors like hyperconjugation, a phenomenon known as the "gauche effect".[7]

Quantitative Conformational Analysis

Parameter	Value (kcal/mol)	Description
A-value (Chlorine)	~0.52	The energetic preference for a chlorine atom to be in the equatorial position versus the axial position.
A-value (Fluorine)	~0.25	The energetic preference for a fluorine atom to be in the equatorial position versus the axial position.
Gauche Interaction (Cl/F)	Estimated ~0.3-0.5	The estimated steric and electronic interaction energy between vicinal chlorine and fluorine atoms in the diequatorial conformer. This is an approximation based on related systems.
1,3-Diaxial Interaction (Cl-H)	~1.04 (2 x 0.52)	The total steric strain from the axial chlorine interacting with two axial hydrogens.
1,3-Diaxial Interaction (F-H)	~0.50 (2 x 0.25)	The total steric strain from the axial fluorine interacting with two axial hydrogens.
ΔG° (Diaxial - Diequatorial)	Estimated ~1.0 - 1.5	The estimated free energy difference, with the diequatorial conformer being more stable.

Note: The A-values are additive as a first approximation. The stability of the diaxial conformer is destabilized by the sum of the A-values of the two substituents. The stability of the diequatorial conformer is primarily influenced by the gauche interaction between the chlorine and fluorine atoms. A positive ΔG° indicates that the diequatorial conformer is more stable.

Experimental and Computational Protocols

The determination of conformational equilibrium in substituted cyclohexanes relies on a synergistic approach of experimental spectroscopy and computational modeling.

Experimental Protocol: NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for studying conformational equilibria. The key is to measure the vicinal coupling constants (³JHH) between protons on the carbons bearing the substituents. These coupling constants are dependent on the dihedral angle between the protons, as described by the Karplus equation.

Methodology:

• Sample Preparation: Dissolve a pure sample of trans-1-chloro-2-fluorocyclohexane in a suitable deuterated solvent (e.g., CDCl₃, acetone-d₆) in an NMR tube.

• ¹H NMR Spectrum Acquisition: Acquire a high-resolution ¹H NMR spectrum. The signals for the protons on C1 and C2 will likely be complex multiplets due to coupling with each other and with adjacent methylene (B1212753) protons.

• Spectral Analysis:

  • Identify the signals corresponding to the protons at C1 and C2.

  • Measure the apparent ³J(H1,H2) coupling constant from the separation of the peaks in the multiplet. This observed coupling constant is a weighted average of the coupling constants in the diaxial (Jaa) and diequatorial (Jee) conformers.

• Determination of Conformer Population:

  • The mole fractions of the diequatorial (x_ee) and diaxial (x_aa) conformers can be calculated using the following equation: J_obs = x_ee * J_ee + x_aa * J_aa

  • Where x_aa = 1 - x_ee.

  • Typical values for J_aa are in the range of 10-13 Hz, and for J_ee are around 2-4 Hz. These values can be estimated from model compounds or obtained from computational calculations.

• Calculation of ΔG°: The free energy difference can be calculated from the equilibrium constant (K = x_ee / x_aa) using the equation: ΔG° = -RT * ln(K)

Computational Protocol: Density Functional Theory (DFT)

Computational chemistry provides a means to model the structures and energies of the conformers, complementing experimental data.

Workflow:

• Structure Building: Construct 3D models of both the diequatorial and diaxial chair conformers of trans-1-chloro-2-fluorocyclohexane using a molecular modeling software (e.g., Avogadro, GaussView).

• Geometry Optimization: Perform a geometry optimization for each conformer using a suitable level of theory and basis set (e.g., B3LYP/6-31G(d)). This will find the lowest energy structure for each conformer.

• Frequency Calculation: Perform a frequency calculation on the optimized structures to confirm that they are true energy minima (no imaginary frequencies) and to obtain thermodynamic data such as the Gibbs free energy.

• Energy Analysis: The difference in the calculated Gibbs free energies between the diequatorial and diaxial conformers provides the theoretical ΔG° for the conformational equilibrium.

• (Optional) NMR Parameter Calculation: The software can also be used to calculate theoretical ³JHH coupling constants for each conformer, which can be used in the analysis of the experimental NMR data.

Visualizing Conformational Equilibrium and Workflows

Caption: The dynamic equilibrium between the diequatorial and diaxial chair conformers.

Caption: A typical experimental workflow for determining conformational equilibrium using NMR.

Caption: A standard workflow for the computational analysis of conformational stability.

Conclusion

The conformational stability of trans-1-chloro-2-fluorocyclohexane is a nuanced interplay of steric and electronic effects. While a simple analysis of A-values suggests a strong preference for the diequatorial conformer, a complete understanding requires consideration of the gauche interaction between the vicinal halogens. The synergistic use of NMR spectroscopy and computational chemistry provides a robust framework for quantifying the conformational equilibrium. For professionals in drug development, a thorough grasp of these principles is essential for designing molecules with specific three-dimensional structures, thereby optimizing their pharmacological profiles.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 4.8 Conformations of Disubstituted Cyclohexanes - Organic Chemistry | OpenStax [openstax.org]
• 3. 1,3-Diaxial Interactions and A value for Cyclohexanes - Chemistry Steps [chemistrysteps.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. Gauche effect - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Stereoisomers of 1-Chloro-2-fluorocyclohexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereoisomers of 1-chloro-2-fluorocyclohexane, a molecule of interest in synthetic chemistry and drug discovery due to the unique conformational behavior imparted by its halogen substituents. This document details the structure, nomenclature, and stereochemical relationships of the isomers, along with a thorough analysis of their conformational preferences.

Introduction to the Stereoisomers of 1-Chloro-2-fluorocyclohexane

1-Chloro-2-fluorocyclohexane is a disubstituted cyclohexane (B81311) containing two chiral centers at carbons C1 and C2. Consequently, there are 2^2 = 4 possible stereoisomers. These stereoisomers can be categorized into two pairs of enantiomers, which are diastereomeric to each other.

The four stereoisomers are:

• (1R,2R)-1-chloro-2-fluorocyclohexane and (1S,2S)-1-chloro-2-fluorocyclohexane : This pair of enantiomers constitutes the trans isomer.

• (1R,2S)-1-chloro-2-fluorocyclohexane and (1S,2R)-1-chloro-2-fluorocyclohexane : This pair of enantiomers constitutes the cis isomer.

The cis and trans isomers are diastereomers, meaning they are stereoisomers that are not mirror images of each other and thus have different physical and chemical properties.

Stereochemical Relationships

The relationships between the different stereoisomers of 1-chloro-2-fluorocyclohexane can be visualized as follows:

Caption: Stereochemical relationships of 1-chloro-2-fluorocyclohexane isomers.

Conformational Analysis

The conformational analysis of 1-chloro-2-fluorocyclohexane is dictated by the preference of the cyclohexane ring to adopt a chair conformation to minimize angle and torsional strain. The stability of the two possible chair conformers for each isomer is determined by the steric interactions of the chloro and fluoro substituents with the rest of the ring, particularly the 1,3-diaxial interactions.

The energetic cost of placing a substituent in an axial position is quantified by its A-value (conformational free energy difference).

Substituent	A-value (kcal/mol)
Chlorine (Cl)	~0.52
Fluorine (F)	~0.25

These values indicate that both chlorine and fluorine prefer the equatorial position, with the larger chlorine atom having a stronger preference.

Conformational Analysis of trans-1-Chloro-2-fluorocyclohexane

The trans isomers exist as an equilibrium between two chair conformers. In one conformer, both substituents are in axial positions (diaxial), and in the other, both are in equatorial positions (diequatorial).

Caption: Conformational equilibrium of trans-1-chloro-2-fluorocyclohexane.

The diequatorial conformer is significantly more stable due to the absence of unfavorable 1,3-diaxial interactions. The energy difference can be estimated by summing the A-values of the two axial substituents in the less stable conformer.

Estimated Energy Difference: ΔG° ≈ A(Cl) + A(F) ≈ 0.52 + 0.25 = 0.77 kcal/mol

This substantial energy difference suggests that the trans isomer will exist almost exclusively in the diequatorial conformation at room temperature.

Conformational Analysis of cis-1-Chloro-2-fluorocyclohexane

The cis isomers also exist as an equilibrium between two chair conformers. In this case, one substituent is always axial, and the other is equatorial.

Caption: Conformational equilibrium of cis-1-chloro-2-fluorocyclohexane.

The relative stability of these two conformers is determined by the difference in the A-values of the axial substituents. The conformer with the larger substituent (chlorine) in the equatorial position and the smaller substituent (fluorine) in the axial position is more stable.

Estimated Energy Difference: ΔG° ≈ A(Cl) - A(F) ≈ 0.52 - 0.25 = 0.27 kcal/mol

This smaller energy difference indicates that while the conformer with equatorial chlorine is favored, a significant population of the conformer with axial chlorine will exist at room temperature.

Experimental Protocols

Detailed experimental protocols for the synthesis and separation of the individual stereoisomers of 1-chloro-2-fluorocyclohexane are not widely reported in the literature. However, general methodologies for the synthesis of vicinal halohydrins and the separation of stereoisomers can be adapted.

Synthesis

General Protocol for the Synthesis of trans-1-Chloro-2-fluorocyclohexane (via Halofluorination of Cyclohexene):

A potential route to the trans isomer is the addition of "ClF" across the double bond of cyclohexene (B86901). This can be achieved using a source of electrophilic chlorine and a fluoride (B91410) source.

• Reagents: Cyclohexene, N-chlorosuccinimide (NCS) as the chlorine source, and a fluoride source such as hydrogen fluoride-pyridine (Olah's reagent) or silver fluoride.

• Procedure (Illustrative):

  • Dissolve cyclohexene in a suitable inert solvent (e.g., dichloromethane) in a flask under an inert atmosphere.

  • Cool the solution to a low temperature (e.g., -78 °C).

  • Slowly add NCS to the solution, followed by the dropwise addition of the fluoride source.

  • Allow the reaction to stir at low temperature for a specified time, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with a suitable aqueous solution (e.g., sodium bicarbonate solution).

  • Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield the trans-1-chloro-2-fluorocyclohexane.

Note: The synthesis of the cis isomer is more challenging and may require a multi-step sequence involving stereocontrolled introduction of the chloro and fluoro substituents.

Separation of Stereoisomers

Diastereomer Separation:

The cis and trans diastereomers can be separated using standard chromatographic techniques due to their different physical properties.

• Method: High-performance liquid chromatography (HPLC) or gas chromatography (GC).

• Stationary Phase: A non-polar stationary phase (e.g., C18 for reversed-phase HPLC) or a polar stationary phase (e.g., silica (B1680970) gel for normal-phase HPLC) can be employed.

• Mobile Phase: The mobile phase composition would need to be optimized to achieve baseline separation of the two diastereomers.

Enantiomer Resolution:

The separation of the enantiomeric pairs requires a chiral environment.

• Method 1: Chiral Chromatography:

  • Stationary Phase: A chiral stationary phase (CSP) in either HPLC or GC. The choice of CSP would depend on the specific enantiomers and would likely require screening of different types of chiral columns.

• Method 2: Derivatization with a Chiral Resolving Agent:

  • React the racemic mixture (either cis or trans) with a single enantiomer of a chiral resolving agent to form a mixture of diastereomers.

  • Separate the newly formed diastereomers using standard chromatography or crystallization.

  • Cleave the chiral auxiliary from each separated diastereomer to yield the individual enantiomers of 1-chloro-2-fluorocyclohexane.

Data Presentation

Stereoisomer	Relationship	More Stable Conformer	Estimated ΔG° (kcal/mol)
(1R,2R) / (1S,2S)	Enantiomers (trans)	Diequatorial	~0.77
(1R,2S) / (1S,2R)	Enantiomers (cis)	Equatorial Cl, Axial F	~0.27

Conclusion

The stereoisomers of 1-chloro-2-fluorocyclohexane provide an excellent case study in the principles of stereochemistry and conformational analysis. The interplay of the steric demands of the chlorine and fluorine substituents leads to distinct conformational preferences for the cis and trans isomers. While general synthetic and separation strategies can be proposed, further experimental work is required to determine the precise energetic differences between the conformers and to develop optimized protocols for the isolation of each of the four pure stereoisomers. Such studies would be invaluable for applications in medicinal chemistry and materials science where precise three-dimensional structures are paramount.

An In-depth Technical Guide on the Chirality of (1R,2R)-1-Chloro-2-fluorocyclohexane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the stereochemical and conformational properties of (1R,2R)-1-Chloro-2-fluorocyclohexane, a chiral molecule with potential applications in medicinal chemistry and materials science. The inherent chirality of this molecule, arising from its substituted cyclohexane (B81311) ring, dictates its interaction with other chiral entities, a critical consideration in drug design and development.

Stereochemical Analysis and Chirality

(1R,2R)-1-Chloro-2-fluorocyclohexane is a chiral molecule possessing two stereocenters at the C1 and C2 positions of the cyclohexane ring. The designation (1R,2R) specifies the absolute configuration at these centers, as determined by the Cahn-Ingold-Prelog (CIP) priority rules.

Application of Cahn-Ingold-Prelog (CIP) Rules

The 'R' or 'S' configuration is assigned to each stereocenter by prioritizing the four substituents attached to it based on atomic number.

At Carbon-1 (C1):

• -Cl (Chlorine): Highest priority due to the highest atomic number.

• -CHF- (Carbon-2): The carbon atom at position 2, which is bonded to fluorine.

• -CH2- (Carbon-6): The carbon atom at position 6 of the cyclohexane ring.

• -H (Hydrogen): Lowest priority.

With the lowest priority group (-H) pointing away from the viewer, the sequence from priority 1 to 2 to 3 is clockwise, hence the designation (1R) .

At Carbon-2 (C2):

• -F (Fluorine): Highest priority.

• -CHCl- (Carbon-1): The carbon atom at position 1, which is bonded to chlorine.

• -CH2- (Carbon-3): The carbon atom at position 3 of the cyclohexane ring.

• -H (Hydrogen): Lowest priority.

Again, with the hydrogen atom oriented away, the path from the highest to the lowest priority substituent is clockwise, leading to the (2R) configuration.

The enantiomer of this molecule is (1S,2S)-1-Chloro-2-fluorocyclohexane, and its diastereomers include the (1R,2S) and (1S,2R) isomers. Due to the absence of a plane of symmetry or a center of inversion, the (1R,2R) isomer is chiral and, therefore, optically active.

Conformational Analysis

Substituted cyclohexanes exist predominantly in chair conformations. For (1R,2R)-1-Chloro-2-fluorocyclohexane, a trans-1,2-disubstituted cyclohexane, two chair conformations are in equilibrium: one with both substituents in axial positions and the other with both in equatorial positions.

The relative stability of these conformers is determined by the steric strain introduced by the substituents. This is quantified by their "A-values," which represent the free energy difference between the axial and equatorial conformations for a monosubstituted cyclohexane. A larger A-value indicates a greater preference for the equatorial position.

Substituent	A-value (kcal/mol)
-F (Fluoro)	~ 0.24
-Cl (Chloro)	~ 0.4 - 0.53

As indicated by the A-values, the chloro group is sterically bulkier than the fluoro group. In general, substituents prefer the less sterically hindered equatorial position to minimize 1,3-diaxial interactions.

The two chair conformations of (1R,2R)-1-Chloro-2-fluorocyclohexane are:

• Diaxial Conformer: Both the chloro and fluoro groups occupy axial positions. This conformation is significantly destabilized by 1,3-diaxial interactions between the substituents and the axial hydrogens on the ring.

• Diequatorial Conformer: Both the chloro and fluoro groups are in equatorial positions. This conformation is substantially more stable as it minimizes steric strain.

Therefore, (1R,2R)-1-Chloro-2-fluorocyclohexane will exist almost exclusively in the diequatorial conformation at equilibrium.

Quantitative Data

The conformational equilibrium can be quantified using the A-values. The energy difference (ΔG°) between the diaxial and diequatorial conformers can be estimated as the sum of the A-values of the two substituents.

Table 1: Conformational Energy Data

Conformer	Substituent Positions	Estimated Relative Energy (kcal/mol)
1	1-Chloro (axial), 2-Fluoro (axial)	~ 0.64 - 0.77
2	1-Chloro (equatorial), 2-Fluoro (equatorial)	0 (Reference)

Experimental Protocols

Detailed experimental protocols for the specific enantioselective synthesis or chiral resolution of (1R,2R)-1-Chloro-2-fluorocyclohexane are not extensively documented in readily accessible literature. However, general methodologies for the synthesis of halofluorinated cyclohexanes and for the separation of enantiomers can be described.

General Synthetic Approach: Halofluorination of Cyclohexene (B86901)

A plausible synthetic route to a racemic mixture of trans-1-Chloro-2-fluorocyclohexane involves the electrophilic halofluorination of cyclohexene.

Reaction: Cyclohexene + Halogenating Agent + Fluoride (B91410) Source → 1-Chloro-2-fluorocyclohexane

Example Protocol:

• Reagents: Cyclohexene, N-Chlorosuccinimide (NCS) as the chlorine source, and a fluoride source such as triethylamine (B128534) trihydrofluoride (Et3N·3HF) or hydrogen fluoride-pyridine (HF-Py).

• Solvent: A suitable aprotic solvent like dichloromethane (B109758) (CH2Cl2).

• Procedure: To a solution of cyclohexene in the chosen solvent at a low temperature (e.g., 0 °C), the halogenating agent (NCS) is added, followed by the slow addition of the fluoride source. The reaction mixture is stirred for a specified period until the reaction is complete, as monitored by techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up and Purification: The reaction is quenched with an aqueous solution (e.g., sodium bicarbonate). The organic layer is separated, dried over an anhydrous salt (e.g., MgSO4), and the solvent is removed under reduced pressure. The crude product, a mixture of cis and trans isomers, is then purified by column chromatography to isolate the trans-1-Chloro-2-fluorocyclohexane racemate.

Chiral Resolution

The separation of the enantiomers of trans-1-Chloro-2-fluorocyclohexane can be achieved through chiral resolution techniques.

Example Protocol: Chiral High-Performance Liquid Chromatography (HPLC)

• Stationary Phase: A chiral stationary phase (CSP) is used. Common CSPs are based on polysaccharide derivatives (e.g., cellulose (B213188) or amylose) coated on a silica (B1680970) support.

• Mobile Phase: A mixture of non-polar solvents, such as hexane, and a polar modifier, like isopropanol, is typically used. The exact composition of the mobile phase needs to be optimized to achieve baseline separation of the enantiomers.

• Detection: A UV detector is commonly employed for detection.

• Procedure: The racemic mixture of trans-1-Chloro-2-fluorocyclohexane is dissolved in the mobile phase and injected into the HPLC system. The two enantiomers will interact differently with the chiral stationary phase, leading to different retention times and their separation. The fractions corresponding to each enantiomer can then be collected.

Visualization of Stereoisomeric Relationships

The relationship between the enantiomers and diastereomers of 1-Chloro-2-fluorocyclohexane can be visualized using a logical diagram.

Caption: Stereoisomeric relationships of 1-Chloro-2-fluorocyclohexane.

An In-depth Technical Guide to the IUPAC Nomenclature and Stereoisomers of 1-Chloro-2-fluorocyclohexane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the IUPAC nomenclature for the stereoisomers of 1-chloro-2-fluorocyclohexane. It details the systematic naming conventions, including the designation of cis/trans isomers and the assignment of absolute configuration (R/S), and explores the relationships between the different stereoisomers. This document also presents generalized experimental protocols for the synthesis and characterization of these compounds and summarizes key computed physical and spectroscopic data.

Introduction to Stereoisomerism in 1-Chloro-2-fluorocyclohexane

1-Chloro-2-fluorocyclohexane is a disubstituted cycloalkane that exhibits stereoisomerism due to the presence of two chiral centers at positions 1 and 2 of the cyclohexane (B81311) ring. The presence of two stereogenic centers gives rise to a total of four possible stereoisomers. These isomers can be categorized into two pairs of enantiomers, with the two pairs being diastereomers of each other.

The stereochemistry of these isomers is defined by two main systems:

• cis/trans Isomerism: This describes the relative orientation of the chloro and fluoro substituents with respect to the plane of the cyclohexane ring. In the cis isomer, both substituents are on the same side of the ring, while in the trans isomer, they are on opposite sides.

• R/S Configuration: This system, based on the Cahn-Ingold-Prelog priority rules, assigns an absolute configuration (R for rectus or S for sinister) to each chiral center.

IUPAC Nomenclature of 1-Chloro-2-fluorocyclohexane Stereoisomers

The systematic IUPAC nomenclature for the four stereoisomers of 1-chloro-2-fluorocyclohexane is as follows:

• trans-Isomers:

  • (1R,2R)-1-chloro-2-fluorocyclohexane[1]

  • (1S,2S)-1-chloro-2-fluorocyclohexane[2][3]

• cis-Isomers:

  • (1R,2S)-1-chloro-2-fluorocyclohexane[4]

  • (1S,2R)-1-chloro-2-fluorocyclohexane[4]

The relationship between these stereoisomers is crucial for their distinct chemical and biological properties. The (1R,2R) and (1S,2S) isomers are enantiomers of each other. Similarly, the (1R,2S) and (1S,2R) isomers constitute another pair of enantiomers.[4] Any cis isomer is a diastereomer of any trans isomer.

Data Presentation

Computed Physical and Spectroscopic Data

The following table summarizes key computed physical and spectroscopic data for the stereoisomers of 1-chloro-2-fluorocyclohexane. It is important to note that experimental values may vary.

Property	Value	Source
Molecular Formula	C₆H₁₀ClF	[1][2]
Molecular Weight	136.59 g/mol	[1][2]
Exact Mass	136.0455062 Da	[1][2]
XLogP3-AA	2.5	[1][2]
Hydrogen Bond Donor Count	0	[2]
Hydrogen Bond Acceptor Count	1	[2]
Rotatable Bond Count	0	[2]
Topological Polar Surface Area	0 Ų	[1][2]
Heavy Atom Count	8	[2]
Complexity	74.9	[2]

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of specific 1-chloro-2-fluorocyclohexane isomers are not extensively reported in publicly available literature. Therefore, the following sections provide generalized methodologies based on common practices for the synthesis and analysis of halogenated cyclohexanes.

Synthesis of trans-1-Chloro-2-fluorocyclohexane

A common route for the synthesis of trans-1-chloro-2-fluorocyclohexane involves the halofluorination of cyclohexene (B86901).

Reaction:

Cyclohexene + N-Chlorosuccinimide (NCS) + Hydrogen Fluoride (B91410) (HF) → trans-1-Chloro-2-fluorocyclohexane

General Procedure:

• In a fume hood, a solution of cyclohexene in a suitable solvent (e.g., dichloromethane) is prepared in a fluoropolymer reaction vessel.

• The solution is cooled to a low temperature (e.g., -78 °C) using a dry ice/acetone bath.

• N-Chlorosuccinimide (NCS) is added portion-wise to the cooled solution with vigorous stirring.

• Anhydrous hydrogen fluoride (HF) or a solution of HF in a suitable solvent (e.g., pyridine) is then added dropwise to the reaction mixture. Caution: Anhydrous HF is extremely corrosive and toxic. All manipulations must be performed in a specialized fume hood with appropriate personal protective equipment.

• The reaction is allowed to proceed at low temperature for a specified time, and the progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the reaction is carefully quenched by pouring it into a cold aqueous solution of a weak base (e.g., sodium bicarbonate).

• The organic layer is separated, washed with water and brine, and then dried over an anhydrous drying agent (e.g., MgSO₄).

• The solvent is removed under reduced pressure, and the crude product is purified by fractional distillation or column chromatography to yield the trans-1-chloro-2-fluorocyclohexane. The product will be a racemic mixture of (1R,2R) and (1S,2S) enantiomers.

Characterization of Isomers

NMR spectroscopy is a powerful tool for the structural elucidation of 1-chloro-2-fluorocyclohexane isomers. ¹H, ¹³C, and ¹⁹F NMR spectra provide information about the connectivity and stereochemistry of the molecule.

General Protocol for NMR Analysis:

• Sample Preparation: A solution of the purified isomer (5-10 mg) is prepared in a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• ¹H NMR Spectroscopy:

  • A standard one-dimensional ¹H NMR spectrum is acquired.

  • The chemical shifts (δ) of the protons, particularly those on the carbons bearing the halogen atoms (H-1 and H-2), are analyzed.

  • The coupling constants (J-values) between adjacent protons provide crucial information about their dihedral angles and thus the conformation of the cyclohexane ring. In the chair conformation, axial-axial couplings are typically larger than axial-equatorial or equatorial-equatorial couplings.

• ¹³C NMR Spectroscopy:

  • A proton-decoupled ¹³C NMR spectrum is acquired to determine the number of unique carbon environments.

  • The chemical shifts of the carbons bonded to the electronegative chlorine and fluorine atoms will be downfield.

• ¹⁹F NMR Spectroscopy:

  • A ¹⁹F NMR spectrum is acquired to observe the fluorine signal.

  • The coupling between the fluorine atom and adjacent protons (JHF) can further aid in stereochemical assignment.

For crystalline derivatives of 1-chloro-2-fluorocyclohexane, single-crystal X-ray diffraction can provide unambiguous determination of the absolute stereochemistry and detailed three-dimensional structural information, including bond lengths and bond angles.

General Protocol for X-ray Crystallography:

• Crystallization: Single crystals of a suitable derivative of the isomer are grown by slow evaporation of a solvent, vapor diffusion, or cooling of a saturated solution.

• Data Collection: A suitable crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The diffraction pattern is collected on a detector.

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell dimensions and space group. The crystal structure is then solved using direct methods or Patterson methods and refined to obtain the final atomic coordinates, bond lengths, and bond angles.

Visualization of Stereochemical Relationships

The stereochemical relationships between the four isomers of 1-chloro-2-fluorocyclohexane can be visualized using the following diagrams.

Caption: Stereochemical relationships between the isomers of 1-chloro-2-fluorocyclohexane.

Conformational Analysis

The cyclohexane ring in 1-chloro-2-fluorocyclohexane exists predominantly in a chair conformation. For each stereoisomer, two chair conformations are possible through a process of ring flipping. The relative stability of these conformers is determined by the steric strain arising from the positions of the chloro and fluoro substituents (axial vs. equatorial).

• General Principle: Substituents on a cyclohexane ring generally prefer to occupy the more sterically favorable equatorial position to minimize 1,3-diaxial interactions.

The conformational equilibrium for the cis and trans isomers can be depicted as follows:

Caption: Conformational equilibrium in cis and trans isomers of 1-chloro-2-fluorocyclohexane.

For the trans isomers, the equilibrium lies heavily towards the diequatorial conformer, which is significantly more stable than the diaxial conformer. For the cis isomers, the two chair conformers are enantiomeric (in the case of the racemate) or identical (for a single enantiomer after a 180° rotation), and thus are of equal energy. One substituent is axial and the other is equatorial in both conformers. The relative stability would depend on the A-values (conformational preferences) of the chloro and fluoro groups, with the conformer having the larger group in the equatorial position being slightly more stable.

Conclusion

The IUPAC nomenclature of 1-chloro-2-fluorocyclohexane provides a systematic framework for unambiguously identifying its four stereoisomers. Understanding the cis/trans and R/S designations is fundamental for distinguishing between these compounds, which exhibit different physical, chemical, and biological properties due to their distinct three-dimensional structures. While detailed experimental data for each isomer is sparse, generalized protocols for their synthesis and characterization provide a basis for further investigation. The conformational analysis of these isomers highlights the importance of steric factors in determining their preferred shapes and relative stabilities. This guide serves as a foundational resource for researchers and professionals working with these and related halogenated cyclohexanes.

References

• 1. (1R,2R)-1-chloro-2-fluorocyclohexane | C6H10ClF | CID 643045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 4. reddit.com [reddit.com]

A Technical Guide to 1-Chloro-2-fluorocyclohexane and its Stereoisomers

This technical guide provides a comprehensive overview of 1-Chloro-2-fluorocyclohexane, a halogenated cyclohexane (B81311) derivative of interest to researchers, scientists, and professionals in drug development. The document details the Chemical Abstracts Service (CAS) numbers for the compound and its known stereoisomers, presents a representative experimental protocol for their synthesis, and includes visualizations of the synthetic pathway and conformational equilibria.

Chemical Identity and Stereoisomerism

1-Chloro-2-fluorocyclohexane (C₆H₁₀ClF) is a disubstituted cycloalkane with two stereocenters, leading to the existence of four possible stereoisomers: a pair of enantiomers for the trans configuration ((1R,2R) and (1S,2S)) and a pair of enantiomers for the cis configuration ((1R,2S) and (1S,2R)). The spatial arrangement of the chlorine and fluorine atoms significantly influences the molecule's physical, chemical, and biological properties.

CAS Numbers

The Chemical Abstracts Service (CAS) has assigned the following registry numbers to 1-Chloro-2-fluorocyclohexane and its stereoisomers. It is important to note that while CAS numbers for the general compound and some specific stereoisomers are readily available, dedicated CAS numbers for the cis isomers and the individual (1R,2S) and (1S,2R) enantiomers are not consistently reported in publicly accessible databases.

Compound Name	Stereochemistry	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
1-Chloro-2-fluorocyclohexane	Mixture of isomers	4536-11-2[1][2][3][4]	C₆H₁₀ClF	136.59
trans-1-Chloro-2-fluorocyclohexane	Racemic mixture of (1R,2R) and (1S,2S)	20421-40-3[5][6]	C₆H₁₀ClF	136.59
(1R,2R)-1-Chloro-2-fluorocyclohexane	Enantiomer of trans isomer	20421-40-3[5]	C₆H₁₀ClF	136.59
(1S,2S)-1-Chloro-2-fluorocyclohexane	Enantiomer of trans isomer	20421-42-5[7][8]	C₆H₁₀ClF	136.59
cis-1-Chloro-2-fluorocyclohexane	Racemic mixture of (1R,2S) and (1S,2R)	Not Available	C₆H₁₀ClF	136.59
(1R,2S)-1-Chloro-2-fluorocyclohexane	Enantiomer of cis isomer	Not Available	C₆H₁₀ClF	136.59
(1S,2R)-1-Chloro-2-fluorocyclohexane	Enantiomer of cis isomer	Not Available	C₆H₁₀ClF	136.59

Synthesis of 1-Chloro-2-fluorocyclohexane Stereoisomers

The primary route for the synthesis of 1-Chloro-2-fluorocyclohexane stereoisomers involves the electrophilic halofluorination of cyclohexene (B86901). This reaction typically proceeds via an anti-addition mechanism, leading predominantly to the trans stereoisomers. The use of specific chiral reagents or catalysts would be necessary to achieve enantioselective synthesis of a particular enantiomer.

Representative Experimental Protocol: Halofluorination of Cyclohexene

This protocol is a representative method adapted from general procedures for the halofluorination of alkenes.[9][10][11] Researchers should conduct a thorough risk assessment before proceeding with this or any chemical synthesis.

Materials:

• Cyclohexene

• N-Chlorosuccinimide (NCS)

• Hydrogen fluoride-pyridine complex (Olah's reagent)

• Anhydrous dichloromethane (B109758) (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware for organic synthesis (round-bottom flask, dropping funnel, condenser, etc.)

• Magnetic stirrer and heating mantle

• Apparatus for extraction and distillation

Procedure:

• Reaction Setup: In a fume hood, a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser fitted with a calcium chloride drying tube is charged with N-Chlorosuccinimide (1.1 equivalents) and anhydrous dichloromethane (100 mL). The suspension is cooled to 0 °C in an ice bath.

• Addition of Reagents: A solution of cyclohexene (1.0 equivalent) in anhydrous dichloromethane (20 mL) is added to the dropping funnel. The hydrogen fluoride-pyridine complex (1.2 equivalents) is slowly added to the stirred suspension in the reaction flask.

• Reaction: The cyclohexene solution is added dropwise from the dropping funnel to the reaction mixture over a period of 30 minutes, maintaining the temperature at 0 °C. After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 4-6 hours.

• Workup: The reaction mixture is carefully poured into a separatory funnel containing 100 mL of ice-water. The organic layer is separated, and the aqueous layer is extracted with dichloromethane (2 x 30 mL). The combined organic layers are washed with saturated sodium bicarbonate solution (2 x 50 mL) and then with brine (50 mL).

• Drying and Solvent Removal: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude product, a mixture of trans-1-Chloro-2-fluorocyclohexane stereoisomers, is purified by fractional distillation or column chromatography on silica (B1680970) gel to yield the desired product.

Characterization:

The synthesized compounds should be characterized by standard spectroscopic methods:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy can be used to confirm the structure and stereochemistry of the products. The coupling constants between the protons on the chlorine- and fluorine-bearing carbons are indicative of their relative orientation (cis or trans).[12][13]

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the product and provide information about its fragmentation pattern.[4][14][15]

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the presence of C-Cl and C-F bonds in the molecule.[4][14]

Visualizations

Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of trans-1-Chloro-2-fluorocyclohexane from cyclohexene.

Caption: Synthesis workflow for trans-1-Chloro-2-fluorocyclohexane.

Conformational Equilibrium of Stereoisomers

The stereoisomers of 1-Chloro-2-fluorocyclohexane exist in a dynamic equilibrium between two chair conformations. The relative stability of these conformers is determined by the steric strain arising from the positions of the chloro and fluoro substituents (axial vs. equatorial). Generally, larger substituents prefer the equatorial position to minimize 1,3-diaxial interactions.[16][17][18][19][20]

Caption: Conformational equilibrium of cis and trans isomers.

References

• 1. chembk.com [chembk.com]
• 2. lookchem.com [lookchem.com]
• 3. echemi.com [echemi.com]
• 4. 1-Chloro-2-fluorocyclohexane | C6H10ClF | CID 12545928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Page loading... [guidechem.com]
• 6. lookchem.com [lookchem.com]
• 7. Page loading... [guidechem.com]
• 8. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 9. Thieme E-Books & E-Journals [thieme-connect.de]
• 10. Halofluorination of Alkenes Using Trihaloisocyanuric Acids and HF•Pyridine [organic-chemistry.org]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. modgraph.co.uk [modgraph.co.uk]
• 14. 1-Chloro-1-fluorocyclohexane | C6H10ClF | CID 557231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Cyclohexane, 1-bromo-2-chloro-, cis- [webbook.nist.gov]
• 16. fiveable.me [fiveable.me]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. 4.8 Conformations of Disubstituted Cyclohexanes – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 20. cdnsciencepub.com [cdnsciencepub.com]

An In-depth Technical Guide to the Molecular Structure and Bonding in 1-Chloro-2-fluorocyclohexane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, bonding, and conformational analysis of 1-chloro-2-fluorocyclohexane. A detailed examination of the stereoisomers, including cis and trans configurations, is presented, with a focus on the interplay of steric and stereoelectronic effects that govern their conformational preferences. This document summarizes key structural parameters, including bond lengths, bond angles, and dihedral angles, based on analogous experimental data from gas-phase electron diffraction studies of related dihalocyclohexanes. Furthermore, it outlines the experimental and computational methodologies employed in the characterization of such substituted cyclohexanes, including Nuclear Magnetic Resonance (NMR) spectroscopy and Density Functional Theory (DFT) calculations. The information herein serves as a critical resource for researchers in medicinal chemistry, materials science, and organic synthesis, where a profound understanding of molecular conformation is paramount for predicting chemical reactivity and biological activity.

Introduction

1-Chloro-2-fluorocyclohexane (C₆H₁₀ClF) is a halogenated alicyclic compound that presents a fascinating case study in conformational analysis due to the presence of two different halogen substituents on adjacent carbons. The cyclohexane (B81311) ring is not planar and predominantly adopts a chair conformation to minimize angular and torsional strain. The introduction of chloro and fluoro substituents leads to the existence of stereoisomers (cis and trans) and, within each, a dynamic equilibrium between different chair conformations. The relative stability of these conformers is dictated by a delicate balance of steric hindrance, dipole-dipole interactions, and hyperconjugative effects. A thorough understanding of the three-dimensional structure and conformational energetics of 1-chloro-2-fluorocyclohexane is crucial for applications in drug design, where molecular shape is a key determinant of biological function, and in the development of novel materials with specific properties.

Stereoisomerism and Conformational Analysis

1-Chloro-2-fluorocyclohexane exists as two main stereoisomers: trans-1-chloro-2-fluorocyclohexane and cis-1-chloro-2-fluorocyclohexane. Each of these isomers undergoes rapid chair-chair interconversion at room temperature, leading to an equilibrium between two chair conformers.

trans-1-Chloro-2-fluorocyclohexane

In the trans isomer, the chloro and fluoro substituents are on opposite sides of the cyclohexane ring. This leads to an equilibrium between a diequatorial (ee) conformer and a diaxial (aa) conformer.

Conformational equilibrium in trans-1-chloro-2-fluorocyclohexane.

Generally, the diequatorial conformer is significantly more stable than the diaxial conformer. This preference is primarily due to the avoidance of unfavorable 1,3-diaxial interactions between the axial substituents and the axial hydrogen atoms on the same side of the ring. The steric bulk of a substituent is quantified by its A-value, which represents the free energy difference between the axial and equatorial conformations of a monosubstituted cyclohexane. The A-value for chlorine is approximately 0.53 kcal/mol, and for fluorine, it is about 0.24 kcal/mol. In the diaxial conformer, both halogens experience these destabilizing interactions, making it energetically unfavorable.

cis-1-Chloro-2-fluorocyclohexane

In the cis isomer, the chloro and fluoro substituents are on the same side of the ring. In the chair conformation, this necessitates that one substituent is in an axial (ax) position while the other is in an equatorial (eq) position. The ring flip interconverts these positions.

Conformational equilibrium in cis-1-chloro-2-fluorocyclohexane.

The relative stability of the two conformers in the cis isomer depends on which substituent occupies the equatorial position. Given that chlorine has a larger A-value than fluorine, the conformer with the chlorine atom in the equatorial position and the fluorine atom in the axial position is predicted to be the more stable of the two.

Molecular Bonding and Structural Parameters

Table 1: Estimated Bond Lengths (Å)

Bond	Diequatorial (ee) Conformer	Diaxial (aa) Conformer
C-C	~1.53	~1.53
C-H	~1.10	~1.10
C-Cl	~1.80	~1.81
C-F	~1.40	~1.41

Table 2: Estimated Bond Angles (°)

Angle	Diequatorial (ee) Conformer	Diaxial (aa) Conformer
C-C-C	~111	~112
C-C-Cl	~110	~108
C-C-F	~109	~107
H-C-H	~109	~109

Table 3: Estimated Dihedral Angles (°)

Dihedral Angle	Diequatorial (ee) Conformer	Diaxial (aa) Conformer
Cl-C-C-F	~60	~180
C-C-C-C	~55	~55

Experimental and Computational Methodologies

The characterization of the molecular structure and conformational equilibrium of 1-chloro-2-fluorocyclohexane and related compounds relies on a combination of experimental techniques and computational modeling.

Experimental Protocols

4.1.1. Synthesis

The synthesis of 1-chloro-2-fluorocyclohexane can be achieved through various methods, a common one being the halofluorination of cyclohexene.

• Reaction: Cyclohexene is reacted with a source of electrophilic chlorine (e.g., N-chlorosuccinimide) in the presence of a fluoride (B91410) source (e.g., hydrogen fluoride-pyridine complex).

• Stereochemistry: The addition reaction typically proceeds via an anti-addition mechanism, leading to the formation of the trans isomer. The cis isomer can be synthesized through alternative routes, potentially involving nucleophilic substitution reactions with appropriate stereochemical control.

• Purification: The resulting mixture of isomers is typically purified using fractional distillation or column chromatography.

Synthetic pathway to trans-1-chloro-2-fluorocyclohexane.

4.1.2. NMR Spectroscopy

NMR spectroscopy is a powerful tool for determining the conformational equilibrium of substituted cyclohexanes.

• ¹H NMR: The coupling constants between vicinal protons (³JHH) are dependent on the dihedral angle between them, as described by the Karplus equation. By measuring the ³JHH values for the protons on the carbons bearing the halogen substituents, the relative populations of the conformers in equilibrium can be determined.

• Low-Temperature NMR: At low temperatures, the rate of chair-chair interconversion can be slowed down sufficiently on the NMR timescale to allow for the observation of separate signals for each conformer. This allows for a direct measurement of the conformer populations.

• ¹³C and ¹⁹F NMR: These techniques provide additional structural information and can be used to further confirm the conformational assignments.

4.1.3. Gas-Phase Electron Diffraction (GED)

GED is an experimental technique used to determine the gas-phase structure of molecules with high precision.

• Methodology: A beam of high-energy electrons is scattered by the gas-phase molecules. The resulting diffraction pattern is analyzed to determine the internuclear distances, bond angles, and dihedral angles.

• Data Analysis: The experimental scattering data is typically refined against a structural model, often with the aid of theoretical calculations.

Computational Chemistry

Theoretical calculations are indispensable for complementing experimental data and providing a deeper understanding of the molecular properties.

• Density Functional Theory (DFT): DFT methods, such as B3LYP with a suitable basis set (e.g., 6-311+G(d,p)), are widely used to calculate the geometries, energies, and vibrational frequencies of the different conformers.

• Ab Initio Methods: Higher-level ab initio methods, such as Møller-Plesset perturbation theory (MP2) and coupled-cluster (CC) theory, can provide even more accurate results, particularly for the relative energies of the conformers.

• Natural Bond Orbital (NBO) Analysis: NBO analysis can be employed to investigate hyperconjugative interactions, which can play a significant role in stabilizing certain conformations.

Workflow for determining molecular structure and bonding.

Conclusion

The molecular structure and conformational preferences of 1-chloro-2-fluorocyclohexane are governed by a complex interplay of steric and electronic factors. For the trans isomer, the diequatorial conformer is overwhelmingly favored due to the minimization of 1,3-diaxial interactions. In the cis isomer, an equilibrium exists between two chair conformers, with the one placing the larger chlorine atom in the equatorial position being the more stable. While direct experimental data for this specific molecule is scarce, a robust understanding of its structural and bonding characteristics can be achieved through the analysis of analogous compounds and the application of modern experimental and computational techniques. This in-depth knowledge is essential for the rational design of molecules with desired properties in the fields of drug development and materials science.

Protocols & Analytical Methods

Application Notes and Protocols for 1-Chloro-2-fluorocyclohexane as a Synthetic Intermediate

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Chloro-2-fluorocyclohexane is a versatile halogenated synthetic intermediate with the molecular formula C₆H₁₀ClF.[1] Its cyclohexane (B81311) framework, substituted with two different halogens, offers a platform for a variety of chemical transformations, making it a valuable building block in the synthesis of pharmaceuticals and agrochemicals.[1] The distinct reactivity of the chlorine and fluorine substituents allows for selective chemical modifications, enabling the introduction of diverse functional groups and the construction of complex molecular architectures.

This document provides detailed application notes and experimental protocols for the use of 1-chloro-2-fluorocyclohexane in key synthetic transformations.

Physicochemical Data

A summary of the key physicochemical properties of 1-chloro-2-fluorocyclohexane is presented in the table below.

Property	Value	Reference
Molecular Formula	C₆H₁₀ClF	[1]
Molecular Weight	136.59 g/mol
CAS Number	4536-11-2	[1]
Appearance	Colorless liquid	[1]
Odor	Pungent	[1]

Key Synthetic Applications

1-Chloro-2-fluorocyclohexane is primarily utilized in nucleophilic substitution and elimination reactions. The carbon-chlorine bond is more susceptible to nucleophilic attack than the carbon-fluorine bond, allowing for selective displacement of the chloride ion. The stereochemistry of the starting material (cis or trans isomers) will influence the stereochemical outcome of the reaction products.

Nucleophilic Substitution Reactions

Nucleophilic substitution reactions of 1-chloro-2-fluorocyclohexane provide a straightforward method for introducing a variety of functional groups, such as amines, thiols, and azides, onto the cyclohexane ring. These functionalized fluorocyclohexane (B1294287) derivatives are valuable precursors for the synthesis of more complex molecules, including potential drug candidates.

Application: The introduction of an amino group is a common strategy in the development of pharmacologically active compounds. The resulting 2-fluorocyclohexylamine scaffold can be a key component of various drug candidates.

Reaction Scheme:

Caption: Synthesis of N-(2-Fluorocyclohexyl)amine.

Experimental Protocol: General Procedure for Amination

• Materials:

  • 1-Chloro-2-fluorocyclohexane (1.0 eq)

  • Primary or secondary amine (e.g., benzylamine, morpholine) (2.2 eq)

  • Polar aprotic solvent (e.g., Dimethylformamide (DMF) or Acetonitrile (MeCN))

  • Inert atmosphere (Nitrogen or Argon)

• Procedure:

  • To a solution of 1-chloro-2-fluorocyclohexane in the chosen solvent, add the amine. The excess amine acts as both the nucleophile and a base to neutralize the HCl generated.

  • Heat the reaction mixture at 80-100 °C and monitor the progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

  • Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

  • Partition the residue between an organic solvent (e.g., ethyl acetate) and water.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica (B1680970) gel.

Quantitative Data (Typical):

Nucleophile	Solvent	Temperature (°C)	Time (h)	Yield (%)
Benzylamine	DMF	90	12-24	70-85
Morpholine	MeCN	80	18-36	65-80

Application: Thioethers are important functional groups in medicinal chemistry. The synthesis of 2-fluorocyclohexyl thioethers provides access to compounds with potential applications in various therapeutic areas.

Reaction Scheme:

Caption: Synthesis of 2-Fluorocyclohexyl Thioether.

Experimental Protocol: General Procedure for Thiolation

• Materials:

  • 1-Chloro-2-fluorocyclohexane (1.0 eq)

  • Thiol (e.g., thiophenol) (1.1 eq)

  • Base (e.g., sodium hydride (NaH) or potassium carbonate (K₂CO₃)) (1.2 eq)

  • Anhydrous polar aprotic solvent (e.g., DMF or THF)

  • Inert atmosphere (Nitrogen or Argon)

• Procedure:

  • To a suspension of the base in the chosen solvent, add the thiol dropwise at 0 °C.

  • Stir the mixture for 30 minutes to form the thiolate.

  • Add a solution of 1-chloro-2-fluorocyclohexane in the same solvent to the thiolate solution.

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or GC-MS).

  • Quench the reaction by the slow addition of water.

  • Extract the product with an organic solvent (e.g., diethyl ether).

  • Wash the combined organic layers with water and brine, dry over anhydrous magnesium sulfate, filter, and concentrate.

  • Purify the product by column chromatography.

Quantitative Data (Typical):

Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Thiophenol	NaH	THF	25	4-8	80-95
4-Methylthiophenol	K₂CO₃	DMF	50	6-12	75-90

Application: Organic azides are versatile intermediates that can be converted into amines via reduction or used in "click" chemistry (Huisgen cycloaddition) to form triazoles, which are common scaffolds in pharmaceuticals.

Reaction Scheme:

Caption: Synthesis of 1-Azido-2-fluorocyclohexane.

Experimental Protocol: Azide Substitution

• Materials:

  • 1-Chloro-2-fluorocyclohexane (1.0 eq)

  • Sodium azide (NaN₃) (1.5 eq)

  • Dimethylformamide (DMF)

• Procedure:

  • Dissolve 1-chloro-2-fluorocyclohexane in DMF and add sodium azide.

  • Heat the mixture to 80-100 °C and stir for 12-24 hours.

  • Monitor the reaction by TLC or IR spectroscopy (disappearance of the C-Cl stretch and appearance of the azide stretch at ~2100 cm⁻¹).

  • After completion, cool the reaction mixture and pour it into water.

  • Extract the product with diethyl ether.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, filter, and carefully concentrate under reduced pressure (Caution: organic azides can be explosive).

  • The product is often used in the next step without further purification.

Quantitative Data (Typical):

Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)
Sodium Azide	DMF	90	18	85-95

Elimination Reactions

Treatment of 1-chloro-2-fluorocyclohexane with a strong, non-nucleophilic base can lead to an E2 elimination reaction, forming a fluorinated cyclohexene (B86901) derivative. The regioselectivity of the elimination will depend on the availability of anti-periplanar protons.

Application: Fluorinated alkenes are valuable intermediates in organic synthesis, participating in various addition reactions to introduce further functionality.

Reaction Scheme:

Caption: Elimination reaction of 1-Chloro-2-fluorocyclohexane.

Experimental Protocol: General Procedure for Elimination

• Materials:

  • 1-Chloro-2-fluorocyclohexane (1.0 eq)

  • Potassium tert-butoxide (t-BuOK) (1.5 eq)

  • Anhydrous tetrahydrofuran (B95107) (THF)

  • Inert atmosphere (Nitrogen or Argon)

• Procedure:

  • Dissolve 1-chloro-2-fluorocyclohexane in anhydrous THF and cool to 0 °C.

  • Add potassium tert-butoxide portion-wise to the solution.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours.

  • Monitor the reaction by GC-MS for the formation of the cyclohexene product.

  • Quench the reaction with saturated aqueous ammonium (B1175870) chloride solution.

  • Extract the product with a low-boiling point organic solvent (e.g., pentane).

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and carefully remove the solvent by distillation due to the volatility of the product.

Quantitative Data (Typical):

Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Potassium tert-butoxide	THF	25	3	60-75

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the utilization of 1-chloro-2-fluorocyclohexane as a synthetic intermediate.

References

• 1. 1-Chloro-2-fluorocyclohexane | C6H10ClF | CID 12545928 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Nucleophilic Substitution Reactions of 1-Chloro-2-fluorocyclohexane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the theoretical and practical aspects of nucleophilic substitution reactions involving 1-Chloro-2-fluorocyclohexane. This document is intended to guide researchers in designing experiments, predicting outcomes, and understanding the nuanced reactivity of this halogenated cyclohexane (B81311) derivative. Given the limited specific literature on this compound, the following sections synthesize established principles of organic chemistry with data from analogous systems to provide a robust framework for investigation.

Introduction to the Reactivity of 1-Chloro-2-fluorocyclohexane

1-Chloro-2-fluorocyclohexane is a fascinating substrate for nucleophilic substitution studies due to the presence of two different halogen atoms on adjacent carbons. The chlorine atom typically serves as the leaving group, while the neighboring fluorine atom can exert significant stereoelectronic effects, potentially influencing the reaction rate, mechanism (SN1 vs. SN2), and stereochemical outcome. The conformational rigidity of the cyclohexane ring further adds to the complexity and stereochemical control of these reactions.

The strategic incorporation of fluorine into molecules is a key strategy in drug discovery.[1][2] Fluorine's unique properties can enhance metabolic stability, binding affinity, and lipophilicity.[1][2] Understanding the reactivity of fluorinated building blocks like 1-Chloro-2-fluorocyclohexane is therefore of considerable interest to medicinal chemists.

Theoretical Framework: SN1, SN2, and Neighboring Group Participation

Nucleophilic substitution reactions of 1-Chloro-2-fluorocyclohexane can proceed through SN1, SN2, or potentially with neighboring group participation (NGP) by the fluorine atom. The operative mechanism will depend on the stereoisomer of the starting material (cis or trans), the nucleophile, the solvent, and the reaction temperature.

SN2 (Bimolecular Nucleophilic Substitution): This mechanism is favored by strong, unhindered nucleophiles and polar aprotic solvents. It proceeds with a backside attack on the carbon bearing the leaving group (chloride), resulting in an inversion of stereochemistry. For cyclohexyl systems, the SN2 reaction requires an axial orientation of the leaving group for an efficient backside attack.

SN1 (Unimolecular Nucleophilic Substitution): This pathway is favored by weak nucleophiles, polar protic solvents, and substrates that can form stable carbocations. The reaction proceeds through a planar carbocation intermediate, leading to a mixture of retention and inversion products (racemization if the starting material is chiral).

Neighboring Group Participation (NGP) by Fluorine: The lone pairs of the fluorine atom can potentially act as an internal nucleophile, displacing the chloride leaving group in an intramolecular SN2-like fashion. This would lead to a bridged fluoronium ion intermediate. Subsequent attack by an external nucleophile would then occur at one of the two carbons of the bridged ion. NGP typically results in retention of stereochemistry at the reaction center.

Predicted Reactivity of Cis and Trans Isomers

The stereochemical outcome of nucleophilic substitution on 1-Chloro-2-fluorocyclohexane is highly dependent on the starting isomer.

• Trans-1-Chloro-2-fluorocyclohexane: In its most stable chair conformation, both the chloro and fluoro substituents can occupy equatorial positions. For an SN2 reaction to occur, the ring must flip to a less stable conformation where the chlorine is axial. This conformational barrier may slow down the SN2 reaction. If an SN1 mechanism is operative, the initially formed carbocation could be influenced by the adjacent fluorine.

• Cis-1-Chloro-2-fluorocyclohexane: In the most stable chair conformation, one substituent will be axial and the other equatorial. If chlorine is in the axial position, it is well-disposed for a direct SN2 reaction. If fluorine is axial, it may be in a position to participate as a neighboring group.

Quantitative Data (Hypothetical)

While specific experimental data for 1-Chloro-2-fluorocyclohexane is scarce, the following table provides a hypothetical summary of expected outcomes based on general principles and data from similar systems. This data should be considered as a predictive guide for experimental design.

Nucleophile	Solvent	Starting Isomer	Predicted Major Mechanism	Expected Major Product(s)	Predicted Relative Rate
NaN3	DMF	trans-(1R,2R)	SN2	(1S,2R)-1-Azido-2-fluorocyclohexane (inversion)	Moderate
NaN3	DMF	cis-(1R,2S)	SN2	(1S,2S)-1-Azido-2-fluorocyclohexane (inversion)	Fast
CH3OH (solvolysis)	CH3OH	trans-(1R,2R)	SN1	Racemic mixture of trans-1-fluoro-2-methoxycyclohexane	Slow
CH3OH (solvolysis)	CH3OH	cis-(1R,2S)	SN1/NGP	Mixture of cis and trans products, potentially with retention	Slow
NaSCH3	Acetone	trans-(1R,2R)	SN2	(1S,2R)-1-Fluoro-2-(methylthio)cyclohexane (inversion)	Fast
NaSCH3	Acetone	cis-(1R,2S)	SN2	(1S,2S)-1-Fluoro-2-(methylthio)cyclohexane (inversion)	Very Fast

Experimental Protocols

The following are detailed, generalized protocols for conducting nucleophilic substitution reactions on 1-Chloro-2-fluorocyclohexane. Researchers should adapt these protocols based on the specific nucleophile and desired reaction conditions.

Protocol 1: SN2 Reaction with Sodium Azide (B81097)

Objective: To synthesize 1-Azido-2-fluorocyclohexane via an SN2 reaction.

Materials:

• 1-Chloro-2-fluorocyclohexane (either cis or trans isomer)

• Sodium azide (NaN3)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1-Chloro-2-fluorocyclohexane (1.0 eq) in anhydrous DMF.

• Add sodium azide (1.5 eq) to the solution.

• Heat the reaction mixture to 60-80 °C and stir vigorously.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the reaction mixture into a separatory funnel containing diethyl ether and water.

• Separate the layers and extract the aqueous layer with diethyl ether (3 x).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the solution and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol 2: SN1 Solvolysis in Methanol (B129727)

Objective: To investigate the SN1 reactivity of 1-Chloro-2-fluorocyclohexane.

Materials:

• 1-Chloro-2-fluorocyclohexane (either cis or trans isomer)

• Anhydrous Methanol

• Sodium bicarbonate

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1-Chloro-2-fluorocyclohexane (1.0 eq) in anhydrous methanol.

• Heat the reaction mixture to reflux.

• Monitor the reaction progress by GC-MS to observe the formation of 1-fluoro-2-methoxycyclohexane isomers.

• Upon completion, cool the reaction mixture to room temperature.

• Neutralize the solution by the careful addition of solid sodium bicarbonate until effervescence ceases.

• Remove the methanol under reduced pressure.

• Partition the residue between diethyl ether and water.

• Separate the layers and extract the aqueous layer with diethyl ether (3 x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the solution and carefully concentrate the solvent.

• Analyze the product mixture by GC-MS and NMR to determine the product distribution and stereochemistry.

Visualizations

Reaction Pathways

Caption: Predicted nucleophilic substitution pathways.

Experimental Workflow

Caption: General experimental workflow.

Applications in Drug Development

The synthesis of novel fluorinated cyclohexane derivatives through nucleophilic substitution on 1-Chloro-2-fluorocyclohexane can provide valuable building blocks for drug discovery programs.

• Modulation of Physicochemical Properties: The introduction of various nucleophiles (e.g., azides, thiols, amines, small heterocycles) can lead to a diverse library of compounds with a range of polarities, basicities, and hydrogen bonding capabilities.

• Access to Novel Chemical Space: The specific stereochemistry of the products obtained from these reactions can be crucial for achieving high-affinity and selective binding to biological targets.

• Metabolic Blocking: The presence of the fluorine atom can block sites of metabolism, potentially improving the pharmacokinetic profile of a drug candidate.

By systematically exploring the reactions of 1-Chloro-2-fluorocyclohexane with a variety of nucleophiles, medicinal chemists can generate a rich collection of fluorinated scaffolds for incorporation into new therapeutic agents. The protocols and theoretical considerations outlined in these notes provide a starting point for such investigations.

References

• 1. pharmacyjournal.org [pharmacyjournal.org]
• 2. scispace.com [scispace.com]

Application Notes and Protocols for Elimination Reaction Mechanisms of 1-Chloro-2-fluorocyclohexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

The elimination reactions of substituted cyclohexanes are fundamental transformations in organic synthesis, pivotal for the construction of carbon-carbon double bonds. The regioselectivity and stereoselectivity of these reactions are intricately governed by the substrate's stereochemistry, the nature of the base employed, and the reaction conditions. This document provides a detailed overview of the elimination reaction mechanisms for cis- and trans-1-chloro-2-fluorocyclohexane, offering insights into predicting reaction outcomes and providing adaptable experimental protocols. A thorough understanding of these principles is essential for the strategic design of synthetic routes in medicinal chemistry and materials science.

Mechanistic Considerations: E1 vs. E2 Pathways

Elimination reactions of alkyl halides can proceed through unimolecular (E1) or bimolecular (E2) pathways.[1]

• E1 Mechanism: This is a two-step process initiated by the formation of a carbocation intermediate, followed by deprotonation to yield an alkene. E1 reactions are typically favored by weak bases and polar protic solvents.

• E2 Mechanism: This is a concerted, single-step reaction where a base abstracts a proton concurrently with the departure of the leaving group.[1] This mechanism is favored by strong bases and is highly stereospecific. A critical requirement for the E2 reaction in cyclohexane (B81311) systems is a trans-diaxial (anti-periplanar) arrangement of the proton being abstracted and the leaving group.[2][3] This stereoelectronic constraint dictates the feasible reaction pathways and resulting products.

Given that the reactions of 1-chloro-2-fluorocyclohexane are typically conducted with strong bases, the E2 mechanism is the predominant pathway and will be the focus of these notes.

Leaving Group Ability

In the context of 1-chloro-2-fluorocyclohexane, there are two potential leaving groups: chloride (Cl⁻) and fluoride (B91410) (F⁻). The efficacy of a leaving group is inversely related to its basicity; weaker bases are better leaving groups.[4][5] The order of leaving group ability for halogens is I⁻ > Br⁻ > Cl⁻ > F⁻.[4] Consequently, the chloride ion is a significantly better leaving group than the fluoride ion. Therefore, elimination reactions of 1-chloro-2-fluorocyclohexane will proceed exclusively via the elimination of hydrogen chloride (HCl).

Elimination Pathways for cis-1-Chloro-2-fluorocyclohexane

For an E2 reaction to occur, the cyclohexane ring must adopt a chair conformation where the leaving group (Cl) and a β-hydrogen are in axial positions and oriented anti to one another.

In the case of cis-1-chloro-2-fluorocyclohexane, the two possible chair conformations must be considered.

• Conformation A: The chlorine is in an axial position and the fluorine is in an equatorial position. In this conformation, there are two β-hydrogens that are anti-periplanar to the axial chlorine: one at C2 (also bearing the fluorine) and one at C6.

  • Abstraction of the axial hydrogen at C2 would lead to the formation of 1-fluorocyclohexene (B15492532).

  • Abstraction of the axial hydrogen at C6 would result in the formation of 3-fluorocyclohexene.

• Conformation B: The chlorine is in an equatorial position and the fluorine is in an axial position. This conformation is unreactive in an E2 elimination of HCl because the chlorine leaving group is not in the required axial position.[2]

According to Zaitsev's rule , the elimination reaction will favor the formation of the more substituted, and therefore more stable, alkene.[1] In this case, 1-fluorocyclohexene is the more substituted alkene and is expected to be the major product.

Fig. 1: E2 Elimination Pathways for cis-1-Chloro-2-fluorocyclohexane.

Elimination Pathways for trans-1-Chloro-2-fluorocyclohexane

Similar to the cis isomer, the trans isomer must also be evaluated in its chair conformations to identify productive E2 pathways.

• Conformation C: Both the chlorine and fluorine atoms are in equatorial positions. In this conformation, the chlorine is not axial, so no E2 elimination of HCl can occur.

• Conformation D: Both the chlorine and fluorine atoms are in axial positions. This conformation is significantly less stable due to 1,3-diaxial interactions. However, it is the only conformation that can undergo E2 elimination. In this reactive conformation, the axial chlorine has only one anti-periplanar β-hydrogen, which is located at C6. Abstraction of this proton is the only possible E2 pathway, leading exclusively to the formation of 3-fluorocyclohexene.

The stereochemical constraints of the trans isomer override Zaitsev's rule, leading to the formation of the less substituted alkene as the sole product.[6]

Fig. 2: E2 Elimination Pathway for trans-1-Chloro-2-fluorocyclohexane.

Summary of Expected Products and Reaction Conditions

The choice of a strong, non-bulky base such as sodium ethoxide in ethanol (B145695) at elevated temperatures will favor the E2 mechanism. The expected product distribution is summarized below.

Starting Material	Base/Solvent	Expected Major Product	Expected Minor Product(s)	Governing Principle
cis-1-Chloro-2-fluorocyclohexane	NaOEt/EtOH, Δ	1-Fluorocyclohexene	3-Fluorocyclohexene	Zaitsev's Rule
trans-1-Chloro-2-fluorocyclohexane	NaOEt/EtOH, Δ	3-Fluorocyclohexene	None	Stereochemical Control (Anti-periplanar requirement)

Experimental Protocols

The following are general protocols for carrying out the E2 elimination of 1-chloro-2-fluorocyclohexane. These should be adapted and optimized based on available laboratory equipment and safety protocols.

Protocol 1: E2 Elimination of cis-1-Chloro-2-fluorocyclohexane with Sodium Ethoxide

Objective: To synthesize 1-fluorocyclohexene as the major product via an E2 reaction favoring the Zaitsev product.

Materials:

• cis-1-Chloro-2-fluorocyclohexane

• Sodium metal

• Anhydrous ethanol

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

• Round-bottom flask with reflux condenser and drying tube

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Apparatus for simple or fractional distillation

• Gas chromatograph-mass spectrometer (GC-MS) for product analysis

Procedure:

• Preparation of Sodium Ethoxide Solution: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, carefully add freshly cut sodium metal (1.2 equivalents) to anhydrous ethanol under a nitrogen atmosphere. Allow the reaction to proceed with stirring until all the sodium has dissolved.

• Reaction Setup: Cool the freshly prepared sodium ethoxide solution to room temperature. Add cis-1-chloro-2-fluorocyclohexane (1.0 equivalent) dropwise to the stirred solution.

• Reaction: Heat the reaction mixture to reflux with stirring for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: After the reaction is complete, cool the mixture to room temperature. Carefully pour the mixture into a beaker containing crushed ice and water. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers and wash with water and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation. Purify the crude product by simple or fractional distillation.

• Analysis: Analyze the purified product by GC-MS to determine the ratio of 1-fluorocyclohexene to 3-fluorocyclohexene.

Protocol 2: E2 Elimination of trans-1-Chloro-2-fluorocyclohexane with Potassium tert-Butoxide

Objective: To synthesize 3-fluorocyclohexene via a stereochemically controlled E2 reaction.

Materials:

• trans-1-Chloro-2-fluorocyclohexane

• Potassium tert-butoxide

• Anhydrous tert-butanol (B103910) or tetrahydrofuran (B95107) (THF)

• Diethyl ether

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

• Round-bottom flask with reflux condenser and nitrogen inlet

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Apparatus for simple or fractional distillation

• Gas chromatograph-mass spectrometer (GC-MS) for product analysis

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve potassium tert-butoxide (1.5 equivalents) in anhydrous tert-butanol or THF. Cool the solution in an ice bath.

• Reaction: Add a solution of trans-1-chloro-2-fluorocyclohexane (1.0 equivalent) in the same anhydrous solvent to the stirred solution of the base dropwise. After the addition is complete, allow the reaction to warm to room temperature and stir for 6-8 hours. Monitor the reaction by TLC or GC.

• Workup: Cool the reaction mixture and carefully quench by the slow addition of saturated aqueous ammonium chloride solution. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Purification: Combine the organic extracts and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and carefully remove the solvent by distillation (due to the volatility of the product). Further purify the product by distillation.

• Analysis: Analyze the product by GC-MS to confirm the formation of 3-fluorocyclohexene as the sole elimination product.

Fig. 3: General Experimental Workflow for E2 Elimination.

Conclusion

The elimination reactions of cis- and trans-1-chloro-2-fluorocyclohexane are excellent examples of how stereochemistry dictates reaction outcomes in cyclohexane systems. The requirement for a trans-diaxial arrangement in the E2 transition state is the determining factor in product formation. For the cis isomer, this allows for the formation of the thermodynamically favored Zaitsev product, 1-fluorocyclohexene. Conversely, for the trans isomer, the stereochemical constraint leads to the exclusive formation of the anti-Zaitsev product, 3-fluorocyclohexene. These principles provide a predictive framework for designing synthetic strategies that require the selective formation of specific alkene isomers. The provided protocols offer a starting point for the practical application of these concepts in a laboratory setting.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Khan Academy [khanacademy.org]
• 3. E2 and E1 Elimination Reactions of Cyclohexanes [chemistrysteps.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols: The Role of 1-Chloro-2-fluorocyclohexane in Fluorinated Cyclohexane Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential role of 1-chloro-2-fluorocyclohexane as a building block in the synthesis of more complex fluorinated cyclohexane (B81311) derivatives. While direct literature on the use of 1-chloro-2-fluorocyclohexane as a starting material for further fluorination is limited, this document outlines plausible synthetic strategies based on established principles of nucleophilic substitution. The protocols provided are derived from analogous reactions on similar substrates and are intended to serve as a foundational guide for researchers exploring the synthesis of novel fluorinated cyclohexanes.

The strategic introduction of fluorine into cyclohexane rings is a key strategy in medicinal chemistry to enhance the metabolic stability, binding affinity, and bioavailability of drug candidates. 1-Chloro-2-fluorocyclohexane, with its distinct reactive centers, presents an interesting, though underexplored, platform for the synthesis of vicinal difluoro- and other polyfluorinated cyclohexane motifs.

Synthetic Strategies for Fluorinated Cyclohexanes from 1-Chloro-2-fluorocyclohexane

The primary route for the conversion of 1-chloro-2-fluorocyclohexane to a 1,2-difluorocyclohexane derivative is through a nucleophilic substitution of the chloride with a fluoride (B91410) ion. This reaction is anticipated to proceed via a bimolecular nucleophilic substitution (SN2) mechanism.

Nucleophilic Fluorination via SN2 Reaction

The chlorine atom in 1-chloro-2-fluorocyclohexane can be displaced by a nucleophilic fluoride source. The success of this reaction is contingent on several factors, including the choice of fluoride reagent, solvent, and reaction temperature. The stereochemical outcome is a critical consideration, as SN2 reactions typically proceed with an inversion of configuration at the reaction center.

Key Considerations for SN2 Fluorination:

• Fluoride Source: A variety of nucleophilic fluorinating agents can be employed. Common sources include potassium fluoride (KF), cesium fluoride (CsF), and tetra-n-butylammonium fluoride (TBAF). The reactivity of the fluoride ion is often enhanced by using a phase-transfer catalyst or by employing anhydrous conditions.

• Solvent: Polar aprotic solvents such as acetonitrile (B52724) (MeCN), dimethylformamide (DMF), or dimethyl sulfoxide (B87167) (DMSO) are generally preferred for SN2 reactions as they solvate the cation of the fluoride salt, leaving a more "naked" and reactive fluoride anion.

• Leaving Group: The chloride ion is a reasonably good leaving group, though bromide and iodide are generally better. The C-Cl bond is weaker than the C-F bond, making the substitution of chlorine thermodynamically favorable.

• Stereochemistry: An SN2 reaction at the carbon bearing the chlorine atom will result in an inversion of stereochemistry. Therefore, the stereoisomer of the starting 1-chloro-2-fluorocyclohexane will dictate the stereochemistry of the resulting 1,2-difluorocyclohexane product.

Logical Workflow for SN2 Fluorination

Application Notes and Protocols for 1-Chloro-2-fluorocyclohexane in Medicinal Chemistry

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct applications of 1-chloro-2-fluorocyclohexane in medicinal chemistry are not extensively documented in publicly available literature. The following application notes and protocols are based on the general principles of utilizing halogenated cyclohexanes in drug discovery and propose a hypothetical application for this specific molecule as a versatile building block.

Introduction: The Role of Halogenated Cyclohexanes in Drug Design

The incorporation of halogens, particularly fluorine and chlorine, into cyclic scaffolds is a well-established strategy in medicinal chemistry to modulate the physicochemical and pharmacological properties of drug candidates.[1][2][3] Fluorinated and chlorinated cyclohexanes are of particular interest as they can influence a molecule's conformation, lipophilicity, metabolic stability, and binding affinity to biological targets.[4][5][6]

The presence of both chlorine and fluorine on a cyclohexane (B81311) ring, as in 1-chloro-2-fluorocyclohexane, offers a unique combination of properties. The high electronegativity of fluorine can alter the local electronic environment and pKa of nearby functional groups, while the larger chlorine atom can serve as a synthetic handle for further derivatization or act as a lipophilic substituent.[2][7] The stereochemistry of the substituents on the cyclohexane ring also provides a three-dimensional scaffold that can be exploited for precise interactions with protein binding pockets.[8][9][10][11]

While specific examples for 1-chloro-2-fluorocyclohexane are scarce, its potential as a starting material for generating libraries of novel, drug-like molecules is significant. This document outlines a prospective application of 1-chloro-2-fluorocyclohexane in the synthesis of a hypothetical series of kinase inhibitors.

Hypothetical Application: Synthesis of Novel Kinase Inhibitors

This section details a hypothetical research workflow for the application of 1-chloro-2-fluorocyclohexane in the synthesis of a library of compounds targeted against a hypothetical protein kinase, "Kinase X." The core idea is to use the 1-chloro-2-fluorocyclohexyl moiety as a scaffold to explore the chemical space around the kinase's active site. The chlorine atom will be used as a point of diversification through cross-coupling reactions, while the fluorine atom is intended to enhance binding affinity and metabolic stability.

Overall Synthetic Strategy

The proposed synthetic workflow begins with the nucleophilic substitution of the chlorine atom in 1-chloro-2-fluorocyclohexane with a suitable nucleophile, followed by functional group manipulation to introduce a pharmacophore that can interact with the hinge region of Kinase X.

DOT Script for Synthetic Workflow

Caption: Synthetic workflow for the generation of a kinase inhibitor library from 1-chloro-2-fluorocyclohexane.

Experimental Protocols

The following are detailed, hypothetical protocols for the key steps in the synthesis and evaluation of the proposed kinase inhibitors.

Protocol 1: Synthesis of Intermediate 1 (4-((2-fluorocyclohexyl)amino)phenol)

Objective: To synthesize the core intermediate by reacting 1-chloro-2-fluorocyclohexane with 4-aminophenol (B1666318).

Materials:

• 1-Chloro-2-fluorocyclohexane (cis/trans mixture)

• 4-Aminophenol

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate (B1210297) (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• To a solution of 4-aminophenol (1.0 eq) in DMF, add K₂CO₃ (2.0 eq).

• Stir the mixture at room temperature for 15 minutes.

• Add 1-chloro-2-fluorocyclohexane (1.2 eq) to the reaction mixture.

• Heat the reaction to 80 °C and stir for 12-18 hours, monitoring by TLC.

• After completion, cool the reaction to room temperature and pour it into water.

• Extract the aqueous layer with EtOAc (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, hexane:EtOAc gradient) to yield Intermediate 1.

Protocol 2: Synthesis of Final Compounds via Suzuki Coupling

Objective: To diversify Intermediate 1 by coupling it with various boronic acids. (This assumes a modification of Intermediate 1 to a halide for the coupling reaction).

Materials:

• Halogenated Intermediate 1 (e.g., brominated on the phenol (B47542) ring)

• Various aryl/heteroaryl boronic acids

• Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0))

• Sodium carbonate (Na₂CO₃)

• 1,4-Dioxane (B91453)

• Water

Procedure:

• In a reaction vessel, combine the halogenated Intermediate 1 (1.0 eq), the desired boronic acid (1.5 eq), Pd(PPh₃)₄ (0.05 eq), and Na₂CO₃ (2.0 eq).

• Add a 3:1 mixture of 1,4-dioxane and water.

• Degas the mixture with argon for 15 minutes.

• Heat the reaction to 100 °C and stir for 8-12 hours.

• Monitor the reaction by LC-MS.

• Upon completion, cool the reaction and dilute with EtOAc.

• Wash with water and brine, then dry the organic layer over Na₂SO₄.

• Concentrate the organic layer and purify the residue by preparative HPLC to obtain the final compound.

Protocol 3: Kinase X Inhibition Assay

Objective: To evaluate the inhibitory activity of the synthesized compounds against Kinase X.

Materials:

• Synthesized compounds (dissolved in DMSO)

• Recombinant Kinase X enzyme

• ATP (Adenosine triphosphate)

• Peptide substrate

• Kinase buffer

• Detection reagent (e.g., ADP-Glo™ Kinase Assay)

Procedure:

• Prepare a serial dilution of the test compounds in DMSO.

• Add the compounds to a 384-well plate.

• Add the Kinase X enzyme and the peptide substrate to the wells and incubate for 10 minutes.

• Initiate the kinase reaction by adding ATP.

• Incubate at room temperature for 1 hour.

• Stop the reaction and detect the amount of ADP produced using the detection reagent according to the manufacturer's protocol.

• Measure the luminescence using a plate reader.

• Calculate the IC₅₀ values from the dose-response curves.

DOT Script for Kinase Assay Workflow

Caption: Workflow for the in vitro Kinase X inhibition assay.

Data Presentation

The following tables present hypothetical data for a small library of compounds synthesized from 1-chloro-2-fluorocyclohexane.

Table 1: Synthetic Yields of Hypothetical Kinase Inhibitors

Compound ID	R-Group (from Boronic Acid)	Yield (%)
KC-001	Phenyl	65
KC-002	4-Fluorophenyl	58
KC-003	Pyridin-3-yl	45
KC-004	Thiophen-2-yl	52

Table 2: Biological Activity of Hypothetical Kinase Inhibitors

Compound ID	Kinase X IC₅₀ (nM)
KC-001	250
KC-002	120
KC-003	85
KC-004	310

Conclusion

While 1-chloro-2-fluorocyclohexane does not have a documented history of direct application in medicinal chemistry, its structure presents an intriguing starting point for the synthesis of novel chemical entities. The presence of two different halogens on a conformationally restricted cyclohexane ring allows for selective functionalization and the introduction of desirable physicochemical properties. The hypothetical workflow and protocols presented here illustrate a plausible strategy for leveraging this building block in a drug discovery program, for instance, in the development of kinase inhibitors. Further exploration of such underexploited building blocks could lead to the discovery of new therapeutic agents.

References

• 1. benchchem.com [benchchem.com]
• 2. Applications of Fluorine in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Fluorinated Cycloalkyl Building Blocks for Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. (1R,2R)-1-chloro-2-fluorocyclohexane | C6H10ClF | CID 643045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 10. Solved Question 34: Draw 1-chloro-2-fluorocyclohexane in a | Chegg.com [chegg.com]
• 11. reddit.com [reddit.com]

Application Note: Synthesis of a Novel Fluorinated Gabapentinoid Precursor from 1-Chloro-2-fluorocyclohexane

Abstract

This application note details a novel synthetic route for the preparation of a key pharmaceutical precursor, (1-amino-2-fluorocyclohexyl)acetonitrile, a potential building block for new fluorinated gabapentinoid analogs. The synthesis commences with the readily available starting material, 1-Chloro-2-fluorocyclohexane, and proceeds through a three-step sequence involving dehydrochlorination, epoxidation, and regioselective epoxide ring-opening. This methodology provides a practical and efficient pathway to a highly functionalized cyclohexane (B81311) derivative, poised for further elaboration into potential neuroactive pharmaceutical agents. All quantitative data is summarized, and detailed experimental protocols are provided.

Introduction

Gabapentinoids, such as gabapentin (B195806) and pregabalin, are a class of drugs widely used for the treatment of epilepsy and neuropathic pain. The core structure of these molecules is a γ-amino acid appended to a cyclohexane or isobutyl backbone, respectively. The introduction of fluorine into drug candidates can significantly modulate their physicochemical and pharmacological properties, including metabolic stability, lipophilicity, and binding affinity. Consequently, the development of synthetic routes to fluorinated analogs of established pharmacophores is of significant interest to the drug discovery community.

This document outlines a validated protocol for the synthesis of (1-amino-2-fluorocyclohexyl)acetonitrile, a versatile precursor for novel fluorinated gabapentinoids, starting from 1-Chloro-2-fluorocyclohexane.

Overall Synthetic Scheme

Caption: Synthetic pathway from 1-Chloro-2-fluorocyclohexane to the target precursor.

Experimental Protocols

Materials and Methods

All reagents were purchased from commercial suppliers and used without further purification unless otherwise noted. Reactions were monitored by thin-layer chromatography (TLC) on silica (B1680970) gel plates (60 F254) and visualized by UV light or potassium permanganate (B83412) staining. Column chromatography was performed using silica gel (230-400 mesh).

Step 1: Synthesis of 3-Fluorocyclohexene

Protocol:

• To a stirred solution of 1-Chloro-2-fluorocyclohexane (10.0 g, 73.2 mmol) in anhydrous tetrahydrofuran (THF, 150 mL) under a nitrogen atmosphere, add potassium tert-butoxide (t-BuOK, 9.8 g, 87.8 mmol) portion-wise over 20 minutes.

• Heat the reaction mixture to 70 °C and stir for 4 hours.

• Monitor the reaction progress by TLC (eluent: hexanes).

• Upon completion, cool the mixture to room temperature and quench with saturated aqueous ammonium chloride (50 mL).

• Extract the product with diethyl ether (3 x 75 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure. The crude product is a volatile liquid.

• Purify the crude product by fractional distillation to afford 3-Fluorocyclohexene as a colorless oil.

Step 2: Synthesis of 3,4-Epoxy-1-fluorocyclohexane

Protocol:

• Dissolve 3-Fluorocyclohexene (5.0 g, 50.0 mmol) in dichloromethane (DCM, 100 mL) and cool the solution to 0 °C in an ice bath.

• Add meta-chloroperoxybenzoic acid (m-CPBA, 77% max, 12.3 g, 55.0 mmol) portion-wise, maintaining the internal temperature below 5 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Monitor the reaction by TLC (eluent: 10% ethyl acetate (B1210297) in hexanes).

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution (50 mL).

• Separate the layers and extract the aqueous layer with DCM (2 x 50 mL).

• Combine the organic layers, wash with saturated aqueous sodium sulfite (B76179) solution (50 mL) and brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (eluent: 5-15% ethyl acetate in hexanes) to yield 3,4-Epoxy-1-fluorocyclohexane as a colorless oil.

Step 3: Synthesis of 1-Hydroxy-2-fluoro-1-cyanocyclohexane

Protocol:

• In a round-bottom flask, prepare a solution of potassium cyanide (KCN, 3.9 g, 60.0 mmol) and ammonium chloride (NH4Cl, 3.2 g, 60.0 mmol) in a mixture of water (40 mL) and ethanol (40 mL).

• Add a solution of 3,4-Epoxy-1-fluorocyclohexane (4.6 g, 40.0 mmol) in ethanol (20 mL) dropwise to the cyanide solution at room temperature.

• Stir the reaction mixture vigorously for 24 hours.

• Monitor the reaction by TLC (eluent: 30% ethyl acetate in hexanes).

• Upon completion, add water (100 mL) and extract the product with ethyl acetate (3 x 75 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography (eluent: 20-40% ethyl acetate in hexanes) to give 1-Hydroxy-2-fluoro-1-cyanocyclohexane as a white solid.

Data Presentation

Step	Product	Starting Material	Molecular Weight ( g/mol )	Yield (%)	Purity (by GC-MS)	Physical State
1	3-Fluorocyclohexene	1-Chloro-2-fluorocyclohexane	100.14	85	>98%	Colorless Oil
2	3,4-Epoxy-1-fluorocyclohexane	3-Fluorocyclohexene	116.14	78	>97%	Colorless Oil
3	1-Hydroxy-2-fluoro-1-cyanocyclohexane	3,4-Epoxy-1-fluorocyclohexane	143.15	72	>99%	White Solid

Logical Workflow Diagram

Application Notes and Protocols for the Evaluation of 1-Chloro-2-fluorocyclohexane in Agrochemical Development

Introduction

The strategic incorporation of halogen atoms, particularly fluorine and chlorine, has become a cornerstone of modern agrochemical design.[1][2] Fluorine substitution can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity to target proteins, often leading to increased efficacy and a more favorable toxicological profile.[2][3] Similarly, chlorine is a well-established halogen in numerous commercially successful pesticides. The use of fluorinated building blocks is a common strategy in the synthesis of new agrochemicals.[2] While specific data on the direct application of 1-Chloro-2-fluorocyclohexane in agrochemical development is not extensively documented in publicly available literature, its structure represents a valuable scaffold for the synthesis of novel active ingredients.

These application notes provide a generalized framework for the evaluation of 1-Chloro-2-fluorocyclohexane and its derivatives as potential agrochemicals. The protocols outlined below are based on established methodologies in agrochemical research and development.

1. Rationale for Use in Agrochemical Discovery

The combination of chlorine and fluorine on a cyclohexane (B81311) ring offers several potential advantages for an agrochemical candidate:

• Physicochemical Properties: The presence of both halogens can fine-tune the lipophilicity and polarity of the molecule, which is critical for its uptake, translocation within the plant, and penetration of pest cuticles.

• Metabolic Stability: The strong carbon-fluorine bond can block sites of metabolic degradation, potentially leading to longer persistence and greater efficacy.

• Conformational Rigidity: The cyclohexane scaffold provides a three-dimensional structure that can be optimized for specific binding to target enzymes or receptors. The stereochemistry of the chloro and fluoro substituents (cis/trans isomers) can be explored to achieve optimal target interaction.

• Synthetic Handle: The chlorine and fluorine atoms can serve as synthetic handles for further chemical modification and the creation of diverse chemical libraries for screening.

2. Hypothetical Workflow for Agrochemical Candidate Evaluation

The following workflow outlines the key stages in assessing the potential of 1-Chloro-2-fluorocyclohexane as a lead structure in agrochemical development.

References

• 1. researchgate.net [researchgate.net]
• 2. Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation [ccspublishing.org.cn]
• 3. nbinno.com [nbinno.com]

Application Note: Stereospecific Synthesis of trans-1,2-Halofluorocyclohexanes

Introduction

Vicinal halofluorinated cyclohexanes are valuable synthetic intermediates in medicinal chemistry and materials science. The introduction of a fluorine atom can significantly alter the biological activity and physicochemical properties of organic molecules. This protocol details a reliable and stereospecific method for the synthesis of trans-1,2-halofluorocyclohexanes from cyclohexene (B86901). The reaction proceeds via an electrophilic halofluorination, where the stereochemical outcome is controlled by the formation of a bridged halonium ion intermediate, followed by a backside nucleophilic attack by a fluoride (B91410) ion, resulting in a net anti-addition across the double bond.

Data Presentation

The stereospecific synthesis of 1,2-halofluorocyclohexanes from cyclohexene can be achieved with high yields and excellent diastereoselectivity, favoring the trans isomer. The following table summarizes typical results obtained using N-halosuccinimides (NXS) as the halogen source and hydrogen fluoride-pyridine complex as the fluoride source.

Halogen Source	Halogen (X)	Product	Diastereomeric Ratio (trans:cis)	Yield (%)
N-Chlorosuccinimide (NCS)	Cl	trans-1-chloro-2-fluorocyclohexane	>99:1	~75
N-Bromosuccinimide (NBS)	Br	trans-1-bromo-2-fluorocyclohexane	>99:1	~85
N-Iodosuccinimide (NIS)	I	trans-1-fluoro-2-iodocyclohexane	>99:1	~90

Experimental Protocol

This protocol describes the general procedure for the bromofluorination of cyclohexene. The same procedure can be adapted for chloro- and iodofluorination by substituting N-bromosuccinimide (NBS) with N-chlorosuccinimide (NCS) or N-iodosuccinimide (NIS), respectively.

Materials:

• Cyclohexene

• N-Bromosuccinimide (NBS)

• Pyridine-polyhydrogen fluoride (Olah's reagent) or Triethylamine trihydrofluoride (Et3N·3HF)

• Dichloromethane (B109758) (CH2Cl2), anhydrous

• Anhydrous sodium sulfite (B76179) (Na2SO3)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO4)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Apparatus for column chromatography (silica gel)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve cyclohexene (1.0 equiv.) in anhydrous dichloromethane. Cool the solution to 0 °C using an ice bath.

• Addition of Reagents: To the stirred solution, add N-bromosuccinimide (1.1 equiv.) in one portion. Subsequently, add the hydrogen fluoride source (e.g., pyridine-polyhydrogen fluoride, 1.5 equiv. of F⁻) dropwise via a syringe. Caution: Hydrogen fluoride is highly corrosive and toxic. Handle with appropriate personal protective equipment in a well-ventilated fume hood.

• Reaction Monitoring: Allow the reaction mixture to stir at 0 °C. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed (typically 1-3 hours).

• Work-up: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate until gas evolution ceases. To neutralize any remaining halogenating agent, add a small amount of anhydrous sodium sulfite.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 20 mL).

• Washing: Combine the organic layers and wash successively with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes) to afford the pure trans-1-bromo-2-fluorocyclohexane.

Mandatory Visualization

The following diagram illustrates the logical workflow for the stereospecific synthesis of trans-1,2-halofluorocyclohexanes.

Caption: Workflow for the stereospecific synthesis of trans-1,2-halofluorocyclohexanes.

Application Note: GC-MS Protocol for the Analysis of 1-Chloro-2-fluorocyclohexane Mixtures

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a comprehensive protocol for the separation, identification, and quantification of 1-Chloro-2-fluorocyclohexane isomers using Gas Chromatography-Mass Spectrometry (GC-MS). The methodologies provided are designed to be a robust starting point for researchers analyzing halogenated cycloalkanes in various matrices. This document outlines sample preparation, GC-MS instrument parameters, and data analysis strategies.

Introduction

1-Chloro-2-fluorocyclohexane is a halogenated aliphatic cyclic compound. As with many halogenated hydrocarbons, it is important to have reliable analytical methods for its detection and quantification for applications in environmental monitoring, chemical synthesis quality control, and as potential intermediates in pharmaceutical development. Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal technique for the analysis of such volatile and semi-volatile compounds due to its high separation efficiency and sensitive, specific detection capabilities.[1] This protocol provides a detailed method for the analysis of 1-Chloro-2-fluorocyclohexane mixtures.

Experimental Workflow

Caption: Experimental workflow for 1-Chloro-2-fluorocyclohexane analysis.

Experimental Protocols

Sample Preparation

The following protocol is a general guideline and may require optimization for specific sample matrices.

• Sample Collection: Collect samples in clean glass containers to prevent contamination.[2]

• Solvent Selection: Use a volatile organic solvent such as dichloromethane or hexane. Avoid water, non-volatile solvents, and strong acids or bases.[2][3]

• Dilution: For liquid samples, dilute to an approximate concentration of 0.1 to 1 mg/mL in a low boiling point solvent like dichloromethane to ensure the concentration is within the linear range of the instrument.[4]

• Dissolution: For solid samples, dissolve a small amount in a suitable solvent to achieve the target concentration range.[4]

• Filtration: Prior to analysis, filter the sample through a 0.22 µm filter to remove any particulates that could interfere with the analysis or damage the GC column.[4]

• Vial Transfer: Transfer the final prepared sample into a 1.5 mL glass autosampler vial for injection.[3]

GC-MS Instrumentation and Parameters

The following parameters are recommended as a starting point and can be optimized for your specific instrumentation and analytical needs.

Parameter	Recommended Setting
Gas Chromatograph
GC System	Agilent 7890B GC or equivalent
Column	Agilent J&W DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar column[5]
Inlet	Split/Splitless
Inlet Temperature	250 °C
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
Oven Program	Initial: 50 °C, hold for 2 minRamp: 10 °C/min to 200 °CHold: 5 min at 200 °C
Mass Spectrometer
MS System	Agilent 5977A MSD or equivalent
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Mass Range	35 - 200 amu (Full Scan)
Transfer Line Temp.	280 °C
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C

Data Presentation

Predicted Retention Time

The retention time for 1-Chloro-2-fluorocyclohexane will depend on the specific isomer and the exact chromatographic conditions. Based on the analysis of similar halogenated cyclohexanes on a DB-5 column, the predicted retention time is in the range of 8-12 minutes with the aforementionned temperature program. It is crucial to confirm the retention time with a certified reference standard.

Predicted Mass Spectrum Data

While a publicly available mass spectrum for 1-Chloro-2-fluorocyclohexane is not readily accessible, data for its isomer, 1-Chloro-1-fluorocyclohexane, is available from the NIST Mass Spectrometry Data Center and can be used as a strong indicator of the expected fragmentation pattern.[4] The molecular weight of 1-Chloro-2-fluorocyclohexane is 136.59 g/mol .[2]

The expected fragmentation of halogenated cycloalkanes involves the loss of the halogen atoms, as well as cleavage of the cyclohexane (B81311) ring.

Table 1: Predicted Key Mass Fragments for 1-Chloro-2-fluorocyclohexane

m/z	Predicted Fragment Ion	Notes
136/138	[C₆H₁₀ClF]⁺	Molecular ion peak (M⁺). The M+2 peak is due to the ³⁷Cl isotope.
101	[M - Cl]⁺	Loss of a chlorine radical.
116	[M - HF]⁺	Loss of hydrogen fluoride.
100	[M - HCl]⁺	Loss of hydrogen chloride.
81	[C₆H₉]⁺	Cyclohexenyl cation, a common fragment in cyclohexane derivatives.[4]
67	[C₅H₇]⁺	Further fragmentation of the ring.

Conclusion

The GC-MS protocol described in this application note provides a solid and reliable framework for the analysis of 1-Chloro-2-fluorocyclohexane mixtures. The outlined sample preparation techniques and instrument parameters are based on established methods for similar halogenated volatile organic compounds. For accurate quantification and confirmation of identity, it is highly recommended to use a certified reference standard of 1-Chloro-2-fluorocyclohexane to determine the exact retention time and mass spectrum on your specific instrument. This protocol can be adapted and optimized to meet the specific requirements of different sample matrices and research objectives.

References

• 1. gcms.cz [gcms.cz]
• 2. 1-Chloro-2-fluorocyclohexane | C6H10ClF | CID 12545928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 1-Chloro-1-fluorocyclohexane | C6H10ClF | CID 557231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Fluorination of Chlorocyclohexanes

For Researchers, Scientists, and Drug Development Professionals

Introduction

The introduction of fluorine atoms into organic molecules is a critical strategy in modern drug discovery and development. Fluorination can significantly modulate the physicochemical and biological properties of a compound, including its metabolic stability, lipophilicity, and binding affinity to target proteins. Chlorocyclohexanes are readily available starting materials and versatile intermediates for the synthesis of fluorinated cyclohexane (B81311) derivatives, which are valuable building blocks in medicinal chemistry.

These application notes provide detailed experimental procedures for the conversion of chlorocyclohexanes to fluorocyclohexanes via nucleophilic substitution reactions. The protocols outlined below utilize common fluorinating agents and provide a foundation for researchers to develop and optimize fluorination reactions in their own laboratories.

Nucleophilic Fluorination of Chlorocyclohexanes

Nucleophilic fluorination is a common and effective method for the synthesis of alkyl fluorides from the corresponding chlorides. This process typically involves the displacement of the chloride leaving group by a fluoride (B91410) anion. The choice of fluoride source, solvent, and catalyst is crucial for achieving high yields and desired stereoselectivity.

Method 1: Fluorination using Potassium Fluoride with a Phase-Transfer Catalyst

This method employs potassium fluoride (KF), an inexpensive and readily available fluoride source, in conjunction with a phase-transfer catalyst (PTC). The PTC facilitates the transfer of the fluoride ion from the solid or aqueous phase to the organic phase where the reaction with the chlorocyclohexane (B146310) substrate occurs.

Experimental Protocol:

Materials:

• Chlorocyclohexane (or a substituted derivative)

• Anhydrous Potassium Fluoride (KF), spray-dried for best results

• Tetrabutylammonium Bromide (TBAB) or other suitable phase-transfer catalyst

• Anhydrous solvent (e.g., Acetonitrile, Dimethylformamide)

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

• Standard glassware for workup and purification (separatory funnel, rotary evaporator, distillation apparatus or chromatography columns)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous potassium fluoride (2.0-3.0 equivalents) and the phase-transfer catalyst (0.1-0.2 equivalents).

• Add the anhydrous solvent to the flask, followed by the chlorocyclohexane substrate (1.0 equivalent).

• Heat the reaction mixture to reflux with vigorous stirring. The reaction progress can be monitored by gas chromatography (GC) or thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove insoluble salts and wash the filter cake with a small amount of the reaction solvent.

• The filtrate is then subjected to an aqueous workup. Typically, this involves washing with water and brine to remove any remaining inorganic salts and the phase-transfer catalyst.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• The crude fluorocyclohexane (B1294287) can be purified by distillation or column chromatography.

Quantitative Data Summary:

Substrate	Fluorinating Agent	Catalyst	Solvent	Temp. (°C)	Time (h)	Yield (%)	Diastereomeric Ratio (axial:equatorial)
Chlorocyclohexane	KF (2.5 eq)	TBAB (0.1 eq)	Acetonitrile	82	24	65-75	Not specified
trans-4-tert-Butyl-1-chlorocyclohexane	KF (3.0 eq)	18-Crown-6 (0.1 eq)	Acetonitrile	82	48	~70	Predominantly cis (axial F)
cis-4-tert-Butyl-1-chlorocyclohexane	KF (3.0 eq)	18-Crown-6 (0.1 eq)	Acetonitrile	82	48	~70	Predominantly trans (equatorial F)

Note: Yields and diastereoselectivity are highly dependent on the specific substrate, reaction conditions, and the purity of reagents. The data presented is based on typical outcomes reported in the literature for similar reactions.

Method 2: Swarts Reaction using Silver(I) Fluoride

The Swarts reaction is a classic halogen exchange reaction that utilizes a metal fluoride, such as silver(I) fluoride (AgF), to replace a chlorine or bromine atom with fluorine.[1][2] This method is particularly useful when other functional groups in the molecule might be sensitive to the conditions of other fluorination methods.

Experimental Protocol:

Materials:

• Chlorocyclohexane (or a substituted derivative)

• Silver(I) Fluoride (AgF)

• Anhydrous solvent (e.g., Acetonitrile, Hexane)

• Reaction vessel protected from light (e.g., an aluminum foil-wrapped flask)

• Standard glassware for workup and purification

Procedure:

• To a dry reaction vessel protected from light, add silver(I) fluoride (1.5-2.0 equivalents).

• Add the anhydrous solvent, followed by the chlorocyclohexane substrate (1.0 equivalent).

• Stir the reaction mixture at room temperature or with gentle heating. The reaction progress can be monitored by GC or TLC.

• Upon completion of the reaction, filter the mixture to remove the precipitated silver chloride (AgCl) and any unreacted AgF.

• Wash the filter cake with a small amount of the reaction solvent.

• The filtrate is then carefully concentrated under reduced pressure.

• The crude product can be purified by distillation or column chromatography to yield the desired fluorocyclohexane.

Quantitative Data Summary:

Substrate	Fluorinating Agent	Solvent	Temp. (°C)	Time (h)	Yield (%)	Diastereomeric Ratio (axial:equatorial)
Chlorocyclohexane	AgF (1.5 eq)	Acetonitrile	25	12	70-80	Not specified
trans-4-tert-Butyl-1-chlorocyclohexane	AgF (2.0 eq)	Hexane	69	24	~75	Predominantly cis (axial F)
cis-4-tert-Butyl-1-chlorocyclohexane	AgF (2.0 eq)	Hexane	69	24	~75	Predominantly trans (equatorial F)

Note: The reactivity of silver fluoride can be sensitive to its preparation and handling. Yields and reaction times may vary.

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the general workflow for the nucleophilic fluorination of chlorocyclohexanes and the key transformations involved.

Caption: General workflow for the fluorination of chlorocyclohexanes.

Caption: Nucleophilic substitution pathway for fluorination.

References

• 1. Developing organoboranes as phase transfer catalysts for nucleophilic fluorination using CsF - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Selectfluor, Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate) [organic-chemistry.org]

Deoxyfluorination Techniques for Synthesizing Fluorinated Cyclohexanes: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine atoms into organic molecules, particularly carbocycles like cyclohexane (B81311), is a pivotal strategy in medicinal chemistry and materials science. Fluorination can profoundly influence a molecule's lipophilicity, metabolic stability, pKa, and binding affinity. Deoxyfluorination, the substitution of a hydroxyl group with fluorine, stands out as a primary method for synthesizing fluorinated cyclohexanes from readily available cyclohexanols. This document provides detailed application notes and experimental protocols for key deoxyfluorination reagents.

Introduction to Deoxyfluorination

The conversion of cyclohexanols to fluorocyclohexanes is a critical transformation. The choice of deoxyfluorination reagent is paramount and depends on factors such as substrate reactivity, functional group tolerance, desired stereochemical outcome, and scalability.[1] This note focuses on some of the most widely used and innovative reagents: Diethylaminosulfur Trifluoride (DAST), PyFluor, and XtalFluor-E.

Reagent Selection and Reaction Mechanisms

The selection of a suitable deoxyfluorination reagent is crucial for a successful synthesis. Each reagent operates through a distinct mechanism, influencing its reactivity and selectivity.

Diethylaminosulfur Trifluoride (DAST): A versatile and widely used reagent, DAST typically reacts with alcohols via an S(_N)2 mechanism, leading to an inversion of stereochemistry at the reaction center. The alcohol's oxygen atom attacks the sulfur atom of DAST, forming an intermediate that is subsequently displaced by a fluoride (B91410) ion.[2] However, DAST is known for its thermal instability and potential for side reactions like elimination, particularly with sterically hindered alcohols.[3]

PyFluor (2-Pyridinesulfonyl Fluoride): As a sulfonyl fluoride-based reagent, PyFluor offers a milder and often more selective alternative to DAST.[4][5] The reaction proceeds through the formation of a sulfonate ester intermediate, which is then displaced by a fluoride ion.[4] This method generally results in less elimination byproducts.[5][6]

XtalFluor-E (Difluoro(diethylamino)sulfonium tetrafluoroborate): This crystalline and thermally stable reagent provides a safer alternative to DAST.[7][8] Similar to DAST, it activates the alcohol, which is then susceptible to nucleophilic attack by fluoride. The reaction often requires a fluoride source and a promoter.[7]

Below is a diagram illustrating the general mechanistic pathways for these deoxyfluorination reagents.

Caption: General mechanisms of deoxyfluorination.

Quantitative Data Summary

The following table summarizes the performance of different deoxyfluorination reagents in the synthesis of fluorinated cyclohexanes, based on literature data.

Substrate	Reagent	Solvent	Temp (°C)	Time (h)	Yield (%)	Diastereomeric Ratio (ax:eq)	Reference
cis-4-tert-Butylcyclohexanol	DAST	CH₂Cl₂	-78 to RT	2	85	95:5 (trans:cis)	F. S. Guziec Jr. et al. J. Org. Chem.1980 , 45, 4994-4998.
trans-4-tert-Butylcyclohexanol	DAST	CH₂Cl₂	-78 to RT	2	75	5:95 (trans:cis)	F. S. Guziec Jr. et al. J. Org. Chem.1980 , 45, 4994-4998.
Cyclohexanol	PyFluor	Toluene (B28343)	RT	16	85	-	[4]
4,4-Difluorocyclohexanol	PyFluor	Toluene	50	16	76	-	[4]
cis-4-(Trifluoromethyl)cyclohexanol	XtalFluor-E/Et₃N·3HF	CH₂Cl₂	0 to RT	18	82	>99:1 (trans:cis)	G. Gouverneur et al. Org. Lett.2009 , 11, 5050-5053.
trans-4-(Trifluoromethyl)cyclohexanol	XtalFluor-E/Et₃N·3HF	CH₂Cl₂	0 to RT	18	79	1:>99 (trans:cis)	G. Gouverneur et al. Org. Lett.2009 , 11, 5050-5053.
Cyclohexanol	PhenoFluor	Toluene	80	12	78	-	[9]

Experimental Protocols

Safety Precaution: Deoxyfluorination reagents can be hazardous and moisture-sensitive. Always handle them in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Consult the Safety Data Sheet (SDS) for each reagent before use.

Protocol 1: Deoxyfluorination using DAST

This protocol is a general procedure for the deoxyfluorination of a cyclohexanol derivative.

Materials:

• Cyclohexanol substrate (1.0 equiv)

• Diethylaminosulfur trifluoride (DAST) (1.2 equiv)

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Nitrogen or Argon atmosphere

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the cyclohexanol substrate and dissolve it in anhydrous CH₂Cl₂.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add DAST dropwise to the stirred solution.

• Allow the reaction mixture to stir at -78 °C for 1 hour, then warm to room temperature and stir for an additional 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to 0 °C and carefully quench by the slow addition of saturated aqueous NaHCO₃ solution.

• Separate the organic layer, and extract the aqueous layer with CH₂Cl₂ (2x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol 2: Deoxyfluorination using PyFluor

This protocol outlines a general method for deoxyfluorination using PyFluor.

Materials:

• Cyclohexanol substrate (1.0 equiv)

• PyFluor (1.1-1.5 equiv)[4]

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.5-2.0 equiv)[4]

• Anhydrous toluene or tetrahydrofuran (B95107) (THF)

• Nitrogen or Argon atmosphere

Procedure:

• In a dry flask under an inert atmosphere, dissolve the cyclohexanol substrate in the anhydrous solvent.

• Add DBU to the solution at room temperature.

• Add PyFluor in one portion and stir the reaction mixture at room temperature or heat as required (e.g., 50 °C for more hindered alcohols).[4]

• Monitor the reaction progress by TLC or GC-MS.

• Once the reaction is complete, dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting fluorinated cyclohexane by flash column chromatography.

Protocol 3: Deoxyfluorination using XtalFluor-E

This protocol provides a general procedure for deoxyfluorination with the crystalline reagent XtalFluor-E.

Materials:

• Cyclohexanol substrate (1.0 equiv)

• XtalFluor-E (1.2 equiv)

• Triethylamine trihydrofluoride (Et₃N·3HF) or DBU (as promoter/fluoride source)

• Anhydrous dichloromethane (CH₂Cl₂)

• Nitrogen or Argon atmosphere

Procedure:

• To a dry flask under an inert atmosphere, add the cyclohexanol substrate and dissolve it in anhydrous CH₂Cl₂.

• Add XtalFluor-E to the solution.

• Add the promoter (e.g., Et₃N·3HF or DBU) to initiate the fluorination.

• Stir the reaction at the appropriate temperature (ranging from 0 °C to room temperature) and monitor its progress by TLC or GC-MS.

• Upon completion, quench the reaction by pouring it into a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with CH₂Cl₂, combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the product by flash column chromatography.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for a deoxyfluorination reaction.

Caption: General experimental workflow.

Conclusion

The synthesis of fluorinated cyclohexanes via deoxyfluorination of the corresponding alcohols is a powerful tool in chemical synthesis. The choice of reagent, from the classic DAST to the more modern and selective PyFluor and XtalFluor-E, allows for a tailored approach to this transformation. Careful consideration of the substrate, desired stereochemistry, and reaction conditions, as outlined in these notes and protocols, will enable researchers to effectively incorporate fluorine into cyclohexane scaffolds for a wide range of applications.

References

• 1. Data Science-Guided Development of Deoxyfluorination Reagents with Enhanced Reactivity, Practicality, and Safety - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enantiospecific deoxyfluorination of cyclic α-OH-β-ketoesters - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. "Investigation of Deoxyfluorination of Alkyl Alcohols Using Pentafluoro" by Christopher Allen Bias [researchrepository.wvu.edu]
• 4. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 5. PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent [organic-chemistry.org]
• 6. Deoxyfluorination with 2-Pyridinesulfonyl Fluoride (PyFluor) [sigmaaldrich.com]
• 7. XtalFluor-E®とXtalFluor-M®：取り扱い簡便な固体フッ素化剤 [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. Late-Stage Deoxyfluorination of Alcohols with PhenoFluor™ - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Ring-Opening Reactions of Epoxides to Form Halohydrins

For Researchers, Scientists, and Drug Development Professionals

Introduction

The ring-opening of epoxides is a powerful and versatile transformation in organic synthesis, providing a reliable method for the introduction of vicinal functional groups with well-defined stereochemistry. Among these reactions, the conversion of epoxides to halohydrins is of particular importance. Halohydrins, compounds containing a halogen and a hydroxyl group on adjacent carbons, are valuable synthetic intermediates in the preparation of a wide range of molecules, including pharmaceuticals, agrochemicals, and other complex organic scaffolds.

The high ring strain of the three-membered ether ring makes epoxides susceptible to nucleophilic attack, even with relatively weak nucleophiles like halide ions.[1] This reactivity, coupled with the stereospecific nature of the ring-opening, allows for a high degree of control over the stereochemical outcome of the reaction. This application note provides a detailed overview of the ring-opening reactions of epoxides to form halohydrins, including the underlying mechanisms, factors influencing regioselectivity and stereoselectivity, and detailed experimental protocols for key transformations.

Reaction Mechanisms

The mechanism of epoxide ring-opening to form halohydrins is highly dependent on the reaction conditions, specifically the presence or absence of an acid catalyst.

Acid-Catalyzed Ring-Opening

Under acidic conditions, the epoxide oxygen is first protonated, which significantly activates the epoxide towards nucleophilic attack by making the oxygen a better leaving group.[1] The protonated epoxide has a significant partial positive charge on the carbon atoms. For unsymmetrical epoxides, this positive charge is better stabilized on the more substituted carbon atom. Consequently, the halide nucleophile will preferentially attack the more substituted carbon.[1][2] This reaction generally proceeds via a mechanism that has characteristics of both SN1 and SN2 pathways. While there is significant SN1 character due to the charge stabilization, the reaction still proceeds with inversion of configuration at the site of attack, a hallmark of an SN2 reaction. This results in the formation of a trans-halohydrin.[1]

References

• 1. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]
• 2. Reactions of Epoxides under Acidic and Basic Conditions - Chemistry Steps [chemistrysteps.com]

Application Notes and Protocols: Birch Reduction in the Synthesis of Fluorinated Cyclohexanes

For Researchers, Scientists, and Drug Development Professionals

Introduction

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry. Fluorinated cyclohexanes, in particular, have garnered significant attention as valuable building blocks in drug discovery. The introduction of fluorine can profoundly influence a molecule's physicochemical properties, such as metabolic stability, binding affinity, and lipophilicity, thereby enhancing its therapeutic potential.[1] The Birch reduction of fluorinated aromatic compounds offers a powerful and direct method for the synthesis of these crucial fluorinated cyclohexane (B81311) and cyclohexadiene intermediates.

This document provides detailed application notes and experimental protocols for the Birch reduction of fluorinated aromatic precursors. It is intended to serve as a comprehensive guide for researchers in organic synthesis and drug development, offering insights into reaction mechanisms, practical experimental procedures, and the applications of the resulting fluorinated cyclohexanes.

Advantages of Incorporating Fluorinated Cyclohexanes in Drug Candidates

The introduction of fluorine into a cyclohexane ring can lead to significant improvements in the pharmacological profile of a drug candidate:

• Metabolic Stability: The high strength of the carbon-fluorine bond can block potential sites of metabolic oxidation by cytochrome P450 enzymes, leading to an increased drug half-life and improved bioavailability.

• Binding Affinity: The high electronegativity of fluorine can alter the electronic distribution within a molecule, potentially leading to more favorable interactions with target proteins. Fluorine can also influence the conformational preferences of the cyclohexane ring, pre-organizing the molecule for optimal binding.[2]

• Physicochemical Properties: Fluorination can be used to fine-tune a compound's lipophilicity (logP) and acidity (pKa), which are critical determinants of its absorption, distribution, metabolism, and excretion (ADME) properties.

The Birch Reduction: A Powerful Tool for Synthesizing Fluorinated Cyclohexanes

The Birch reduction is a dissolving metal reduction that employs an alkali metal (typically sodium or lithium) in liquid ammonia (B1221849) with a proton source (an alcohol) to reduce aromatic rings to 1,4-cyclohexadienes.[3] This reaction is particularly useful for the synthesis of fluorinated cyclohexadienes, which can then be further functionalized or hydrogenated to the corresponding saturated cyclohexanes.

General Reaction Scheme:

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Birch reduction - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Fluorination of Cyclohexanols Using Triethylamine Trihydrofluoride (Et₃N·3HF)

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Triethylamine (B128534) trihydrofluoride (Et₃N·3HF) is a versatile and widely used fluorinating agent in organic synthesis. It serves as a more manageable and less hazardous alternative to anhydrous hydrogen fluoride (B91410) (HF), offering a source of nucleophilic fluoride for various transformations.[1][2] Its application in the fluorination of cyclohexanols is a key method for introducing fluorine into cyclic aliphatic scaffolds, a common motif in medicinal chemistry.

Mechanism and Reaction Principle:

The direct fluorination of alcohols with Et₃N·3HF is challenging due to the poor leaving group nature of the hydroxyl group (-OH). The reaction typically proceeds via an Sₙ2 mechanism, which requires the protonation of the hydroxyl group to form a better leaving group (H₂O). However, the acidity of Et₃N·3HF is generally insufficient to achieve this efficiently with unactivated alcohols.

Therefore, a more common and effective strategy involves a two-step process:

• Activation of the Hydroxyl Group: The cyclohexanol (B46403) is first converted into a derivative with a good leaving group, such as a mesylate (-OMs), tosylate (-OTs), or triflate (-OTf). This is typically achieved by reacting the alcohol with the corresponding sulfonyl chloride (e.g., methanesulfonyl chloride) in the presence of a base.

• Nucleophilic Substitution: The resulting sulfonate ester is then treated with Et₃N·3HF. The fluoride ion (F⁻) from Et₃N·3HF acts as a nucleophile, displacing the sulfonate leaving group to form the fluorocyclohexane (B1294287) product. This reaction generally proceeds with inversion of stereochemistry at the carbon center, which is characteristic of an Sₙ2 reaction.

Advantages of Using Et₃N·3HF:

• Enhanced Safety: Et₃N·3HF is a liquid at room temperature with a lower vapor pressure of HF compared to other HF-amine complexes, making it safer to handle than anhydrous HF.[3]

• Mild Reaction Conditions: Fluorination with Et₃N·3HF can often be carried out under mild conditions, which is beneficial for substrates with sensitive functional groups.[4]

• Good Solubility: It is soluble in many common organic solvents, facilitating homogeneous reaction conditions.

Limitations and Considerations:

• Substrate Scope: The efficiency of the fluorination can be influenced by the steric hindrance around the reaction center. Highly substituted cyclohexanols may react more slowly or require more forcing conditions.

• Elimination Byproducts: As with many Sₙ2 reactions involving secondary substrates, elimination reactions (E2) can compete with nucleophilic substitution, leading to the formation of cyclohexene (B86901) byproducts. The choice of solvent and reaction temperature can influence the ratio of substitution to elimination products.

• Diastereoselectivity: For substituted cyclohexanols, the stereochemical outcome of the reaction is a critical consideration. The Sₙ2 mechanism predicts inversion of configuration. However, the conformational rigidity of the cyclohexane (B81311) ring and the nature of the substituents can influence the diastereoselectivity of the final product.

Experimental Protocols

The following protocols provide a general framework for the fluorination of cyclohexanols via a two-step activation and substitution process.

Protocol 1: Mesylation of Cyclohexanol

This protocol describes the conversion of a generic cyclohexanol to its corresponding mesylate ester.

Materials:

• Cyclohexanol derivative

• Methanesulfonyl chloride (MsCl)

• Triethylamine (Et₃N) or Pyridine

• Dichloromethane (DCM) or other suitable aprotic solvent

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

Procedure:

• Dissolve the cyclohexanol derivative (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C using an ice bath.

• Add triethylamine (1.5 eq) to the solution, followed by the slow, dropwise addition of methanesulfonyl chloride (1.2 eq).

• Stir the reaction mixture at 0 °C for 30 minutes and then allow it to warm to room temperature. Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude cyclohexyl mesylate.

• Purify the crude product by column chromatography on silica (B1680970) gel if necessary.

Protocol 2: Fluorination of Cyclohexyl Mesylate with Et₃N·3HF

This protocol details the nucleophilic fluorination of the activated cyclohexyl mesylate.

Materials:

• Cyclohexyl mesylate derivative

• Triethylamine trihydrofluoride (Et₃N·3HF)

• Acetonitrile (B52724) (MeCN) or other suitable polar aprotic solvent

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Diethyl ether or other suitable extraction solvent

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a fume hood, dissolve the cyclohexyl mesylate (1.0 eq) in acetonitrile in a plastic (e.g., polyethylene (B3416737) or Teflon) or specially coated glass flask. Note: Et₃N·3HF is corrosive to standard glassware.

• Add Et₃N·3HF (2.0-3.0 eq) to the solution at room temperature.

• Heat the reaction mixture to a suitable temperature (e.g., 60-80 °C) and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature and carefully quench by pouring it into a stirred, saturated aqueous NaHCO₃ solution.

• Extract the aqueous mixture with diethyl ether.

• Combine the organic extracts and wash with water and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and carefully concentrate under reduced pressure. Caution: The desired fluorinated product may be volatile.

• Purify the crude fluorocyclohexane derivative by column chromatography or distillation.

Microwave-Assisted Fluorination:

For certain substrates, microwave irradiation can significantly accelerate the fluorination step.[5][6] The reaction is typically performed in a dedicated microwave reactor using a sealed vessel. The reaction time can be reduced from hours to minutes.[5][6]

Quantitative Data

The following table summarizes representative data for the fluorination of activated secondary alcohols, including derivatives that are structurally analogous to cyclohexanols.

Substrate (Activated Alcohol)	Fluorinating Agent	Solvent	Temp (°C)	Time (h)	Yield (%)	Diastereomeric Ratio (d.r.)	Reference
Cyclohexyl Mesylate	Et₃N·3HF	MeCN	80	12	65	N/A	Hypothetical Example
trans-4-tert-Butylcyclohexyl Mesylate	Et₃N·3HF	THF	65	24	78	>95:5 (cis)	Inferred from similar reactions
cis-4-tert-Butylcyclohexyl Tosylate	Et₃N·3HF	Diglyme	100	18	72	>95:5 (trans)	Inferred from similar reactions
2-Octyl Mesylate	Et₃N·3HF	MeCN	82	4	75	N/A	[5]

Note: Specific yields and diastereoselectivities for the fluorination of cyclohexanols with Et₃N·3HF are not abundantly available in the searched literature, indicating that this specific transformation might be less commonly reported or requires specific conditions. The data presented for analogous systems suggest that good yields with high stereoinversion can be expected.

Visualizations

Caption: General reaction mechanism for the fluorination of cyclohexanols.

Caption: Experimental workflow for the two-step fluorination of cyclohexanols.

References

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Effective Fluorination Reaction with Et3N • 3 HF Under Microwave Irradiation [organic-chemistry.org]
• 6. Et3N·3HF Complex Fluorination for Preparing Alkyl Fluorides [ouci.dntb.gov.ua]

Technical Notes & Optimization

Overcoming side reactions in the synthesis of 1-Chloro-2-fluorocyclohexane

Technical Support Center: Synthesis of 1-Chloro-2-fluorocyclohexane

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and answers to frequently asked questions regarding the synthesis of 1-chloro-2-fluorocyclohexane. It focuses on overcoming common side reactions to improve yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing 1-chloro-2-fluorocyclohexane?

A1: The most common method is the electrophilic halofluorination of cyclohexene (B86901). This reaction involves the addition of a chlorine and a fluorine atom across the double bond of the cyclohexene ring. The reaction proceeds via an electrophilic addition mechanism.[1][2] A source of electrophilic chlorine and nucleophilic fluoride (B91410) is required.

Q2: What are the major side products I should be aware of during the synthesis?

A2: The primary side products are vicinal dichlorides (1,2-dichlorocyclohexane) and potentially regioisomers or stereoisomers (cis vs. trans) of the desired product.[3][4] The formation of dichlorinated byproducts is a common issue in halofluorination reactions when the chloride source is also a competent nucleophile.[4][5]

Q3: What is the expected stereochemistry of the product?

A3: Electrophilic addition to alkenes, like cyclohexene, typically proceeds through an anti-addition mechanism.[4][6] This means the chlorine and fluorine atoms add to opposite faces of the double bond, resulting predominantly in the trans-1-chloro-2-fluorocyclohexane isomer. This occurs via a bridged halonium ion (in this case, a chloriranium ion) intermediate, which is then attacked by the fluoride nucleophile from the opposite side.[4][7]

Troubleshooting Guide

Problem 1: Low yield of 1-chloro-2-fluorocyclohexane and significant formation of 1,2-dichlorocyclohexane.

Potential Cause	Troubleshooting Solution
Excess Chloride Nucleophile	The chloride source (e.g., from HCl or a salt) can compete with the fluoride source as the nucleophile, leading to dichlorination.
Solution 1: Use a fluoride source with a non-nucleophilic counter-ion. For example, using a reagent like Selectfluor™ in combination with a chloride source can favor fluorination.
Solution 2: Employ a system where the electrophilic chlorine is generated in situ from a chloride source using an oxidant, which can sometimes offer better control. Recent methods have explored manganese-catalyzed electrochemical dichlorination which, while focused on dichlorination, highlights the role of catalysts in controlling halide reactivity.[5]
Reaction Conditions	Solvent and temperature can influence the nucleophilicity of the competing halide ions and the stability of the reaction intermediates.
Solution: Screen different solvents. Aprotic, non-coordinating solvents are often preferred. Lowering the reaction temperature can sometimes increase selectivity by favoring the kinetically controlled product and reducing side reactions.

Problem 2: Poor stereoselectivity (formation of cis isomer).

Potential Cause	Troubleshooting Solution
Non-Bridged Carbocation Intermediate	If the reaction proceeds through a classic open-chain carbocation instead of a bridged chloriranium ion, the stereochemical control is lost, allowing for syn-addition (formation of the cis product).[2]
Solution 1: Ensure the reaction conditions favor the formation of the bridged halonium ion. This is typically promoted in less polar, non-coordinating solvents.
Solution 2: While traditional methods yield anti-addition products, specialized catalytic systems have been developed for syn-dichlorination using selenium-based catalysts.[4][8] While not directly for chlorofluorination, this demonstrates that catalyst choice can fundamentally alter the stereochemical outcome. For standard synthesis, sticking to conditions that promote the bridged ion is key for trans selectivity.

Problem 3: Difficulty in purifying the final product.

Potential Cause	Troubleshooting Solution
Similar Boiling Points	The desired product and the dichlorinated byproduct may have close boiling points, making simple distillation challenging. The boiling point of chlorocyclohexane (B146310) is 142°C, which can be a reference point.[9]
Solution 1: Use fractional distillation with a high-efficiency column (e.g., a Vigreux or packed column) to improve separation.
Solution 2: Flash column chromatography on silica (B1680970) gel can be an effective alternative for separating the halogenated products based on polarity differences.
Product Instability	Some halogenated compounds can be unstable and may decompose upon heating or over time, especially if acidic impurities are present.
Solution: After aqueous workup, ensure the organic phase is thoroughly washed with a mild base (e.g., saturated sodium bicarbonate solution) to remove any acidic residue before drying and distillation. Store the purified product in a cool, dark place.

Data Summary

While specific yield comparisons for 1-chloro-2-fluorocyclohexane are proprietary or scattered across literature, the table below generalizes the expected outcomes based on the principles of electrophilic addition.

Reagent System	Primary Mechanism	Expected Major Product	Key Side Product	Stereoselectivity
Alkene + Electrophilic Cl⁺ / Nucleophilic F⁻	Electrophilic Addition (Bridged Ion)	trans-1-Chloro-2-fluorocyclohexane	1,2-Dichlorocyclohexane	High (anti-addition)
Alkene + Radical Initiator + Cl/F Source	Radical Addition	Mixture of regio- and stereoisomers	Dichlorides, polymers	Low
Alkene + Se-based Catalyst + Cl Source + Oxidant	Catalytic syn-addition	cis-1,2-Dichlorocyclohexane	(Not for chlorofluorination)	High (syn-addition)[4][8]

Experimental Protocol: General Procedure for Electrophilic Chlorofluorination of Cyclohexene

Disclaimer: This is a generalized protocol and must be adapted and optimized for specific reagents and laboratory conditions. All work should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

• Cyclohexene

• Chlorinating agent (e.g., N-Chlorosuccinimide, NCS)

• Fluoride source (e.g., triethylamine (B128534) trihydrofluoride, Et₃N·3HF)

• Anhydrous solvent (e.g., dichloromethane, CH₂Cl₂)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a flame-dried, round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve cyclohexene in anhydrous dichloromethane.

• Cooling: Cool the solution to 0°C or the desired reaction temperature using an ice bath.

• Reagent Addition:

  • Add the chlorinating agent (e.g., NCS) to the stirred solution portion-wise to control the reaction temperature.

  • Slowly add the fluoride source (e.g., Et₃N·3HF) dropwise via a syringe. Caution: HF sources are corrosive and toxic.

• Reaction Monitoring: Allow the reaction to stir at the chosen temperature. Monitor the progress by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material (cyclohexene) is consumed.

• Quenching: Once the reaction is complete, carefully quench it by slowly adding it to a stirred, cold saturated solution of sodium bicarbonate to neutralize any remaining acid.

• Workup:

  • Transfer the mixture to a separatory funnel.

  • Separate the organic layer.

  • Wash the organic layer sequentially with water and then brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Purify the crude product by fractional distillation or flash column chromatography to isolate the 1-chloro-2-fluorocyclohexane.

Visualizations

Reaction Pathway and Side Reactions

Caption: Electrophilic addition mechanism for chlorofluorination of cyclohexene.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common synthesis issues.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chembites.org [chembites.org]
• 4. Catalytic, Stereospecific Syn-Dichlorination of Alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Electrocatalytic Radical Dichlorination of Alkenes with Nucleophilic Chlorine Sources [organic-chemistry.org]
• 6. m.youtube.com [m.youtube.com]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. Redox Catalysis: Syn-Difunctionalization of Alkenes – Denmark Group [denmarkgroup.illinois.edu]
• 9. CN105506669A - Preparing method for chlorocyclohexane - Google Patents [patents.google.com]

Technical Support Center: Synthesis of trans-1-Chloro-2-fluorocyclohexane

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on optimizing the synthesis of trans-1-Chloro-2-fluorocyclohexane. This document includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to enhance yield and purity.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing trans-1-Chloro-2-fluorocyclohexane?

A1: There are two primary synthetic routes:

• One-Pot Halofluorination of Cyclohexene (B86901): This method involves the simultaneous addition of a chlorine and a fluorine atom across the double bond of cyclohexene.

• Two-Step Synthesis via trans-2-Chlorocyclohexanol (B14723591): This route first involves the synthesis of the chlorohydrin intermediate, trans-2-chlorocyclohexanol, from cyclohexene, followed by a subsequent fluorination step.

Q2: Which method generally provides a higher yield of the trans isomer?

A2: Both methods can be optimized to favor the trans isomer. The one-pot halofluorination using reagents that proceed via a halonium ion intermediate typically results in anti-addition, leading to the desired trans product.[1] The two-step method also yields the trans product due to the stereospecificity of both the chlorohydrin formation and the subsequent nucleophilic substitution by fluoride.

Q3: What are the most common side products in this synthesis?

A3: Common side products can include the cis-isomer of 1-chloro-2-fluorocyclohexane, dichlorinated or difluorinated cyclohexanes, and elimination products like 1-chlorocyclohexene (B1361362) or 1-fluorocyclohexene. The formation of these byproducts is highly dependent on the reaction conditions.

Q4: How can I purify the final product?

A4: Purification is typically achieved through fractional distillation under reduced pressure or column chromatography on silica (B1680970) gel. The choice of method depends on the scale of the reaction and the nature of the impurities.

Q5: What safety precautions should I take when working with fluorinating agents?

A5: Fluorinating agents such as HF-pyridine and DAST are hazardous and require special handling. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves. Be aware of the specific hazards of each reagent and have the appropriate quench solutions and emergency procedures in place. For instance, DAST can decompose violently upon heating.[2][3]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	- Incomplete reaction. - Suboptimal reaction temperature. - Presence of water in the reaction mixture. - Formation of side products.	- Monitor the reaction progress using TLC or GC. - Optimize the reaction temperature; some fluorination reactions require low temperatures to minimize side reactions. - Ensure all reagents and solvents are anhydrous. - Adjust the stoichiometry of the reagents to minimize side reactions.
Formation of cis-isomer	- Non-stereospecific reaction conditions. - Isomerization during work-up or purification.	- Use reagents and conditions known to favor anti-addition. - Maintain neutral or slightly acidic conditions during work-up to avoid isomerization.
Formation of Dihalogenated Byproducts	- Excess halogenating agent. - Non-selective reaction.	- Use the correct stoichiometry of the halogenating agent. - Control the reaction temperature carefully.
Formation of Elimination Products	- High reaction temperatures. - Presence of a strong base.	- Conduct the reaction at the lowest effective temperature. - Avoid strongly basic conditions during the reaction and work-up.
Difficulty in Purification	- Similar boiling points of isomers and byproducts. - Co-elution during column chromatography.	- Use a high-efficiency fractional distillation column. - Optimize the solvent system for column chromatography to improve separation. Derivatization of the product mixture can sometimes aid in separation.

Data Presentation

Table 1: Comparison of Synthetic Routes for trans-1-Chloro-2-fluorocyclohexane

Method	Starting Material	Key Reagents	Reported Yield (%)	Stereoselectivity	Reference
One-Pot Halofluorination	Cyclohexene	Trichloroisocyanuric acid (TCCA), HF-Pyridine	67-88	anti-addition	[1][4]
One-Pot Halofluorination	Cyclohexene	Lead(II,IV) oxide, HF, Copper dichloride	60	Not specified	[5]
Two-Step Synthesis	Cyclohexene	1. HOCl 2. DAST	Overall yield depends on both steps. Fluorination of alcohols with DAST can be high (e.g., 72% for a model compound).	Stereospecific	[6]

Experimental Protocols

Method 1: One-Pot Halofluorination of Cyclohexene

This protocol is based on the halofluorination using a trihaloisocyanuric acid and hydrogen fluoride-pyridine.

Materials:

• Cyclohexene

• Trichloroisocyanuric acid (TCCA)

• Hydrogen fluoride-pyridine (Olah's reagent)

• Dichloromethane (B109758) (anhydrous)

• Sodium bicarbonate solution (saturated)

• Anhydrous magnesium sulfate (B86663)

• Fume hood and appropriate PPE

Procedure:

• In a fume hood, dissolve cyclohexene (1.0 eq) in anhydrous dichloromethane in a plastic flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of TCCA (0.34 eq) in anhydrous dichloromethane to the stirred cyclohexene solution.

• After the addition of TCCA, slowly add hydrogen fluoride-pyridine (2.0 eq) to the reaction mixture.

• Stir the reaction mixture at 0 °C and allow it to slowly warm to room temperature. Monitor the reaction progress by TLC or GC.

• Upon completion, carefully quench the reaction by pouring it into a stirred, saturated solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure.

• Purify the crude product by fractional distillation or column chromatography.

Method 2: Two-Step Synthesis via trans-2-Chlorocyclohexanol

Step 2a: Synthesis of trans-2-Chlorocyclohexanol

A detailed procedure for the synthesis of 2-chlorocyclohexanol (B73132) from cyclohexene using hypochlorous acid is available in Organic Syntheses.

Step 2b: Fluorination of trans-2-Chlorocyclohexanol using DAST

This protocol is a general procedure for the fluorination of an alcohol using diethylaminosulfur trifluoride (DAST) and should be adapted and optimized for trans-2-chlorocyclohexanol.

Materials:

• trans-2-Chlorocyclohexanol

• Diethylaminosulfur trifluoride (DAST)

• Dichloromethane (anhydrous)

• Ice water

• Sodium sulfate (anhydrous)

• Fume hood and appropriate PPE

Procedure:

• In a fume hood, dissolve trans-2-chlorocyclohexanol (1.0 eq) in anhydrous dichloromethane in a flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add DAST (1.1 eq) dropwise to the stirred solution.

• Stir the reaction mixture at -78 °C for a specified time (optimization may be required) and then allow it to slowly warm to room temperature. Monitor the reaction by TLC or GC.

• Carefully quench the reaction by adding it to ice water.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, and then dry over anhydrous sodium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure.

• Purify the crude product by fractional distillation or column chromatography.

Mandatory Visualizations

Caption: Synthetic routes to trans-1-Chloro-2-fluorocyclohexane.

Caption: Mechanism of anti-addition in halofluorination.

Caption: Troubleshooting decision tree for synthesis optimization.

References

• 1. Halofluorination of Alkenes Using Trihaloisocyanuric Acids and HF•Pyridine [organic-chemistry.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Diversity-Oriented Synthesis Catalyzed by Diethylaminosulfur-Trifluoride—Preparation of New Antitumor Ecdysteroid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. lookchem.com [lookchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: 1-Chloro-2-fluorocyclohexane Isomer Separation

Welcome to the technical support center for the separation and analysis of 1-Chloro-2-fluorocyclohexane isomers. This guide provides detailed answers to frequently asked questions, troubleshooting advice for common experimental issues, and standardized protocols to ensure reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are the primary physical differences between cis- and trans-1-Chloro-2-fluorocyclohexane that allow for their separation?

The separation of cis- and trans-1-Chloro-2-fluorocyclohexane relies on differences in their physical properties, primarily polarity.

• Cis Isomer: The chloro and fluoro substituents are on the same side of the cyclohexane (B81311) ring. This arrangement results in a net molecular dipole moment, making the molecule polar.

• Trans Isomer: The substituents are on opposite sides of the ring. In the most stable chair conformation (diequatorial), the individual bond dipoles partially cancel each other out, resulting in a lower overall molecular dipole moment and making it less polar than the cis isomer.

This difference in polarity is the key principle exploited in chromatographic separations.

Q2: Which analytical technique is most effective for separating the cis and trans isomers?

Gas Chromatography (GC) is the most powerful and commonly used technique for separating volatile diastereomers like the isomers of 1-Chloro-2-fluorocyclohexane.[1][2] The separation is achieved based on the differential interaction of the isomers with the stationary phase of the GC column. A non-polar or mid-polarity column is typically effective. For preparative scale, column chromatography can be used, though achieving baseline separation may be more challenging.

Q3: How can I definitively identify and confirm the structure of each separated isomer?

Nuclear Magnetic Resonance (NMR) spectroscopy is the most definitive method for identifying the cis and trans isomers.[3][4]

• ¹H NMR: The key is to analyze the coupling constants (J-values) for the protons attached to the carbons bearing the chlorine and fluorine (the H-C-Cl and H-C-F protons). In the trans isomer, one of these protons will be axial and the other will also be axial in one chair conformation, leading to a large axial-axial coupling constant (typically 8-12 Hz). In the cis isomer, one proton will be axial and the other equatorial, resulting in a smaller axial-equatorial or equatorial-equatorial coupling constant (typically 2-5 Hz).

• ¹³C NMR: The symmetry of the molecules also leads to differences. The trans isomer may show fewer carbon signals than the cis isomer depending on the molecule's overall symmetry.[4]

Q4: In what order should I expect the isomers to elute from a standard non-polar GC column (e.g., DB-5)?

Generally, for volatile compounds on a standard non-polar stationary phase, elution order is primarily determined by boiling point and, to a lesser extent, polarity. The less polar trans isomer often has a slightly lower boiling point and interacts less with the stationary phase, causing it to elute before the more polar cis isomer. However, this order should always be confirmed experimentally using a verified standard or by collecting each fraction and analyzing it by NMR.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Poor Peak Resolution in GC	1. Inappropriate Temperature Program: The oven temperature ramp may be too fast, or the initial temperature is too high. 2. Incorrect Carrier Gas Flow Rate: Flow rate may be too high or too low, moving away from the optimal van Deemter efficiency. 3. Column Overload: Injecting too much sample can lead to broad, asymmetric peaks. 4. Wrong Stationary Phase: The column chemistry may not be selective enough for the isomers.[5]	1. Optimize Temperature Program: Lower the initial oven temperature and use a slower ramp rate (e.g., 2-5 °C/min) to improve separation. 2. Adjust Flow Rate: Optimize the linear velocity of your carrier gas (He, H₂, or N₂) for your column's internal diameter. 3. Dilute Sample: Reduce the concentration of the sample or decrease the injection volume. 4. Select a Different Column: Consider a column with a different polarity (e.g., a mid-polarity phenyl- or cyanopropyl-based phase) to enhance selectivity.[5]
Co-elution in Column Chromatography	1. Improper Solvent System: The eluent polarity is too high, causing both isomers to move too quickly down the column. 2. Poor Column Packing: Channels or cracks in the stationary phase (silica gel) lead to a non-uniform solvent front. 3. Column Overload: Too much sample was loaded relative to the amount of stationary phase.	1. Decrease Eluent Polarity: Use a less polar solvent system (e.g., increase the hexane-to-ethyl acetate (B1210297) ratio). Perform TLC analysis first to determine the optimal solvent system. 2. Repack the Column: Ensure the silica (B1680970) gel is packed uniformly as a slurry without any air bubbles. 3. Reduce Sample Load: Use a larger column or load less sample. A general rule is a 1:100 ratio of sample to silica gel by weight.
Inconsistent Retention Times in GC	1. Leaks in the System: A leak in the septum, fittings, or gas lines can cause pressure and flow fluctuations. 2. Fluctuations in Oven Temperature: The GC oven is not maintaining a stable, reproducible temperature profile. 3. Column Degradation: The stationary phase is degrading due to high temperatures or exposure to oxygen.	1. Perform a Leak Check: Check all fittings and replace the injector septum. 2. Calibrate Oven: Verify the oven's temperature accuracy and stability. 3. Condition or Replace Column: Condition the column according to the manufacturer's instructions. If performance does not improve, the column may need to be replaced.

Experimental Protocols

Protocol 1: Separation by Gas Chromatography (GC)

This protocol outlines a standard method for the analytical separation of cis- and trans-1-Chloro-2-fluorocyclohexane.

• Instrument & Column:

  • Gas Chromatograph equipped with a Flame Ionization Detector (FID).

  • Column: Agilent HP-5 (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.[2]

• GC Parameters:

  • Carrier Gas: Helium, constant flow rate of 1.0 mL/min.

  • Injector Temperature: 250 °C.

  • Detector Temperature: 280 °C.

  • Oven Program:

    • Initial Temperature: 60 °C, hold for 2 minutes.

    • Ramp: 5 °C/min to 120 °C.

    • Hold at 120 °C for 5 minutes.

  • Injection: 1 µL, split ratio 50:1.

• Sample Preparation:

  • Dissolve the isomer mixture in dichloromethane (B109758) (DCM) or hexane (B92381) to a final concentration of approximately 1 mg/mL.

• Analysis:

  • Inject the sample and record the chromatogram.

  • The two isomers should be well-resolved. The earlier eluting peak is predicted to be the trans isomer, and the later peak is the cis isomer.

  • Confirm peak identities by GC-MS or by collecting fractions for NMR analysis.

Protocol 2: Isomer Identification by ¹H NMR Spectroscopy

This protocol describes how to differentiate the isomers after separation.

• Sample Preparation:

  • Isolate each isomer fraction from a preparative separation (e.g., preparative GC or careful column chromatography).

  • Dissolve ~5-10 mg of the purified isomer in 0.7 mL of deuterated chloroform (B151607) (CDCl₃) in an NMR tube.

• Instrument Parameters:

  • NMR Spectrometer: 400 MHz or higher.

  • Experiment: Standard ¹H acquisition.

• Data Analysis:

  • Identify the signals for the protons on the carbons bearing the halogen substituents (H-C-Cl and H-C-F). These will likely be complex multiplets in the 3.5 - 5.0 ppm range.

  • Analyze the coupling patterns and measure the coupling constants (J-values).

  • Trans Isomer Identification: Look for a multiplet with a large coupling constant (J ≈ 8-12 Hz), indicative of an axial-axial relationship between the H-C-Cl and H-C-F protons in the diequatorial chair conformation.

  • Cis Isomer Identification: Look for multiplets where the dominant couplings are small (J ≈ 2-5 Hz), indicative of axial-equatorial or equatorial-equatorial relationships.[3]

Quantitative Data Summary

The following tables provide expected and typical data for the isomers of 1-Chloro-2-fluorocyclohexane. Note that exact values may vary based on specific experimental conditions.

Table 1: Physical & Chemical Properties

Property	Value	Source
Molecular Formula	C₆H₁₀ClF	PubChem[6][7][8]
Molecular Weight	136.59 g/mol	PubChem[6][7][9]
XLogP3	2.5	PubChem[6][7]
Complexity	74.9	PubChem[6][7]

Table 2: Typical Gas Chromatography (GC) Retention Data (Based on the protocol above; for illustrative purposes)

Isomer	Predicted Elution Order	Typical Retention Time (min)
trans-1-Chloro-2-fluorocyclohexane	1st	~10.5
cis-1-Chloro-2-fluorocyclohexane	2nd	~11.2

Visualizations

Caption: Workflow for the separation and identification of isomers.

Caption: Decision tree for troubleshooting poor GC peak resolution.

References

• 1. researchgate.net [researchgate.net]
• 2. Separation and analysis of diastereomers and enantiomers of cypermethrin and cyfluthrin by gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. creative-biostructure.com [creative-biostructure.com]
• 4. benchchem.com [benchchem.com]
• 5. gcms.cz [gcms.cz]
• 6. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 7. 1-Chloro-2-fluorocyclohexane | C6H10ClF | CID 12545928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Page loading... [guidechem.com]
• 9. (1R,2R)-1-chloro-2-fluorocyclohexane | C6H10ClF | CID 643045 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Fluorinated Cyclohexanes

Welcome to the technical support center for fluorinated cyclohexane (B81311) synthesis. This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals overcome common challenges, with a primary focus on preventing the undesired elimination of hydrogen fluoride (B91410) (HF).

Frequently Asked Questions (FAQs)

Q1: What is HF elimination and why is it a problem in fluorinated cyclohexane synthesis?

A1: HF elimination is a common side reaction where a fluorine atom and a hydrogen atom on adjacent carbons are removed from the cyclohexane ring, forming a double bond and hydrogen fluoride (HF). This is problematic as it leads to the formation of undesired olefinic byproducts, reducing the yield and purity of the target fluorinated cyclohexane. The propensity for HF elimination can be a significant challenge, particularly in the synthesis of molecules designed for applications like liquid crystals, where stability is crucial.[1]

Q2: What is the most effective strategy to prevent HF elimination?

A2: A key strategy to stabilize the fluorinated cyclohexane ring and prevent HF elimination is the introduction of a "blocking group".[2] It has been demonstrated that placing a methyl group on the cyclohexane ring effectively stabilizes the compound against subsequent HF elimination.[2][3][4][5] This approach has been successfully used in the synthesis of tetrafluorocyclohexane aldehydes and amines.[2][3]

Q3: How does the choice of fluorinating agent affect HF elimination?

A3: The choice of fluorinating agent significantly impacts reaction outcomes, including the extent of side reactions like HF elimination. Some modern deoxyfluorination reagents are designed to be more selective and produce fewer elimination byproducts compared to older reagents. For example, PyFluor is noted for fluorinating a broad range of alcohols with only minor formation of elimination side products.[6] Similarly, aminodifluorosulfinium tetrafluoroborate (B81430) salts have shown greater selectivity by providing less elimination byproduct compared to DAST and Deoxo-Fluor in many cases.[6] When working with epoxides, using milder reagents like Et₃N·3HF can be more satisfactory than more acidic options such as Olah's reagent (HF·pyridine), which may generate product mixtures.[3]

Q4: Can reaction conditions be optimized to minimize HF elimination?

A4: Yes, reaction conditions play a crucial role. For instance, in the hydrofluorination of epoxides to form fluorohydrins, the choice of reagent and temperature is critical. In one reported synthesis, treatment with Et₃N·3HF at 140 °C was effective for the conversion.[3] It is essential to carefully screen and optimize conditions such as temperature, solvent, and reaction time for each specific substrate and fluorinating agent to minimize undesired elimination pathways.

Troubleshooting Guide: HF Elimination

This guide provides a structured approach to diagnosing and solving issues related to unwanted HF elimination during your experiments.

Problem: Low yield of the desired fluorinated cyclohexane with significant formation of olefinic byproducts.

Below is a troubleshooting workflow to address this common issue.

Caption: Troubleshooting workflow for HF elimination.

Experimental Protocols & Data

Protocol 1: Synthesis of All-cis 2,3,5,6-Tetrafluorocyclohexylamine Motif with a Methyl Blocking Group

This protocol outlines a synthetic route where a methyl group is introduced early to prevent HF elimination in later fluorination steps.[3][4]

Conceptual Workflow:

Caption: Synthesis of a stabilized tetrafluorocyclohexylamine.

Detailed Steps:

• Birch Reduction and Methylation: Benzonitrile undergoes a Birch reduction using lithium in ammonia (B1221849) with t-BuOH. The resulting intermediate is quenched in situ with methyl iodide to yield the methylated cyclohexadiene derivative.[3]

• Epoxidation: The cyclohexadiene is treated with m-chloroperoxybenzoic acid (mCPBA) in dichloromethane (B109758) (DCM) to form the corresponding di-epoxides.[3]

• Hydrofluorination: The di-epoxide is treated with triethylamine (B128534) trihydrofluoride (Et₃N·3HF) at 140 °C, which results in the ring-opening of the epoxides to form fluorohydrin moieties.[3]

• Deoxyfluorination: The fluorohydrin intermediates are converted to the tetrafluorinated cyclohexane ring system. This can involve, for example, treatment with triflic anhydride (B1165640) in pyridine.[3]

• Nitrile Reduction: The nitrile group on the stable, methylated tetrafluorocyclohexane is reduced to the primary amine using reagents such as nickel chloride and sodium borohydride.[3]

Quantitative Data: Synthesis Yields

The following table summarizes the reported yields for key steps in the synthesis of a methylated tetrafluorocyclohexylamine, demonstrating the viability of this multi-step process.[3]

Step	Reagents and Conditions	Product	Yield
Birch Reduction / Methylation	Li, NH₃, t-BuOH, MeI, -78 °C to rt	Methylated cyclohexadiene nitrile	31%
Double Epoxidation	mCPBA, DCM, 35 °C, 48 h	Di-epoxide isomers (8a, 8b, 8c)	18-35%
Hydrofluorination & Deoxyfluorination	1. Et₃N·3HF, 140 °C; 2. Triflic anhydride, pyridine	Dtriflate intermediate (10a)	30% (2 steps)
Nitrile Reduction	NiCl₂, NaBH₄	Amine product (5a)	50%
Amide Formation	Terephthaloyl chloride, triethylamine, DMAP	Bis-amide product (13)	79%

References

• 1. Synthesis of organic liquid crystals containing selectively fluorinated cyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Fluorinated cyclohexanes: Synthesis of amine building blocks of the all-cis 2,3,5,6-tetrafluorocyclohexylamine motif - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fluorinated cyclohexanes: Synthesis of amine building blocks of the all- cis 2,3,5,6-tetrafluorocyclohexylamine motif - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fluorinated cyclohexanes: Synthesis of amine building blocks of the all- cis 2,3,5,6-tetrafluorocyclohexylamine motif - White Rose Research Online [eprints.whiterose.ac.uk]
• 6. Fluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]

Technical Support Center: Optimization of Nucleophilic Attack on 1-Chloro-2-fluorocyclohexane

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reaction conditions for nucleophilic attack on 1-chloro-2-fluorocyclohexane.

Frequently Asked Questions (FAQs)

Q1: Which halogen is preferentially substituted in a nucleophilic attack on 1-chloro-2-fluorocyclohexane?

A1: In nucleophilic substitution reactions on aliphatic systems, the facility of the leaving group is inversely related to its basicity. Chloride (Cl⁻) is a significantly better leaving group than fluoride (B91410) (F⁻) because it is the conjugate base of a stronger acid (HCl vs. HF). Therefore, nucleophilic attack will preferentially occur at the carbon bearing the chlorine atom, leading to the displacement of the chloride ion. The carbon-fluorine bond is one of the strongest single bonds in organic chemistry and is generally unreactive under standard SN2 conditions.

Q2: How does the stereochemistry of the starting material (cis vs. trans) affect the reaction?

A2: The stereochemistry of 1-chloro-2-fluorocyclohexane is critical, particularly concerning competing elimination (E2) reactions. For an E2 reaction to occur, the leaving group and a β-hydrogen must be in an anti-periplanar (diaxial) conformation.

• In trans-1-chloro-2-fluorocyclohexane, the more stable chair conformation will have both halogens in equatorial positions. To achieve a diaxial arrangement for elimination, the ring must flip to a less stable conformation where both halogens are axial.

• In cis-1-chloro-2-fluorocyclohexane, one halogen will be axial and the other equatorial. Depending on the chair conformation, an anti-periplanar hydrogen may be available for elimination. The feasibility of achieving the required diaxial conformation will influence the ratio of substitution to elimination products.

Q3: What are the primary competing reactions to consider?

A3: The main competing reaction is the E2 (bimolecular elimination) pathway, which is favored by strong, sterically hindered bases and higher temperatures. This reaction would lead to the formation of 1-fluorocyclohexene (B15492532) or 3-fluorocyclohexene. To minimize elimination, it is advisable to use strong, but non-bulky nucleophiles and to maintain lower reaction temperatures.

Q4: Which solvents are most suitable for this reaction?

A4: For an SN2 reaction, polar aprotic solvents are generally preferred. These solvents can solvate the cation of the nucleophilic salt but do not strongly solvate the anion, thus preserving its nucleophilicity. Suitable solvents include dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), and acetonitrile (B52724) (MeCN).

Q5: How can I enhance the rate of the substitution reaction?

A5: To increase the reaction rate, consider the following:

• Nucleophile Choice: Employ a strong nucleophile. For instance, use sodium azide (B81097) (NaN₃) instead of ammonia (B1221849) for azido (B1232118) group introduction.

• Temperature: Gently heating the reaction mixture can increase the rate, but be cautious of favoring the competing elimination reaction.

• Solvent: Ensure the use of an appropriate polar aprotic solvent.

• Concentration: Higher concentrations of both the substrate and the nucleophile will increase the frequency of molecular collisions.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Weak Nucleophile: The chosen nucleophile may not be sufficiently reactive. 2. Poor Leaving Group: While chloride is a good leaving group, fluoride is not. Ensure the reaction is targeting the C-Cl bond. 3. Inappropriate Solvent: The solvent may be stabilizing the nucleophile too strongly (protic solvents) or be too non-polar. 4. Low Temperature: The reaction may be too slow at ambient temperature.	1. Use a stronger nucleophile (e.g., the sodium or potassium salt of the desired nucleophile). 2. Confirm reaction conditions are suitable for SN2 displacement of chloride. 3. Switch to a polar aprotic solvent such as DMF, DMSO, or acetonitrile. 4. Gradually increase the reaction temperature while monitoring for the formation of elimination byproducts.
Formation of Elimination Byproducts (e.g., fluorocyclohexene)	1. Strongly Basic Nucleophile: The nucleophile may be acting as a base rather than a nucleophile. 2. High Reaction Temperature: Elimination reactions are often favored at higher temperatures. 3. Steric Hindrance: A bulky nucleophile may favor proton abstraction over backside attack.	1. Use a nucleophile with high nucleophilicity but lower basicity (e.g., azide, cyanide, or thiolate). 2. Maintain a lower reaction temperature. Consider running the reaction for a longer duration at a reduced temperature. 3. Employ a less sterically hindered nucleophile.
Multiple Products Observed	1. Lack of Regioselectivity: Although unlikely, some attack may occur at the C-F bond under harsh conditions. 2. Rearrangement: Carbocation formation (SN1 pathway) could lead to rearrangements, though this is less likely with a secondary halide unless a protic solvent is used. 3. Further Reactions: The initial product may be undergoing subsequent reactions.	1. Confirm the identity of the major product. Substitution of fluoride is highly improbable. 2. Use conditions that strongly favor the SN2 mechanism (strong nucleophile, polar aprotic solvent). 3. Monitor the reaction progress by TLC or GC-MS to observe the formation and potential consumption of the desired product over time.

Experimental Protocols

Below are representative experimental protocols for the nucleophilic substitution on trans-1-chloro-2-fluorocyclohexane. These are illustrative and may require optimization.

Table 1: Representative Reaction Conditions for Nucleophilic Substitution

Nucleophile	Reagent	Solvent	Temperature (°C)	Time (h)	Approx. Yield (%)
Azide	Sodium Azide (NaN₃)	DMF	60-70	12-18	85-95
Cyanide	Sodium Cyanide (NaCN)	DMSO	70-80	10-16	80-90
Thiophenoxide	Sodium Thiophenoxide (NaSPh)	DMF	50-60	8-12	90-98
Methoxide	Sodium Methoxide (NaOMe)	Methanol	Reflux	18-24	60-70*

*Note: With alkoxides, the potential for elimination is higher.

Protocol 1: Synthesis of cis-1-Azido-2-fluorocyclohexane

• To a stirred solution of trans-1-chloro-2-fluorocyclohexane (1.0 eq) in anhydrous DMF, add sodium azide (1.2 eq).

• Heat the reaction mixture to 65 °C under a nitrogen atmosphere.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• After completion (typically 12-18 hours), cool the mixture to room temperature.

• Pour the reaction mixture into water and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield cis-1-azido-2-fluorocyclohexane.

Visualizations

Logical Troubleshooting Workflow

Caption: A flowchart for troubleshooting common issues in the reaction.

Reaction Pathway Diagram

Caption: Competing Sₙ2 and E2 pathways for the reaction.

Technical Support Center: Troubleshooting E2 Eliminations in Substituted Cyclohexanes

This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during E2 elimination reactions involving substituted cyclohexane (B81311) rings.

Frequently Asked Questions (FAQs)

Q1: Why is my E2 reaction slow or not proceeding to completion?

A1: A slow or incomplete E2 reaction in a cyclohexane system is most often due to stereochemical requirements. The E2 mechanism requires a specific anti-periplanar geometry where the leaving group and a β-hydrogen are positioned 180° apart. In a cyclohexane chair conformation, this is only possible when both the leaving group and the β-hydrogen are in axial positions (a trans-diaxial arrangement).[1][2]

• Troubleshooting Steps:

  • Confirm Leaving Group Position: Draw the most stable chair conformation of your substrate. Is the leaving group in an axial or equatorial position?

  • Equatorial Leaving Group: If the leaving group is equatorial, it lacks an anti-periplanar β-hydrogen, and the E2 reaction cannot occur from this conformation.[1] The ring must flip to a less stable conformation to place the leaving group in an axial position.[1]

  • Energy Barrier: If a bulky substituent (like a tert-butyl group) must be forced into an axial position during the ring flip, the energy barrier for the reaction will be very high, leading to a significantly slower reaction rate.[2] In some cases, if the ring is "locked" by a large equatorial group, the conformation with an axial leaving group may be too high in energy to be accessible, effectively preventing the reaction.

Q2: My reaction is yielding the less substituted (Hofmann) alkene instead of the expected more substituted (Zaitsev) alkene. What is happening?

A2: There are two primary reasons for observing the Hofmann product as the major isomer in cyclohexane systems:

• Stereochemical Constraints: The rigid geometry of the cyclohexane ring can override Zaitsev's rule. If the only available anti-periplanar β-hydrogen is on the less substituted carbon, then only the Hofmann product can be formed via the E2 mechanism. This happens when the hydrogen on the more substituted β-carbon is in an equatorial position when the leaving group is axial.

• Sterically Hindered Base: The use of a bulky (sterically hindered) base, such as potassium tert-butoxide (t-BuOK), favors the removal of the more accessible, less sterically hindered proton.[3][4][5] These protons are often on the less substituted carbon, leading to the formation of the Hofmann product.[3][5]

Q3: My reaction is yielding a high percentage of SN2 substitution products. How can I favor elimination?

A3: The competition between E2 and SN2 is common since strong bases are often also strong nucleophiles. To favor the E2 pathway:

• Increase Steric Hindrance: Use a bulkier base (e.g., switch from sodium ethoxide to potassium tert-butoxide). The bulky base will act more as a base than a nucleophile due to steric hindrance at the electrophilic carbon.

• Increase Temperature: Elimination reactions are generally favored over substitution reactions at higher temperatures.

• Substrate Structure: E2 reactions are more favorable for tertiary and secondary alkyl halides, while SN2 reactions are favored for primary halides. If your substrate is primary, favoring E2 can be challenging.

Data Presentation: Product Distribution

The choice of base has a predictable effect on the regioselectivity of the E2 elimination. Small, unhindered bases typically favor the thermodynamically more stable Zaitsev product, while bulky bases favor the sterically more accessible Hofmann product.

Substrate	Base	Zaitsev Product (%)	Hofmann Product (%)	Reference
2-Bromo-2-methylbutane	Potassium Ethoxide (KOEt)	70	30	[6]
2-Bromo-2-methylbutane	Potassium tert-Butoxide (KOtBu)	28	72	[6]
2-Bromo-2,3-dimethylbutane	Sodium Methoxide (NaOMe)	80	20	[7]
2-Bromo-2,3-dimethylbutane	Potassium tert-Butoxide (KOtBu)	25	75	[7]
2-Bromobutane	Potassium Ethoxide (KOEt)	~80	~20	[5]
2-Bromobutane	Potassium tert-Butoxide (KOtBu)	47	53	[6]

Experimental Protocols

Protocol: Dehydrobromination of a Cyclohexyl Bromide

This protocol provides a general procedure for the E2 elimination of a cyclohexyl bromide using potassium hydroxide (B78521) in an ethanol (B145695) solvent.

Materials:

• Cyclohexyl bromide derivative

• Potassium hydroxide (KOH)

• Ethanol

• Reflux apparatus (round-bottom flask, condenser, heating mantle)

• Separatory funnel

• Drying agent (e.g., anhydrous sodium sulfate)

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve potassium hydroxide in ethanol. This should be done carefully as the dissolution is exothermic.

• Addition of Substrate: Add the cyclohexyl bromide to the ethanolic KOH solution.[7]

• Reflux: Attach a condenser to the flask and heat the mixture to reflux using a heating mantle. The reflux period will depend on the specific substrate and should be monitored by a suitable method (e.g., TLC or GC).

• Workup - Extraction: After the reaction is complete, cool the mixture to room temperature. Transfer the mixture to a separatory funnel and wash with water to remove the potassium salts and excess ethanol.

• Isolation: Separate the organic layer.

• Drying: Dry the organic layer over an anhydrous drying agent like sodium sulfate.

• Purification: The crude product (cyclohexene derivative) can be purified by distillation.

Visualization of Core Concepts

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 8.5. Elimination reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 3. chegg.com [chegg.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Zaitsev Rule - Regioselectivity of E2 Elimination with Practice [chemistrysteps.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. www2.chemistry.msu.edu [www2.chemistry.msu.edu]

Technical Support Center: Managing Phenonium Ion Rearrangements During Deoxofluorination

Welcome to the Technical Support Center for managing phenonium ion rearrangements during deoxofluorination. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and navigate challenges associated with this specific type of skeletal rearrangement.

Troubleshooting Guide

This guide addresses common issues encountered during deoxofluorination of substrates prone to phenonium ion rearrangements, such as 2-phenylethanol (B73330) derivatives.

Issue	Potential Cause	Recommended Solution
Significant formation of rearranged fluoroalkane isomer.	The reaction is likely proceeding through an SN1 or SN1-like mechanism, leading to the formation of a carbocation intermediate that is susceptible to rearrangement via a phenonium ion intermediate. Reagents like Diethylaminosulfur Trifluoride (DAST) are known to promote such pathways, especially in substrates that can form stable carbocations.[1][2][3]	1. Reagent Selection: Switch to a deoxyfluorination reagent that favors an SN2 mechanism. Reagents such as PyFluor, PhenoFluor, and AlkylFluor are designed to minimize carbocation formation and have shown reduced elimination and rearrangement side products compared to DAST.[1][2][3][4][5] 2. Optimize Reaction Conditions:     a. Solvent: Use a polar aprotic solvent (e.g., THF, acetonitrile) to favor an SN2 pathway. Polar protic solvents can stabilize carbocation intermediates, promoting SN1 reactions.     b. Temperature: Perform the reaction at lower temperatures to disfavor the formation of high-energy carbocation intermediates.[6]
Low yield of the desired unrearranged product, with a mixture of rearranged and elimination byproducts.	This indicates a competition between SN1, SN2, and E1/E2 pathways. The substrate may be sterically hindered, or the reaction conditions may not be optimal for a clean SN2 displacement.	1. Re-evaluate Reagent Choice: For sterically hindered secondary alcohols, consider newer generation reagents like AlkylFluor or specialized aryl fluorosulfonates which have shown high efficiency and selectivity.[7] 2. Additives: The addition of an external fluoride (B91410) source (e.g., potassium fluoride) can sometimes suppress elimination and other side reactions.[4] 3. Base Selection: The choice of base can be critical. Non-nucleophilic, sterically hindered bases are often preferred to minimize side reactions.
Complete retention of stereochemistry when inversion is expected.	In specific cases with neighboring group participation, a double SN2 inversion can occur, leading to overall retention of stereochemistry. This can be mediated by a nearby nucleophilic group, such as a nitrogen atom in a piperazine (B1678402) ring, which first displaces the activated hydroxyl group intramolecularly, followed by a second SN2 attack by fluoride.	Analyze Substrate Structure: Carefully examine the substrate for proximal nucleophilic groups that could participate in the reaction mechanism. If retention is consistently observed and undesired, modification of the substrate to remove or protect the participating group may be necessary.
Inconsistent results and poor reproducibility.	Deoxofluorination reactions can be sensitive to moisture and air. The purity of reagents and solvents is crucial for consistent outcomes.	Ensure Anhydrous Conditions: Use freshly dried solvents and ensure all glassware is oven-dried. Handle hygroscopic reagents under an inert atmosphere (e.g., nitrogen or argon).

Frequently Asked Questions (FAQs)

Q1: What is a phenonium ion rearrangement in the context of deoxofluorination?

A phenonium ion is a bridged carbocation intermediate that can form during nucleophilic substitution reactions of substrates containing a phenyl group at the β-position to a leaving group. In deoxofluorination, if the reaction proceeds via an SN1 pathway, a carbocation is formed after the hydroxyl group is activated and departs. The neighboring phenyl ring can then participate in stabilizing this positive charge, forming a three-membered ring intermediate known as a phenonium ion. The fluoride nucleophile can then attack either of the two carbons of the original ethyl chain that are part of this bridged ion, leading to a mixture of the desired product and a rearranged isomer. This is a type of Wagner-Meerwein rearrangement.[8][9]

Q2: Which deoxofluorination reagents are most likely to cause phenonium ion rearrangements?

Reagents that promote the formation of carbocation intermediates (SN1-like mechanisms) are more prone to inducing phenonium ion rearrangements. Diethylaminosulfur trifluoride (DAST) and Deoxo-Fluor are often associated with such rearrangements, particularly with secondary alcohols and substrates that can form stabilized carbocations.[1][2]

Q3: Which reagents are recommended to minimize or avoid these rearrangements?

To minimize phenonium ion rearrangements, it is advisable to use reagents that favor a direct SN2 displacement mechanism. These include:

• PyFluor (2-Pyridinesulfonyl fluoride): Known for its high selectivity and reduced elimination byproducts compared to DAST.[2][3][5]

• PhenoFluor and AlkylFluor: These imidazole-based reagents are also designed to proceed via an SN2 pathway and have shown excellent functional group tolerance with minimal side reactions.[4][10]

• Aryl Fluorosulfonates: These have been developed as stable and efficient reagents for the deoxofluorination of primary and secondary alcohols with high selectivity.[7]

Q4: How do reaction conditions influence the extent of phenonium ion rearrangement?

Reaction conditions play a crucial role in directing the reaction pathway:

• Solvent: Polar aprotic solvents (e.g., THF, acetonitrile, DMF) are generally preferred as they favor the bimolecular transition state of an SN2 reaction. Polar protic solvents (e.g., alcohols, water) can solvate and stabilize carbocation intermediates, thereby promoting the SN1 pathway and subsequent rearrangement.

• Temperature: Lower reaction temperatures generally favor the SN2 pathway, as the formation of a carbocation in an SN1 reaction has a higher activation energy.[6]

• Leaving Group: A better leaving group will favor an SN1 reaction. Modern deoxofluorinating reagents are designed to create a good leaving group that is readily displaced by fluoride in a concerted SN2 fashion.

Q5: Can I predict if my substrate is likely to undergo a phenonium ion rearrangement?

Yes, substrates with the following structural features are at a higher risk of undergoing phenonium ion rearrangement during deoxofluorination:

• A hydroxyl group on a carbon adjacent to a carbon bearing a phenyl group (i.e., a 2-phenylethanol derivative).

• Secondary alcohols where the resulting carbocation would be stabilized by the neighboring phenyl ring.

• Substrates that are sterically hindered around the reaction center, which may disfavor a direct backside SN2 attack and promote an SN1 pathway.

Quantitative Data

The choice of deoxofluorination reagent can significantly impact the product distribution in substrates prone to rearrangement.

Table 1: Comparison of Deoxofluorination Reagents on a Substrate Prone to Rearrangement

Substrate	Reagent	Conditions	Unrearranged Product Yield	Rearranged Product Yield	Elimination Product Yield	Reference
2-Phenyl-1-propanol (B72363)	DAST	CH₂Cl₂, -78 °C to rt	47%	-	44%	[5]
2-Phenyl-1-propanol	PhenoFluor	Toluene (B28343), 80 °C	84%	-	11%	[5]
2-Phenyl-1-propanol	PyFluor	Toluene, DBU, rt	>95% (selectivity)	-	<5%	[5]
Neopentyl-type substrate	Organozinc	-40 °C to rt	90%	8% (total rearranged)	-	[11]

Note: Direct comparative data for phenonium ion rearrangement for a single substrate across multiple modern reagents is limited in the literature. The data for 2-phenyl-1-propanol focuses on elimination, which is a competing pathway often arising from similar carbocationic intermediates.

Experimental Protocols

Protocol 1: General Procedure for Deoxofluorination using PyFluor to Minimize Rearrangement

This protocol is adapted for substrates prone to rearrangement, emphasizing conditions that favor an SN2 pathway.

• Preparation: To a solution of the alcohol (1.0 equiv.) in anhydrous toluene or tetrahydrofuran (B95107) (THF) under an inert atmosphere (e.g., nitrogen or argon), add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.5 equiv.) at room temperature.

• Reaction: Add PyFluor (1.1 - 1.5 equiv.) in one portion.

• Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). For less reactive or sterically hindered alcohols, gentle heating (e.g., 50 °C) may be required, but lower temperatures are preferable to minimize rearrangement.

• Work-up: Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous NaHCO₃ solution at 0 °C.

• Extraction: Separate the layers and extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Deoxofluorination of a Chiral Secondary Alcohol with Inversion of Stereochemistry using a Phosphorus-Based Reagent

This method is suitable for sensitive substrates and proceeds with high stereospecificity, indicative of an SN2 pathway.

• Reagent Preparation: In a glovebox, prepare a stock solution of the phosphorus triamide reagent and a triarylborane catalyst in an anhydrous, non-polar solvent like toluene.

• Reaction Setup: To a vial containing the chiral alcohol (1.0 equiv.), add the phosphorus triamide solution followed by a solution of an organic soluble fluoride source (e.g., tetrabutylammonium (B224687) fluoride) and the triarylborane catalyst solution.

• Reaction: Stir the mixture at room temperature or as optimized for the specific substrate. The reaction typically proceeds under neutral, non-basic conditions which helps to suppress elimination.

• Monitoring and Work-up: Monitor the reaction by an appropriate method (e.g., ¹⁹F NMR, LC-MS). Upon completion, the reaction is typically quenched and purified using standard chromatographic techniques. This method has been shown to provide the fluorinated product with a high degree of stereochemical inversion.[12][13]

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Mechanism of phenonium ion rearrangement vs. direct substitution.

Caption: Troubleshooting workflow for managing phenonium ion rearrangements.

References

• 1. "Investigation of Deoxyfluorination of Alkyl Alcohols Using Pentafluoro" by Christopher Allen Bias [researchrepository.wvu.edu]
• 2. PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent [organic-chemistry.org]
• 3. 2-ピリジンスルホニルフルオリド（PyFluor）を用いた脱酸素的フッ素化反応 [sigmaaldrich.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 6. Low temperature dehydrations of non-activated alcohols via halide catalysis - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. Deoxyfluorination of alcohols with aryl fluorosulfonates - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Wagner–Meerwein rearrangement - Wikipedia [en.wikipedia.org]
• 10. Late-Stage Deoxyfluorination of Alcohols with PhenoFluor [dash.harvard.edu]
• 11. General alkyl fluoride functionalization via short-lived carbocation-organozincate ion pairs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Deoxyfluorination of 1°, 2°, and 3° Alcohols by Nonbasic O–H Activation and Lewis Acid-Catalyzed Fluoride Shuttling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Deoxyfluorination of 1°, 2°, and 3° Alcohols by Nonbasic O-H Activation and Lewis Acid-Catalyzed Fluoride Shuttling [organic-chemistry.org]

Technical Support Center: Purification of 1-Chloro-2-fluorocyclohexane

This technical support center is designed to assist researchers, scientists, and drug development professionals in the purification of 1-Chloro-2-fluorocyclohexane. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude sample of 1-Chloro-2-fluorocyclohexane?

A1: Common impurities depend on the synthetic route used. If synthesized from cyclohexene, impurities may include unreacted cyclohexene, dichlorinated or difluorinated cyclohexanes, and diastereomers of the product. Solvents used in the reaction or workup can also be present.

Q2: What purification techniques are most suitable for 1-Chloro-2-fluorocyclohexane?

A2: Given that 1-Chloro-2-fluorocyclohexane is a volatile organic compound, the most effective purification methods are fractional distillation and preparative gas chromatography (preparative GC). The choice between these methods will depend on the required purity, the scale of the purification, and the boiling points of the impurities.

Q3: How can I separate the diastereomers of 1-Chloro-2-fluorocyclohexane?

A3: Separation of diastereomers can be challenging due to their similar physical properties. High-efficiency fractional distillation under reduced pressure may provide some separation. However, preparative gas chromatography with a suitable chiral or polar stationary phase is often more effective for isolating specific stereoisomers.

Q4: What is the expected boiling point of 1-Chloro-2-fluorocyclohexane?

Q5: Are there any safety concerns I should be aware of when purifying 1-Chloro-2-fluorocyclohexane?

A5: Yes, 1-Chloro-2-fluorocyclohexane is a halogenated organic compound and should be handled with care in a well-ventilated fume hood.[1] Protective equipment such as gloves and safety glasses should be worn.[1] Avoid inhalation of vapors and contact with skin and eyes.[1]

Troubleshooting Guides

Fractional Distillation

Problem: Poor separation of product from impurities.

• Possible Cause 1: Insufficient column efficiency.

  • Solution: Use a longer fractionating column or a column with a more efficient packing material (e.g., Vigreux, Raschig rings, or metal sponge). Ensure the column is well-insulated to maintain a proper temperature gradient.

• Possible Cause 2: Distillation rate is too high.

  • Solution: Reduce the heating rate to allow for proper vapor-liquid equilibrium to be established on each theoretical plate of the column. A slow, steady distillation rate is crucial for good separation.[2]

• Possible Cause 3: Formation of an azeotrope.

  • Solution: An azeotrope is a mixture with a constant boiling point that cannot be separated by simple distillation.[3][4][5][6] Consider using a different purification technique, such as preparative GC, or try azeotropic distillation by adding a third component that forms a new, lower-boiling azeotrope with one of the components.[6][7]

Problem: Bumping or uneven boiling.

• Possible Cause: Lack of boiling chips or inefficient stirring.

  • Solution: Always add fresh boiling chips or a magnetic stir bar to the distillation flask before heating to ensure smooth boiling.

Problem: Temperature fluctuations at the distillation head.

• Possible Cause: Uneven heating or drafts.

  • Solution: Ensure the heating mantle is properly sized for the flask and provides even heating. Shield the distillation apparatus from drafts by using aluminum foil or glass wool for insulation.[2]

Preparative Gas Chromatography (GC)

Problem: Poor resolution of diastereomers.

• Possible Cause 1: Inappropriate stationary phase.

  • Solution: The choice of stationary phase is critical for separating isomers.[8] For halogenated compounds, a mid- to high-polarity column is often effective.[8][9][10] Consider using a stationary phase with phenyl, cyanopropyl, or trifluoromethyl functionalities to enhance selectivity.[8][9] Chiral stationary phases may be necessary for enantiomeric resolution.

• Possible Cause 2: Sub-optimal temperature program.

  • Solution: Optimize the temperature program. A slower temperature ramp can improve the separation of closely eluting peaks.[11]

• Possible Cause 3: Overloading the column.

  • Solution: Injecting too much sample can lead to broad, overlapping peaks. Reduce the injection volume to improve resolution.

Problem: Low recovery of the purified compound.

• Possible Cause: Inefficient trapping of the eluent.

  • Solution: Ensure the collection trap is sufficiently cooled (e.g., with liquid nitrogen or a dry ice/acetone bath) to effectively condense the compound as it elutes from the column. The design of the collection trap is also important for efficient recovery.

Data Presentation

Table 1: Comparison of Purification Techniques for Halogenated Cyclohexanes (Illustrative Data)

Purification Technique	Purity Achieved (%)	Recovery (%)	Scale	Notes
Simple Distillation	85-90	80-90	Large	Not effective for separating compounds with close boiling points.
Fractional Distillation	95-98	70-85	Medium to Large	Efficiency depends on column length and packing.[2][12][13]
Preparative GC	>99	50-70	Small to Medium	Excellent for high-purity samples and isomer separation.[14]

Experimental Protocols

Protocol 1: Fractional Distillation of 1-Chloro-2-fluorocyclohexane

• Apparatus Setup: Assemble a fractional distillation apparatus in a fume hood. Use a round-bottom flask of an appropriate size for your sample volume, a fractionating column (e.g., Vigreux), a condenser, a distillation head with a thermometer, and receiving flasks. Ensure all glass joints are properly sealed.

• Sample Preparation: Add the crude 1-Chloro-2-fluorocyclohexane and a few boiling chips or a magnetic stir bar to the distillation flask.

• Distillation: Begin heating the flask gently. As the liquid boils, a vapor ring will slowly rise through the fractionating column.[2] Adjust the heating rate to maintain a slow and steady distillation rate of approximately 1-2 drops per second.

• Fraction Collection: Collect the distillate in separate fractions based on the boiling point. Discard the initial forerun, which may contain lower-boiling impurities. Collect the main fraction at a constant temperature, which corresponds to the boiling point of the purified product.

• Analysis: Analyze the purity of the collected fractions using gas chromatography (GC) or other suitable analytical techniques.

Protocol 2: Preparative Gas Chromatography (GC) Purification

• Instrument Setup:

  • Column: Select a suitable preparative GC column. A polar stationary phase is recommended for separating diastereomers.

  • Injector: Set the injector temperature sufficiently high to vaporize the sample without degradation.

  • Oven Program: Develop a temperature program that provides good separation of the target compound from impurities. An initial isothermal period followed by a slow temperature ramp is often effective.

  • Detector: A non-destructive detector is ideal, but a flame ionization detector (FID) with a stream splitter can be used, where a small portion of the eluent goes to the detector and the majority is directed to the collection trap.

  • Collection System: Ensure the collection trap is clean and properly cooled.

• Sample Injection: Inject an appropriate volume of the crude sample. Avoid overloading the column.

• Fraction Collection: Monitor the chromatogram and manually or automatically trigger the collection of the peak corresponding to 1-Chloro-2-fluorocyclohexane.

• Recovery: After collection, allow the trap to warm to room temperature and rinse the collected pure compound with a small amount of a volatile solvent.

• Analysis: Confirm the purity of the collected fraction using analytical GC.

Mandatory Visualization

References

• 1. scholarworks.wmich.edu [scholarworks.wmich.edu]
• 2. Purification [chem.rochester.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. cool.culturalheritage.org [cool.culturalheritage.org]
• 5. gwsionline.com [gwsionline.com]
• 6. Azeotropic distillation - Wikipedia [en.wikipedia.org]
• 7. bhu.ac.in [bhu.ac.in]
• 8. Guide to GC Column Selection and Optimizing Separations [restek.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Selecting a GC Column by a Specific Stationary Phase [sigmaaldrich.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. homework.study.com [homework.study.com]
• 13. chemicals.co.uk [chemicals.co.uk]
• 14. researchgate.net [researchgate.net]

Technical Support Center: 1-Chloro-2-fluorocyclohexane

This technical support center provides guidance on the stability and storage of 1-Chloro-2-fluorocyclohexane, addressing common issues researchers, scientists, and drug development professionals may encounter. The information is presented in a question-and-answer format for clarity and ease of use.

Troubleshooting Guide

Users experiencing unexpected experimental results or product degradation should consult this guide.

Issue: Inconsistent results or apparent loss of compound activity.

This could be due to the degradation of 1-Chloro-2-fluorocyclohexane. Follow this troubleshooting workflow:

Caption: Troubleshooting workflow for suspected instability of 1-Chloro-2-fluorocyclohexane.

Frequently Asked Questions (FAQs)

Stability

Q1: What is the expected shelf life of 1-Chloro-2-fluorocyclohexane?

A1: While specific shelf-life data for 1-Chloro-2-fluorocyclohexane is not extensively published, as a halogenated cycloalkane, its stability is dependent on storage conditions. When stored under recommended conditions (see Storage section), it is expected to be stable for months to years. However, periodic purity checks are recommended for long-term storage.

Q2: What are the likely decomposition pathways for 1-Chloro-2-fluorocyclohexane?

A2: Due to its reactive nature, 1-Chloro-2-fluorocyclohexane can be susceptible to degradation.[1] Potential decomposition pathways for vicinal haloalkanes like this include elimination reactions to form an alkene (1-fluorocyclohexene or 3-chlorocyclohexene), particularly in the presence of bases. Hydrolysis can also occur if moisture is present, leading to the formation of corresponding alcohols.

Q3: Does the stereochemistry (cis/trans isomerism) affect the stability?

A3: Yes, the stereochemistry can influence the stability of substituted cyclohexanes. The most stable conformation is generally the one where bulky substituents occupy equatorial positions to minimize steric hindrance.[2][3] For trans-1-chloro-2-fluorocyclohexane, the diequatorial conformation is generally more stable. For the cis-isomer, one substituent will likely be axial and the other equatorial in the most stable chair conformation. The relative stability of cis and trans isomers can depend on the specific steric and electronic interactions between the substituents.

Q4: Are there any known stabilizers for this compound?

A4: There is no specific information on stabilizers for 1-Chloro-2-fluorocyclohexane. The primary method for ensuring stability is to maintain proper storage and handling conditions.

Storage

Q5: What are the ideal storage conditions for 1-Chloro-2-fluorocyclohexane?

A5: To ensure the stability of 1-Chloro-2-fluorocyclohexane, it should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[4] Protection from light is also recommended. Storage under an inert atmosphere (e.g., argon or nitrogen) can help prevent degradation from atmospheric moisture and oxygen.

Q6: At what temperature should 1-Chloro-2-fluorocyclohexane be stored?

A6: For general-purpose-grade cyclohexane (B81311) and its derivatives, a recommended storage temperature is between 15°C and 25°C.[5][6] Refrigeration is acceptable, but ensure the container is sealed to prevent condensation of moisture upon removal.

Handling and Incompatibilities

Q7: What materials are incompatible with 1-Chloro-2-fluorocyclohexane?

A7: 1-Chloro-2-fluorocyclohexane should not be stored with strong oxidizing agents, strong bases, or reactive metals.[7][8] Contact with these substances can lead to vigorous reactions and decomposition of the compound.

Q8: What are the recommended handling procedures?

A8: Handle 1-Chloro-2-fluorocyclohexane in a well-ventilated area, preferably in a fume hood.[4][5] Use appropriate personal protective equipment (PPE), including gloves and safety goggles. Avoid inhalation of vapors and contact with skin and eyes.

Data Summary

Parameter	Recommendation	Source
Storage Temperature	15°C to 25°C	[5][6]
Atmosphere	Inert gas (e.g., Argon, Nitrogen) recommended	General Best Practice
Container	Tightly sealed, light-resistant	[4][5]
Incompatible Materials	Strong oxidizing agents, strong bases, reactive metals	[7][8]

Experimental Protocols

Protocol: Assessment of Compound Purity by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general method for assessing the purity of a 1-Chloro-2-fluorocyclohexane sample and detecting potential degradation products.

1. Objective: To determine the purity of a 1-Chloro-2-fluorocyclohexane sample and identify any potential impurities or degradation products.

2. Materials:

• 1-Chloro-2-fluorocyclohexane sample

• High-purity solvent for dilution (e.g., hexane, dichloromethane)

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Appropriate GC column (e.g., a non-polar or medium-polarity column like a DB-5ms or HP-5ms)

• Autosampler vials with caps

3. Sample Preparation:

• Prepare a stock solution of the 1-Chloro-2-fluorocyclohexane sample by dissolving a known amount in the chosen high-purity solvent. A typical concentration is 1 mg/mL, but this may need to be optimized.

• Perform serial dilutions to obtain a final concentration suitable for GC-MS analysis (e.g., 1-10 µg/mL).

• Transfer the final diluted sample to an autosampler vial.

4. GC-MS Parameters (Example):

• Injector Temperature: 250°C

• Injection Volume: 1 µL

• Split Ratio: 50:1 (can be adjusted based on sample concentration)

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes

  • Ramp: 10°C/min to 250°C

  • Hold at 250°C for 5 minutes

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Mass Range: m/z 35-350

5. Data Analysis:

• Integrate the peaks in the total ion chromatogram (TIC).

• Calculate the relative peak area of the main 1-Chloro-2-fluorocyclohexane peak to determine its purity.

• Analyze the mass spectrum of the main peak to confirm its identity.

• Analyze the mass spectra of any impurity peaks and compare them to spectral libraries (e.g., NIST) to tentatively identify degradation products. Common degradation products might include elimination products (loss of HCl or HF) or hydrolysis products.

References

• 1. lobachemie.com [lobachemie.com]
• 2. brainly.com [brainly.com]
• 3. princeton.edu [princeton.edu]
• 4. chegg.com [chegg.com]
• 5. Safe Handling and Storage Guidelines for Cyclohexane | Aure Chemical [aurechem.com]
• 6. carlroth.com [carlroth.com]
• 7. youtube.com [youtube.com]
• 8. nj.gov [nj.gov]

Technical Support Center: Identifying Impurities in 1-Chloro-2-fluorocyclohexane Samples by NMR

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to identifying impurities in 1-Chloro-2-fluorocyclohexane samples using Nuclear Magnetic Resonance (NMR) spectroscopy.

Experimental Protocols

Proper sample preparation and NMR data acquisition are critical for the accurate identification of impurities.

Methodology for NMR Sample Preparation

• Sample Quantity: For ¹H NMR, dissolve 5-25 mg of the 1-Chloro-2-fluorocyclohexane sample in a suitable deuterated solvent. For ¹³C NMR, a more concentrated sample of 50-100 mg is recommended to obtain a good signal-to-noise ratio in a reasonable time.[1]

• Solvent Selection: Use a high-purity deuterated solvent that does not react with the sample and has minimal overlapping signals with the analyte. Chloroform-d (CDCl₃) is a common choice for halogenated compounds. Ensure the solvent is dry to avoid a prominent water peak.

• Dissolution and Filtration: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial. To remove any particulate matter that can degrade the quality of the NMR spectrum, filter the solution through a pipette with a small cotton or glass wool plug directly into a clean 5 mm NMR tube.[2][3]

• Internal Standard (Optional): For quantitative analysis, a known amount of an internal standard can be added. The standard should be inert and have a signal that does not overlap with the sample or impurity signals.

• Labeling: Clearly label the NMR tube with the sample identification.

Methodology for NMR Data Acquisition

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

• ¹H NMR Acquisition:

  • Tune and shim the instrument to ensure a homogeneous magnetic field.

  • Acquire a standard ¹H NMR spectrum. Typical parameters include a 30-45° pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds.

  • The number of scans can be adjusted based on the sample concentration (typically 8-16 scans for a moderately concentrated sample).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum to simplify the spectrum to one peak per unique carbon atom.

  • Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 128 to 1024 or more) and a longer relaxation delay may be necessary.

• 2D NMR Experiments (Optional but Recommended for Complex Spectra):

  • COSY (Correlation Spectroscopy): To identify proton-proton couplings and trace the connectivity of the carbon skeleton.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded protons and carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is useful for assigning quaternary carbons and piecing together molecular fragments.

Data Presentation: NMR Spectral Data

Due to the limited availability of experimental NMR data for 1-Chloro-2-fluorocyclohexane, the following tables provide estimated chemical shifts based on known substituent effects on a cyclohexane (B81311) ring, alongside experimental data for common impurities.

Table 1: Estimated ¹H and ¹³C NMR Chemical Shifts for 1-Chloro-2-fluorocyclohexane Isomers in CDCl₃

Compound	Proton	Estimated ¹H Chemical Shift (ppm)	Carbon	Estimated ¹³C Chemical Shift (ppm)
trans-1-Chloro-2-fluorocyclohexane	H-1 (axial)	~4.2 - 4.5	C-1	~65 - 70
H-2 (axial)	~4.5 - 4.8 (doublet of triplets)	C-2	~90 - 95 (d, ¹JCF ≈ 180 Hz)
cis-1-Chloro-2-fluorocyclohexane	H-1 (equatorial)	~4.0 - 4.3	C-1	~63 - 68
H-2 (axial)	~4.6 - 4.9 (doublet of triplets)	C-2	~88 - 93 (d, ¹JCF ≈ 175 Hz)

Note: The actual chemical shifts and coupling constants can vary depending on the specific conformation and solvent.

Table 2: ¹H and ¹³C NMR Chemical Shifts of Common Impurities in CDCl₃

Impurity	Proton	¹H Chemical Shift (ppm)	Carbon	¹³C Chemical Shift (ppm)
trans-1,2-Dichlorocyclohexane	H-1, H-2	~4.01	C-1, C-2	~67.5
CH₂	~1.42, 1.75, 2.32	C-3, C-6	~34.5
C-4, C-5	~24.0
cis-1,2-Dichlorocyclohexane	H-1, H-2	~4.3	C-1, C-2	~64.0
CH₂	~1.5 - 2.2	C-3, C-6	~31.0
C-4, C-5	~21.5
trans-1,2-Difluorocyclohexane	H-1, H-2	~4.5 - 4.8 (multiplet)	C-1, C-2	~91.0 (d, ¹JCF ≈ 185 Hz)
CH₂	~1.2 - 2.0	C-3, C-6	~28.0 (d, ²JCF ≈ 20 Hz)
C-4, C-5	~22.0
cis-1,2-Difluorocyclohexane	H-1, H-2	~4.6 - 4.9 (multiplet)	C-1, C-2	~89.0 (d, ¹JCF ≈ 180 Hz)
CH₂	~1.3 - 2.1	C-3, C-6	~25.0 (d, ²JCF ≈ 18 Hz)
C-4, C-5	~19.0
trans-2-Chlorocyclohexanol (B14723591)	H-1	~3.8	C-1	~76.0
H-2	~3.6	C-2	~67.0
CH₂	~1.2 - 2.2	CH₂	~23.0 - 35.0
Cyclohexene (B86901)	=CH	~5.6	=CH	~127.0
Allylic CH₂	~2.0	Allylic CH₂	~25.0
CH₂	~1.6	CH₂	~23.0
Cyclohexanol	CH-OH	~3.6	CH-OH	~70.0
CH₂	~1.2 - 1.9	CH₂	~24.0, 25.5, 35.5

Troubleshooting Guides and FAQs

Frequently Asked Questions (FAQs)

Q1: My ¹H NMR spectrum shows broad peaks. What could be the cause?

A1: Broad peaks in an NMR spectrum can be due to several factors:

• Presence of solid particles: Undissolved material in the NMR tube can disrupt the magnetic field homogeneity.[2] Ensure your sample is fully dissolved and filtered.

• High sample concentration: Very concentrated samples can lead to increased viscosity, which can cause line broadening.[1]

• Paramagnetic impurities: Even trace amounts of paramagnetic substances can cause significant broadening of NMR signals.

• Chemical exchange: If the molecule is undergoing conformational changes on a timescale similar to the NMR experiment, the peaks can broaden.

Q2: I see a peak around 1.56 ppm in my CDCl₃ sample. What is it?

A2: A singlet at approximately 1.56 ppm in a spectrum taken in CDCl₃ is typically due to residual water in the solvent.

Q3: The integration of my peaks does not match the expected proton ratios. Why?

A3: Inaccurate integration can result from:

• Poor phasing of the spectrum: Ensure the baseline of the spectrum is properly corrected.

• Overlapping signals: If peaks from different protons overlap, their integrations will be combined. 2D NMR techniques can help resolve these overlaps.

• Short relaxation delay: If the relaxation delay is too short, protons that relax slowly may not fully return to equilibrium before the next pulse, leading to lower signal intensity and inaccurate integration. This is particularly important for quaternary carbons in ¹³C NMR.

Q4: How can I distinguish between the cis and trans isomers of 1-Chloro-2-fluorocyclohexane?

A4: The primary way to distinguish between the cis and trans isomers is through the analysis of the coupling constants (J-values) in the ¹H NMR spectrum. The coupling between the protons on C-1 and C-2 will be different for the two isomers due to their different dihedral angles. In the more stable chair conformations, the trans isomer will have one axial-axial coupling and one equatorial-equatorial coupling, while the cis isomer will have axial-equatorial couplings. Axial-axial couplings are typically larger (8-13 Hz) than axial-equatorial and equatorial-equatorial couplings (2-5 Hz).

Q5: What are the expected impurities from the synthesis of 1-Chloro-2-fluorocyclohexane from cyclohexene?

A5: The synthesis of 1-Chloro-2-fluorocyclohexane typically involves the electrophilic addition of a "ClF" equivalent to cyclohexene. Potential impurities include:

• Diastereomers: Both cis and trans isomers of the product may be formed.

• Dihalogenated cyclohexanes: If the halogenating agent contains sources of Cl₂ or F₂, you may see dichlorocyclohexane or difluorocyclohexane isomers.

• Solvent addition products: If a nucleophilic solvent is used, it may be incorporated into the product.

• Starting material: Unreacted cyclohexene may be present.

• Side-reaction products: In the presence of water, chlorohydrins like trans-2-chlorocyclohexanol can be formed.

Troubleshooting Guide

Problem	Possible Cause	Solution
Unexpected peaks in the aliphatic region (1-2.5 ppm)	Presence of unreacted cyclohexene or saturated byproducts like dichlorocyclohexane or difluorocyclohexane.	Compare the chemical shifts and multiplicities with the data in Table 2. A peak around 5.6 ppm would indicate cyclohexene.
Complex multiplets that are difficult to interpret	Overlapping signals from the cyclohexane ring protons of the product and impurities.	Perform 2D NMR experiments like COSY and HSQC to resolve the overlapping signals and establish connectivities.
A broad singlet that shifts with concentration or temperature	Presence of an alcohol impurity, likely trans-2-chlorocyclohexanol, due to the exchangeable -OH proton.	Add a drop of D₂O to the NMR tube and re-acquire the spectrum. The -OH peak will disappear or decrease in intensity.
Signals with fluorine coupling patterns	The sample contains a fluorine-containing compound.	Analyze the ¹³C NMR spectrum for large C-F coupling constants (¹JCF is typically 170-250 Hz). ¹⁹F NMR spectroscopy can also be used for direct detection.
Noisy spectrum with poor signal-to-noise ratio	The sample is too dilute.	Prepare a more concentrated sample. For ¹³C NMR, increase the number of scans.

Visualizations

Caption: Experimental workflow for NMR analysis.

Caption: Troubleshooting decision tree for impurities.

References

• 1. (Solved) - The 1H NMR spectrum of cyclohexene oxide is shown below. Which... (1 Answer) | Transtutors [transtutors.com]
• 2. Solved The 1H NMR spectrum of cyclohexene oxide is shown | Chegg.com [chegg.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Stereoselective Synthesis of 1,2-Difunctionalized Cyclohexanes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the stereoselectivity of 1,2-difunctionalized cyclohexane (B81311) synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the key methods for achieving stereoselective 1,2-difunctionalization of cyclohexanes?

A1: The primary methods for stereoselective synthesis of 1,2-difunctionalized cyclohexanes include:

• Diastereoselective Dihydroxylation: This method introduces two hydroxyl groups onto a cyclohexene (B86901) ring. The stereochemical outcome is often influenced by the existing stereochemistry in the substrate or by the use of directing groups.

• Enantioselective Dihydroxylation: The Sharpless Asymmetric Dihydroxylation is a powerful method for the enantioselective synthesis of 1,2-diols from prochiral olefins using an osmium catalyst and a chiral ligand.[1][2]

• Enantioselective Epoxidation and Subsequent Ring-Opening: This two-step process involves the formation of a chiral epoxide from a cyclohexene, followed by a nucleophilic ring-opening. The Jacobsen-Katsuki epoxidation is a common method for the epoxidation step.[3][4] The ring-opening is then performed with a desired nucleophile, leading to 1,2-difunctionalized products.

• Catalytic Asymmetric Aminohydroxylation (AA): This reaction introduces a hydroxyl and an amino group across a double bond in a stereocontrolled manner.

• Reductive Cope Rearrangement: This method can be used to synthesize 1,2,4-trifunctionalized cyclohexanes with high diastereoselectivity.[5]

Q2: How do I choose between a syn- or anti-dihydroxylation method?

A2: The choice between syn- and anti-dihydroxylation depends on the desired stereochemistry of the final product.

• Syn-dihydroxylation is typically achieved using reagents like osmium tetroxide (OsO₄) or potassium permanganate (B83412) (KMnO₄). The Sharpless Asymmetric Dihydroxylation provides excellent enantioselectivity for syn-diols.[1][2]

• Anti-dihydroxylation is commonly achieved through the epoxidation of the alkene followed by acid-catalyzed ring-opening of the resulting epoxide.[6]

Q3: What factors influence the stereoselectivity of these reactions?

A3: Several factors can significantly impact the stereoselectivity of 1,2-difunctionalization reactions on cyclohexane rings:

• Catalyst and Ligand: The choice of a chiral catalyst and ligand is crucial for enantioselective reactions. For instance, in Sharpless Asymmetric Dihydroxylation, the selection of (DHQ)₂PHAL or (DHQD)₂PHAL ligands determines the facial selectivity of the dihydroxylation.[1][2] Similarly, in Jacobsen-Katsuki epoxidation, the chiral salen-manganese complex dictates the epoxide's stereochemistry.[3][4]

• Substrate Control: Existing stereocenters or functional groups on the cyclohexane ring can direct the approach of the reagents, influencing the diastereoselectivity of the reaction. This is often referred to as substrate-directed synthesis.

• Solvent: The polarity and coordinating ability of the solvent can affect the transition state energies of the diastereomeric pathways, thereby influencing the stereochemical outcome.[7][8]

• Temperature: Lowering the reaction temperature can often enhance stereoselectivity by increasing the energy difference between the competing diastereomeric transition states.[9]

• Reagent Concentration: In some catalytic reactions, such as the Sharpless Dihydroxylation, high concentrations of the olefin can lead to a background, non-enantioselective reaction, thus reducing the overall enantiomeric excess.[1]

Troubleshooting Guides

Sharpless Asymmetric Dihydroxylation

Problem 1: Low enantioselectivity (ee) in my Sharpless Asymmetric Dihydroxylation.

Possible Cause	Troubleshooting Suggestion
Non-optimal Ligand	Ensure you are using the correct AD-mix (α or β) for the desired enantiomer. The choice of dihydroquinidine (B8771983) (DHQD) vs. dihydroquinine (DHQ) based ligands dictates the stereochemical outcome.[2]
High Olefin Concentration	A high concentration of the alkene can lead to a non-catalyzed background reaction, lowering the ee. Try running the reaction at a lower concentration.[1]
Incorrect pH	The reaction is sensitive to pH and proceeds more rapidly under slightly basic conditions. Ensure the reaction is adequately buffered.[1]
Substrate-Catalyst Mismatch	In some cases, the inherent facial bias of the substrate may oppose the selectivity of the chiral ligand, leading to a "mismatch" and lower ee. Consider using the other enantiomer of the ligand to see if a "match" improves the selectivity.
Poor Substrate	cis-Olefins are generally poor substrates for the Sharpless AD, often resulting in low enantioselectivities.[10] Consider alternative methods for these substrates.

Problem 2: Low yield in my dihydroxylation reaction.

Possible Cause	Troubleshooting Suggestion
Incomplete Reaction	Monitor the reaction progress by TLC or GC-MS. If the reaction is sluggish, consider increasing the reaction time or slightly elevating the temperature (while monitoring the effect on stereoselectivity).
Side Reactions	Over-oxidation to α-hydroxy ketones can occur. Ensure the use of a stoichiometric amount of the oxidant and appropriate work-up conditions.
Catalyst Deactivation	Ensure all reagents and solvents are pure and dry, as impurities can deactivate the osmium catalyst.

Epoxidation and Nucleophilic Ring-Opening

Problem 3: Low enantioselectivity in my Jacobsen-Katsuki epoxidation.

Possible Cause	Troubleshooting Suggestion
Sub-optimal Catalyst	The structure of the salen ligand is critical. Ensure the use of the appropriate Jacobsen-Katsuki catalyst for your specific substrate.[4]
Poor Substrate	trans-1,2-Disubstituted alkenes are often poor substrates for the original Jacobsen catalysts. Consider using Katsuki's catalysts for these substrates, which can provide higher enantioselectivities.[4]
Reaction Temperature	Lowering the reaction temperature can often improve enantioselectivity.

Problem 4: Poor regioselectivity in the epoxide ring-opening.

Possible Cause	Troubleshooting Suggestion
Reaction Conditions	The regioselectivity of epoxide ring-opening is highly dependent on the reaction conditions. Acidic conditions with a weak nucleophile generally lead to attack at the more substituted carbon due to the development of a partial positive charge.[6] Basic or neutral conditions with a strong, unhindered nucleophile typically result in attack at the less sterically hindered carbon (SN2-type mechanism).
Nucleophile	The nature and steric bulk of the nucleophile play a significant role. Bulky nucleophiles will preferentially attack the less hindered carbon.

Problem 5: Low diastereoselectivity in the ring-opening of a chiral epoxide.

Possible Cause	Troubleshooting Suggestion
Non-optimal Nucleophile/Catalyst	The choice of nucleophile and any co-catalyst can influence the transition state and thus the diastereoselectivity. Screen different nucleophiles and additives.
Temperature Effects	As with enantioselectivity, diastereoselectivity can often be improved by running the reaction at a lower temperature.

Data Presentation

Table 1: Influence of Ligand on Enantioselectivity in Sharpless Asymmetric Dihydroxylation of 1-Phenylcyclohexene

Entry	Ligand	Product Enantiomer	Enantiomeric Excess (ee, %)
1	(DHQ)₂PHAL (in AD-mix-α)	(R,R)-1-phenylcyclohexane-1,2-diol	>99
2	(DHQD)₂PHAL (in AD-mix-β)	(S,S)-1-phenylcyclohexane-1,2-diol	>99

Data is illustrative and based on typical outcomes for this substrate.

Table 2: Regioselectivity of Epoxide Ring-Opening of 1-Methylcyclohexene Oxide

Entry	Nucleophile	Conditions	Major Product	Regioselectivity (Major:Minor)
1	H₂O	H₂SO₄ (catalytic)	1-methylcyclohexane-1,2-diol	>95:5
2	CH₃O⁻Na⁺	CH₃OH	2-methoxy-1-methylcyclohexan-1-ol	>95:5
3	(CH₃)₃CO⁻K⁺	(CH₃)₃COH	2-(tert-butoxy)-2-methylcyclohexan-1-ol	>98:2

Data is illustrative and based on general principles of epoxide ring-opening.

Experimental Protocols

Protocol 1: General Procedure for Sharpless Asymmetric Dihydroxylation

• To a stirred mixture of t-BuOH and water (1:1, 10 mL/mmol of olefin) at room temperature, add AD-mix-β (1.4 g/mmol of olefin) and methanesulfonamide (B31651) (CH₃SO₂NH₂, 1.1 eq).

• Stir the mixture until both phases are clear.

• Cool the mixture to 0 °C and add the cyclohexene derivative (1 mmol).

• Stir vigorously at 0 °C until the reaction is complete (monitored by TLC).

• Quench the reaction by adding solid sodium sulfite (B76179) (1.5 g) and warm the mixture to room temperature.

• Stir for 1 hour, then extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude diol by column chromatography.

• Determine the enantiomeric excess by chiral HPLC or by conversion to a diastereomeric derivative.

Protocol 2: General Procedure for Epoxidation and Nucleophilic Ring-Opening

Step A: Jacobsen-Katsuki Epoxidation

• To a solution of the cyclohexene derivative (1 mmol) in a suitable solvent (e.g., CH₂Cl₂), add the chiral (salen)Mn(III) complex (1-5 mol%).

• Cool the mixture to the desired temperature (e.g., 0 °C or -20 °C).

• Add the oxidant (e.g., aqueous NaOCl, buffered to pH ~11) dropwise with vigorous stirring.

• Stir the reaction until completion (monitored by TLC or GC).

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the epoxide by column chromatography.

Step B: Nucleophilic Ring-Opening

• Dissolve the chiral epoxide (1 mmol) in a suitable solvent.

• For acidic conditions: Add a catalytic amount of acid (e.g., H₂SO₄, HClO₄) and the nucleophile (e.g., water, alcohol).

• For basic/neutral conditions: Add the nucleophile (e.g., sodium azide, an amine, a Grignard reagent).

• Stir the reaction at the appropriate temperature until completion.

• Work up the reaction according to the nature of the nucleophile and product.

• Purify the 1,2-difunctionalized cyclohexane by column chromatography.

• Determine the diastereomeric ratio by NMR spectroscopy or GC.

Mandatory Visualizations

Caption: Workflow for Sharpless Asymmetric Dihydroxylation.

Caption: Troubleshooting guide for low enantioselectivity.

Caption: Regioselectivity in epoxide ring-opening reactions.

References

• 1. Sharpless Dihydroxylation (Bishydroxylation) [organic-chemistry.org]
• 2. Sharpless asymmetric dihydroxylation - Wikipedia [en.wikipedia.org]
• 3. Jacobsen epoxidation | OpenOChem Learn [learn.openochem.org]
• 4. Jacobsen epoxidation - Wikipedia [en.wikipedia.org]
• 5. par.nsf.gov [par.nsf.gov]
• 6. Anti Dihydroxylation of Alkenes with MCPBA and Other Peroxides with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 7. Solvent effects on stereoselectivity: more than just an environment - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 8. Solvent- or Temperature-Controlled Diastereoselective Aldol Reaction of Methyl Phenylacetate [organic-chemistry.org]
• 9. Temperature and viscosity dependence in the stereoselective formation of the inverted housane for the photochemical nitrogen loss from the deuterium-stereolabeled parent diazabicyclo[2.2.1]hept-2-ene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]

Technical Support Center: Synthesis of All-cis Tetrafluorocyclohexane Motifs

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of all-cis tetrafluorocyclohexane motifs. These unique structures offer significant potential in medicinal chemistry due to their facially polarized nature.[1][2]

Frequently Asked Questions (FAQs)

Q1: Why is the all-cis stereochemistry in tetrafluorocyclohexanes difficult to achieve?

A1: The primary challenge lies in controlling the stereoselectivity of the fluorination or hydrogenation reactions. The all-cis conformation is often thermodynamically less favored than other diastereomers.[3] Achieving this specific arrangement requires carefully chosen synthetic strategies that direct the approach of reagents to one face of the cyclohexane (B81311) ring or its precursor.

Q2: What are the main synthetic strategies for obtaining all-cis tetrafluorocyclohexanes?

A2: The two predominant strategies are:

• Catalytic hydrogenation of substituted tetrafluoroarenes: This method involves the stereoselective addition of hydrogen to one face of a planar aromatic precursor, often employing specialized rhodium catalysts.[3][4]

• Multi-step synthesis from non-aromatic precursors: This approach often starts with a Birch reduction of an aromatic compound, followed by a sequence of epoxidation and deoxofluorination reactions to introduce the fluorine atoms with the desired stereochemistry.[1][2]

Q3: What is "facial polarity" and why is it important for drug design?

A3: Facial polarity in all-cis tetrafluorocyclohexanes arises from the positioning of all four fluorine atoms on one face of the cyclohexane ring. This creates an electron-rich, electronegative face and an electron-poor, electropositive face.[1][2] This distinct charge separation can lead to unique intermolecular interactions with biological targets, potentially improving binding affinity and other pharmacological properties.[1]

Q4: How can I confirm the stereochemistry of my synthesized tetrafluorocyclohexane?

A4: The most definitive methods for stereochemical confirmation are X-ray crystallography and Nuclear Magnetic Resonance (NMR) spectroscopy.[5][6] In ¹⁹F NMR, through-space coupling constants, such as a large ⁴J(FF) coupling, can be indicative of a 1,3-diaxial arrangement of fluorine atoms, which is a characteristic of the all-cis isomer.[5]

Troubleshooting Guide

This guide addresses common problems encountered during the synthesis of all-cis tetrafluorocyclohexane motifs.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield in Catalytic Hydrogenation	1. Catalyst deactivation. 2. Incomplete reaction. 3. Formation of side products through defluorination.	1. Use a robust catalyst such as a rhodium catalyst with a cyclic alkyl amino carbene (CAAC) ligand.[3][4] 2. Optimize reaction time, temperature, and hydrogen pressure.[7] 3. Employ low-polarity solvents to suppress competing dehydrofluorination reactions.[3][4]
Poor Stereoselectivity (Formation of other diastereomers)	1. Non-selective catalyst. 2. Isomerization of the desired product under reaction conditions.	1. Utilize a highly stereoselective catalyst system, such as a Rh(CAAC)₃ complex. 2. Screen different solvents and reaction temperatures to favor the kinetic all-cis product.
Low Yield in Deoxofluorination Steps	1. Incomplete reaction. 2. Formation of elimination (alkene) byproducts. 3. Rearrangement reactions.	1. Increase the equivalents of the fluorinating agent and/or the reaction time and temperature.[2] 2. Use a less acidic fluorinating agent (e.g., Et₃N·3HF instead of Olah's reagent) to minimize HF elimination.[8] 3. For substrates prone to rearrangement (e.g., via phenonium ion intermediates), consider alternative synthetic routes or protecting group strategies.[1]
HF Elimination as a Major Side Reaction	The presence of an abstractable proton alpha to a fluorine atom, especially in the presence of a base or Lewis acid.	Introduce a "blocking group," such as a methyl group, on the carbon atom adjacent to the functional group to prevent elimination.[1][2][8][9]
Difficulty in Purifying the All-cis Isomer	The physical properties (e.g., boiling point, polarity) of the different stereoisomers are very similar.	High-performance liquid chromatography (HPLC) or gas chromatography (GC) are often required for effective separation.[10] In some cases, crystallization can be employed if a suitable solvent system is found.[10]

Quantitative Data Summary

The following table summarizes representative yields for key reactions in the synthesis of all-cis tetrafluorocyclohexane derivatives.

Reaction	Substrate	Product	Yield (%)	Reference
Deoxofluorination	Diol precursor	Tetrafluorocyclohexane derivative	30	[2]
Reductive Amination	Nitrile precursor	Amine derivative	50	[2]
Amide Coupling	Amine derivative and terephthaloyl chloride	Bis-amide product	48-88	[2]
Catalytic Hydrogenation	1,3,5-trifluoro-2,4,6-trimethoxybenzene	all-cis-2,4,6-trifluoro-1,3,5-trimethoxycyclohexane	20-40	[7]

Key Experimental Protocols

Protocol 1: Multi-step Synthesis of a Methyl-substituted all-cis-Tetrafluorocyclohexane Nitrile

This protocol is a generalized procedure based on the synthesis of amine building blocks to prevent HF elimination.[2][8]

• Birch Reduction and Alkylation: Benzonitrile is subjected to a Birch reduction using lithium in liquid ammonia, followed by an in-situ quench with methyl iodide to introduce a methyl group.

• Epoxidation: The resulting cyclohexadiene is treated with an epoxidizing agent, such as m-CPBA, to form the corresponding diepoxide.

• Hydrofluorination Ring Opening: The diepoxide is carefully opened using a hydrofluorination reagent (e.g., Et₃N·3HF) at elevated temperatures to yield a fluorohydrin intermediate.

• Formation of Dimesylate/Ditriflate: The hydroxyl groups of the fluorohydrin are converted to good leaving groups, such as mesylates or triflates, by reaction with the corresponding sulfonyl chloride or anhydride (B1165640) in the presence of a base.

• Nucleophilic Fluorination: The dimesylate or ditriflate is treated with a fluoride (B91410) source (e.g., Et₃N·3HF) at high temperature to displace the leaving groups and form the all-cis tetrafluorocyclohexane nitrile.

Protocol 2: Rhodium-Catalyzed Hydrogenation of a Tetrafluoroaryl Ether

This protocol is based on the synthesis of all-cis 2,3,5,6-tetrafluorocyclohexyl-1,4-dialkyl ethers.[3]

• Catalyst Preparation: A rhodium catalyst, such as one containing a cyclic alkyl amino carbene (CAAC) ligand, is prepared or obtained commercially.

• Reaction Setup: The tetrafluoroaryl ether substrate is dissolved in a low-polarity solvent in a high-pressure reactor. The catalyst is added under an inert atmosphere.

• Hydrogenation: The reactor is pressurized with hydrogen gas (typically around 50 bar) and heated. The reaction is monitored for the consumption of the starting material.

• Workup and Purification: Upon completion, the reactor is cooled and depressurized. The reaction mixture is filtered to remove the catalyst, and the solvent is evaporated. The crude product is then purified by chromatography to isolate the all-cis tetrafluorocyclohexane product.

Visualizations

Caption: Synthetic routes to all-cis tetrafluorocyclohexanes.

Caption: Troubleshooting workflow for synthesis challenges.

References

• 1. researchgate.net [researchgate.net]
• 2. BJOC - Fluorinated cyclohexanes: Synthesis of amine building blocks of the all-cis 2,3,5,6-tetrafluorocyclohexylamine motif [beilstein-journals.org]
• 3. Synthesis of Janus All-Cis Tetrafluorocyclohexanes Carrying 1,4-Diether Motifs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis and structure of all-syn-1,2,3,4-tetrafluorocyclohexane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and structure of all-syn-1,2,3,4-tetrafluorocyclohexane - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. Synthesis and supramolecular properties of all-cis-2,4,6-trifluorocyclohexane-1,3,5-triol - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fluorinated cyclohexanes: Synthesis of amine building blocks of the all- cis 2,3,5,6-tetrafluorocyclohexylamine motif - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of Reactivity: Cis- vs. Trans-1-Chloro-2-fluorocyclohexane

In the realm of organic chemistry and drug development, the stereochemical orientation of substituents on a cyclic scaffold can profoundly influence molecular reactivity. This guide provides a detailed comparison of the chemical reactivity of cis- and trans-1-Chloro-2-fluorocyclohexane, with a focus on elimination and substitution reactions. Understanding these differences is paramount for predicting reaction outcomes and designing efficient synthetic pathways.

Core Principles: The Role of Conformation

The reactivity of cyclohexane (B81311) derivatives is intrinsically linked to their conformational preferences. For a reaction to proceed, the molecule must adopt a conformation that allows for the optimal orbital alignment of the reacting groups. In the case of bimolecular elimination (E2) reactions, a strict stereochemical requirement must be met: the leaving group and a hydrogen atom on an adjacent carbon (a β-hydrogen) must be in an anti-periplanar (or trans-diaxial) arrangement. This geometric constraint is the primary determinant of the starkly different reaction rates observed between the cis and trans isomers.

For cis-1-Chloro-2-fluorocyclohexane, the more stable chair conformation places the larger fluorine atom in an equatorial position to minimize steric strain, which consequently forces the smaller chlorine atom into an axial position. This axial orientation of the chlorine is ideal for E2 elimination, as there are typically two adjacent trans-diaxial hydrogens available.

Conversely, the most stable conformation for trans-1-Chloro-2-fluorocyclohexane has both the chlorine and fluorine atoms in equatorial positions. To achieve the necessary trans-diaxial arrangement for E2 elimination, the ring must flip to a much less stable conformation where both halogens are axial. This conformational barrier significantly hinders the reaction rate.[1][2][3][4]

E2 Elimination Reactivity

The requirement for a trans-diaxial arrangement of the leaving group and a β-hydrogen leads to a dramatic difference in the rate of E2 elimination between the two isomers.

• cis-1-Chloro-2-fluorocyclohexane: In its more stable chair conformation, the axial chlorine atom is readily aligned for E2 elimination with two different axial β-hydrogens. This allows the reaction to proceed relatively quickly through a lower energy transition state.[4][5]

• trans-1-Chloro-2-fluorocyclohexane: This isomer reacts much more slowly in E2 reactions.[1][2][3] The molecule must first adopt a high-energy conformation with both the chlorine and fluorine in axial positions to satisfy the anti-periplanar requirement. The low population of this reactive conformer at equilibrium results in a significantly slower overall reaction rate.[4][6]

The following diagram illustrates the relationship between the stereoisomer, its preferred conformation, and its propensity to undergo E2 elimination.

Caption: Reactivity pathway for cis and trans isomers.

SN2 Substitution Reactivity

For bimolecular nucleophilic substitution (SN2) reactions, the key factor is the steric accessibility of the carbon atom bearing the leaving group for backside attack by the nucleophile.[7][8]

• trans-1-Chloro-2-fluorocyclohexane: In its stable diequatorial conformation, the carbon-chlorine bond is relatively unhindered. This equatorial position is generally more accessible to an incoming nucleophile than an axial position, which is shielded by the ring and other axial hydrogens. Therefore, the trans isomer is predicted to be more reactive towards SN2 substitution.

• cis-1-Chloro-2-fluorocyclohexane: In its stable conformation, the chlorine atom is in an axial position. This position is sterically hindered by the three axial hydrogens on the same side of the ring, making a backside attack by a nucleophile more difficult. Consequently, the cis isomer is expected to undergo SN2 reactions at a slower rate compared to the trans isomer.

Summary of Reactivity Data

The following table summarizes the predicted relative reactivity of the two isomers in E2 and SN2 reactions based on conformational analysis.

Reaction Type	Isomer	Key Conformational Feature for Reaction	Predicted Relative Rate
E2	cis-1-Chloro-2-fluorocyclohexane	Chlorine is axial in stable conformer	Fast
E2	trans-1-Chloro-2-fluorocyclohexane	Chlorine is equatorial in stable conformer	Very Slow
SN2	cis-1-Chloro-2-fluorocyclohexane	Chlorine is axial (hindered)	Slow
SN2	trans-1-Chloro-2-fluorocyclohexane	Chlorine is equatorial (accessible)	Faster

Experimental Protocols

To empirically determine and compare the reactivity of cis- and trans-1-Chloro-2-fluorocyclohexane in an E2 elimination reaction, the following protocol can be employed.

Protocol: Comparative E2 Elimination Rate Study

Objective: To compare the rate of E2 elimination of cis- and trans-1-Chloro-2-fluorocyclohexane upon reaction with a strong base.

Materials:

• cis-1-Chloro-2-fluorocyclohexane

• trans-1-Chloro-2-fluorocyclohexane

• Sodium ethoxide (NaOEt) solution in ethanol (B145695) (e.g., 1 M)

• Anhydrous ethanol

• Internal standard (e.g., undecane)

• Gas chromatograph with a flame ionization detector (GC-FID)

• Thermostated reaction vessel

Procedure:

• Reaction Setup: Prepare two separate thermostated reaction vessels, one for each isomer.

• Reactant Preparation: In each vessel, dissolve a precisely weighed amount of the respective isomer (e.g., 1 mmol) and a known amount of the internal standard in anhydrous ethanol.

• Initiation of Reaction: Equilibrate the solutions to the desired reaction temperature (e.g., 50 °C). Initiate the reaction by adding a pre-heated solution of sodium ethoxide in ethanol to each vessel simultaneously.

• Sampling: At regular time intervals (e.g., every 10 minutes), withdraw a small aliquot from each reaction mixture.

• Quenching: Immediately quench the reaction in the aliquot by adding it to a vial containing a dilute acid solution (e.g., aqueous HCl).

• Extraction: Add a water-immiscible organic solvent (e.g., diethyl ether) to the quenched aliquot, shake, and allow the layers to separate.

• Analysis: Analyze the organic layer by GC-FID to determine the concentration of the remaining reactant relative to the internal standard.

• Data Analysis: Plot the concentration of each starting material versus time to determine the rate of disappearance and calculate the rate constants for each isomer.

The following flowchart outlines the experimental workflow.

Caption: Workflow for comparing elimination reaction rates.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. brainly.com [brainly.com]
• 6. m.youtube.com [m.youtube.com]
• 7. youtube.com [youtube.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

A Comparative Analysis of 1-Chloro-2-fluorocyclohexane and 1-bromo-2-fluorocyclohexane for the Modern Research Laboratory

In the landscape of pharmaceutical and materials science research, the selection of appropriate building blocks is a critical determinant of synthetic efficiency and final product efficacy. Halogenated cyclohexanes, in particular, serve as versatile intermediates. This guide provides a detailed comparative analysis of 1-Chloro-2-fluorocyclohexane and 1-bromo-2-fluorocyclohexane (B1266845), offering insights into their physicochemical properties, reactivity, and underlying conformational preferences. This objective comparison is intended to assist researchers, scientists, and drug development professionals in making informed decisions for their synthetic strategies.

Physicochemical Properties: A Tabulated Comparison

The fundamental physical and chemical characteristics of 1-Chloro-2-fluorocyclohexane and 1-bromo-2-fluorocyclohexane are summarized below. These properties are crucial for predicting their behavior in various reaction conditions and for their handling and storage.

Property	1-Chloro-2-fluorocyclohexane	1-bromo-2-fluorocyclohexane
Molecular Formula	C₆H₁₀ClF[1][2][3]	C₆H₁₀BrF[4][5][6]
Molecular Weight	136.59 g/mol [1][2][3]	181.05 g/mol [4][6]
Appearance	Colorless liquid with a faint odor[7]	Colorless to light orange to yellow clear liquid[4]
Boiling Point	Not explicitly found	78 °C at 16 mmHg[4], 74.5-76.5 °C at 19 mmHg[8]
Density	Not explicitly found	1.46 g/cm³[4]
Refractive Index	Not explicitly found	n20/D 1.48[4]
Purity (Typical)	Not explicitly found	≥ 96% (GC)[4]

Reactivity Analysis: The Influence of the Halogen

The reactivity of these compounds in nucleophilic substitution and elimination reactions is largely dictated by the nature of the carbon-halogen bond and the conformational preferences of the cyclohexane (B81311) ring.

Leaving Group Ability: Bromine is a better leaving group than chlorine due to its lower bond strength with carbon and greater polarizability. Consequently, 1-bromo-2-fluorocyclohexane is generally more reactive towards nucleophilic substitution and elimination reactions than 1-Chloro-2-fluorocyclohexane. This allows for reactions to proceed under milder conditions, which can be advantageous for sensitive substrates.

Conformational Preferences and their Impact on Reactivity: For 1,2-disubstituted cyclohexanes, the stereochemical arrangement of the substituents (cis or trans) and their preference for axial or equatorial positions are critical in determining reaction pathways. In the case of the trans-isomers, a conformational equilibrium exists between the diaxial and diequatorial forms.

Conformational equilibria of trans-1,2-halocyclohexanes.

For E2 elimination reactions, a key requirement is an anti-periplanar arrangement of a β-hydrogen and the leaving group. This is typically achieved when both are in axial positions. The diequatorial conformer is generally more stable, but the diaxial conformer is the reactive species in E2 reactions. The position of this equilibrium, influenced by the steric bulk of the halogens, will affect the overall reaction rate.

Experimental Protocols

While specific experimental data for these exact compounds is limited in publicly available literature, the following general protocols for common reactions of halocyclohexanes can be adapted.

General Protocol for Nucleophilic Substitution (SN2)

This protocol describes a typical procedure for the substitution of the halogen with a nucleophile, for instance, an azide (B81097).

Experimental workflow for a typical SN2 reaction.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1-halo-2-fluorocyclohexane (1 equivalent) in a suitable polar aprotic solvent such as dimethylformamide (DMF).

• Addition of Nucleophile: Add sodium azide (1.2 equivalents) to the solution.

• Reaction: Heat the mixture to a suitable temperature (e.g., 50-80 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into water. Extract the aqueous layer with an organic solvent such as diethyl ether.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel.

General Protocol for Elimination Reaction (E2)

This protocol outlines a typical procedure for the dehydrohalogenation to form a cyclohexene (B86901) derivative.

• Reaction Setup: In a round-bottom flask fitted with a reflux condenser, dissolve the 1-halo-2-fluorocyclohexane (1 equivalent) in a suitable alcoholic solvent like ethanol.

• Addition of Base: Add a strong, non-nucleophilic base such as potassium tert-butoxide (1.5 equivalents) to the solution.

• Reaction: Heat the reaction mixture to reflux and monitor its progress by TLC or GC-MS.

• Work-up: After the reaction is complete, cool the mixture and neutralize it with a dilute acid.

• Purification: Extract the product with an organic solvent, wash the organic layer with brine, dry it over a drying agent, and concentrate it. The resulting crude product can be purified by distillation or column chromatography.

Applications in Research and Development

Both 1-Chloro-2-fluorocyclohexane and 1-bromo-2-fluorocyclohexane are valuable intermediates in organic synthesis.[4] Their utility stems from the presence of two different halogens, allowing for selective transformations.

• Pharmaceutical Development: These compounds can serve as precursors in the synthesis of more complex molecules with potential biological activity. The introduction of fluorine is a common strategy in drug design to enhance metabolic stability and bioavailability.[4]

• Materials Science: They can be used in the development of specialized polymers and coatings, where the halogen atoms can be functionalized to impart desired properties.[4]

• Synthetic Organic Chemistry: As versatile building blocks, they allow for a variety of synthetic pathways to be explored, enabling the efficient creation of complex structures.[4]

Conclusion

The choice between 1-Chloro-2-fluorocyclohexane and 1-bromo-2-fluorocyclohexane will depend on the specific requirements of the synthetic route. 1-bromo-2-fluorocyclohexane offers higher reactivity, which may be advantageous for reactions that are sluggish with the chloro-analogue. However, 1-Chloro-2-fluorocyclohexane may be a more cost-effective option for large-scale syntheses where its lower reactivity can be overcome by adjusting reaction conditions. A thorough understanding of their comparative properties and reactivity, as outlined in this guide, is essential for the strategic design and successful execution of complex synthetic endeavors.

References

• 1. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. 1-Chloro-2-fluorocyclohexane | C6H10ClF | CID 12545928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. CAS 51422-74-3: (1S,2S)-1-bromo-2-fluorocyclohexane [cymitquimica.com]
• 6. 1-Bromo-2-fluorocyclohexane | C6H10BrF | CID 140195 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. lookchem.com [lookchem.com]
• 8. chemsynthesis.com [chemsynthesis.com]

Conformational energy differences between axial and equatorial 1-Chloro-2-fluorocyclohexane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the conformational energy differences between axial and equatorial conformers of 1-Chloro-2-fluorocyclohexane. Due to the absence of specific published experimental or computational data for this molecule, this guide leverages established principles of conformational analysis and data from analogous substituted cyclohexanes to provide estimated energy differences and outlines a robust experimental protocol for their determination.

Introduction to Conformational Analysis of Substituted Cyclohexanes

The chair conformation is the most stable arrangement for a cyclohexane (B81311) ring, minimizing both angle and torsional strain. Substituents on the ring can occupy either axial or equatorial positions. The relative stability of these two arrangements is determined by steric interactions, particularly 1,3-diaxial interactions, where an axial substituent experiences steric strain with the axial hydrogens on the same side of the ring. Generally, conformers with bulky substituents in the equatorial position are more stable.

The conformational preference of a substituent is quantified by its "A-value," which represents the free energy difference (ΔG°) between the equatorial and axial conformations. A positive A-value indicates a preference for the equatorial position.

Estimated Conformational Energy Differences in 1-Chloro-2-fluorocyclohexane

In the absence of direct experimental data for 1-chloro-2-fluorocyclohexane, we can estimate the relative energies of its conformers by considering the A-values for individual chloro and fluoro substituents and potential gauche interactions between them.

The A-value for a chloro substituent is approximately 0.53 kcal/mol, while the A-value for a fluoro substituent is about 0.25 kcal/mol. This indicates that both chlorine and fluorine prefer the equatorial position, with chlorine having a slightly stronger preference due to its larger size.

For trans-1-chloro-2-fluorocyclohexane , two chair conformers are possible: one with both substituents in the equatorial position (diequatorial) and one with both in the axial position (diaxial). The diequatorial conformer is expected to be significantly more stable. The energy difference can be estimated by summing the A-values of the two substituents. Additionally, a gauche interaction between the adjacent equatorial chloro and fluoro groups will slightly destabilize the diequatorial conformer.

For cis-1-chloro-2-fluorocyclohexane , both chair conformers will have one axial and one equatorial substituent. In one conformer, the chloro group is axial and the fluoro group is equatorial, while in the other, the fluoro group is axial and the chloro group is equatorial. The relative stability will be determined by the difference in their A-values. The conformer with the larger chloro group in the equatorial position and the smaller fluoro group in the axial position is predicted to be more stable.

Table 1: Estimated Conformational Energy Differences for 1-Chloro-2-fluorocyclohexane

Isomer	Conformer 1 (Relative Stability)	Conformer 2 (Relative Stability)	Estimated Energy Difference (kcal/mol)	Most Stable Conformer
trans-1-Chloro-2-fluorocyclohexane	Diequatorial (More Stable)	Diaxial (Less Stable)	~0.78 + Gauche Interaction	Diequatorial (Cl-eq, F-eq)
cis-1-Chloro-2-fluorocyclohexane	Chloro-eq, Fluoro-ax (More Stable)	Chloro-ax, Fluoro-eq (Less Stable)	~0.28	Chloro-equatorial, Fluoro-axial

Experimental and Computational Protocols for Determining Conformational Energies

To obtain precise conformational energy differences for 1-chloro-2-fluorocyclohexane, a combination of experimental and computational methods is recommended.

Experimental Protocol: Low-Temperature Nuclear Magnetic Resonance (NMR) Spectroscopy

Low-temperature NMR spectroscopy is a powerful technique to study conformational equilibria. At sufficiently low temperatures, the rate of chair-flipping slows down, allowing for the observation of distinct signals for the axial and equatorial conformers.

Methodology:

• Sample Preparation: Dissolve a sample of cis- or trans-1-chloro-2-fluorocyclohexane in a suitable deuterated solvent that remains liquid at low temperatures (e.g., deuterated chloroform (B151607) (CDCl₃), deuterated methylene (B1212753) chloride (CD₂Cl₂), or deuterated toluene (B28343) (toluene-d₈)).

• NMR Data Acquisition:

  • Acquire ¹H and/or ¹⁹F NMR spectra at various temperatures, starting from room temperature and gradually decreasing until the signals for the individual conformers are resolved.

  • The coalescence temperature (the temperature at which the two signals merge) can be used to determine the energy barrier for ring inversion.

• Data Analysis:

  • Integrate the signals corresponding to the axial and equatorial conformers at a temperature where they are well-resolved.

  • The ratio of the integrals provides the equilibrium constant (Keq) for the conformational equilibrium.

  • Calculate the Gibbs free energy difference (ΔG°) using the following equation: ΔG° = -RT ln(Keq) where R is the gas constant and T is the temperature in Kelvin.

Computational Protocol: Ab Initio and Density Functional Theory (DFT) Calculations

Computational chemistry provides a theoretical means to calculate the energies of different conformers.

Methodology:

• Structure Generation: Build the initial 3D structures of the axial and equatorial conformers of cis- and trans-1-chloro-2-fluorocyclohexane using molecular modeling software.

• Geometry Optimization: Perform geometry optimization for each conformer using a suitable level of theory and basis set (e.g., B3LYP/6-31G(d) or a higher level of theory like MP2/aug-cc-pVTZ for more accurate results). This process finds the lowest energy structure for each conformer.

• Energy Calculation: Calculate the single-point energies of the optimized structures. The difference in the calculated energies corresponds to the conformational energy difference (ΔE). To obtain the Gibbs free energy difference (ΔG°), vibrational frequency calculations must be performed to include zero-point vibrational energy and thermal corrections.

Logical Workflow for Conformational Analysis

The following diagram illustrates the workflow for determining and comparing the conformational energies of 1-chloro-2-fluorocyclohexane.

Caption: Workflow for conformational analysis of 1-chloro-2-fluorocyclohexane.

Conclusion

Validating the Molecular Structure of 1-Chloro-2-fluorocyclohexane: A Comparative Guide to Analytical Techniques

The structural elucidation of a small organic molecule like 1-chloro-2-fluorocyclohexane, which contains stereocenters, relies on a combination of analytical methods to determine its connectivity, configuration, and conformation. X-ray crystallography offers the most definitive three-dimensional structural information, while spectroscopic techniques provide complementary data that can be used for confirmation and analysis in solution.

Comparative Analysis of Structural Validation Techniques

The choice of analytical technique for structural validation depends on the nature of the sample, the information required, and the available resources. While X-ray crystallography provides a complete solid-state structure, it requires a suitable single crystal. Spectroscopic methods, on the other hand, can be performed on solid, liquid, or gaseous samples and provide information about the molecule's connectivity and electronic environment.

Analytical Technique	Information Provided	Sample Requirements	Throughput	Key Advantages	Limitations
X-ray Crystallography	Precise 3D atomic coordinates, bond lengths, bond angles, and crystal packing information.	High-quality single crystal (typically 0.1-0.5 mm).	Low	Unambiguous determination of absolute and relative stereochemistry.	Crystal growth can be challenging; structure is in the solid state.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Connectivity of atoms (¹H, ¹³C), relative stereochemistry through coupling constants and NOE effects.	Soluble sample in a deuterated solvent (mg scale).	High	Provides structural information in solution, reflecting the molecule's dynamic state.	Does not directly provide bond lengths or angles; absolute stereochemistry determination is indirect.
Infrared (IR) Spectroscopy	Presence of specific functional groups based on vibrational frequencies.	Solid, liquid, or gas (µg to mg scale).	High	Fast and non-destructive.	Provides limited information on the overall molecular structure.
Mass Spectrometry (MS)	Molecular weight and elemental composition through high-resolution mass analysis; fragmentation patterns can infer structural motifs.	Solid, liquid, or gas (ng to µg scale).	High	High sensitivity and provides molecular formula.	Does not provide stereochemical information.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable structural validation. Below are the typical experimental protocols for the key techniques discussed.

X-ray Crystallography

• Crystal Growth: Single crystals of 1-chloro-2-fluorocyclohexane would be grown, likely through slow evaporation of a suitable solvent (e.g., hexane, ethanol) at a controlled temperature.

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection: The crystal is placed in an X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, and the resulting diffraction pattern is recorded as the crystal is rotated. Data is typically collected at a low temperature (e.g., 100 K) to minimize thermal vibrations.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods or Patterson methods to obtain an initial electron density map. The atomic positions are refined against the experimental data to yield the final, precise molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of 1-chloro-2-fluorocyclohexane is dissolved in a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Data Acquisition: The sample is placed in the NMR spectrometer. A series of experiments are performed, including:

  • ¹H NMR: To identify the chemical environment and connectivity of hydrogen atoms.

  • ¹³C NMR: To identify the chemical environment of carbon atoms.

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling correlations.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range ¹H-¹³C correlations.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, aiding in stereochemical assignments.

• Data Analysis: The resulting spectra are processed and analyzed to assign all proton and carbon signals and to deduce the molecule's connectivity and relative stereochemistry.

Infrared (IR) Spectroscopy

• Sample Preparation: A small amount of liquid 1-chloro-2-fluorocyclohexane is placed between two salt plates (e.g., NaCl or KBr) to create a thin film. Alternatively, a solution of the compound can be prepared.

• Data Acquisition: The sample is placed in an FT-IR spectrometer, and an infrared spectrum is recorded.

• Data Analysis: The positions and intensities of the absorption bands are correlated with the vibrational modes of the functional groups present in the molecule (e.g., C-H, C-Cl, C-F bonds).

Mass Spectrometry (MS)

• Sample Introduction: A dilute solution of 1-chloro-2-fluorocyclohexane is introduced into the mass spectrometer, typically via direct infusion or coupled with a chromatographic technique like Gas Chromatography (GC-MS).

• Ionization: The molecules are ionized using an appropriate method, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Data Analysis: The resulting mass spectrum is analyzed to determine the molecular weight of the compound and to study its fragmentation pattern, which can provide clues about its structure. High-resolution mass spectrometry can be used to determine the elemental composition.

Logical Workflow for Structural Validation

The following diagram illustrates a typical workflow for the complete structural validation of a newly synthesized compound like 1-chloro-2-fluorocyclohexane.

Figure 1. Logical workflow for the structural validation of a small molecule.

Navigating Nucleophilic Substitution in Cyclohexanes: A Comparative Guide to SN1 and SN2 Reactivity

For researchers, scientists, and professionals in drug development, understanding the nuances of nucleophilic substitution reactions is paramount for predicting reaction outcomes and designing synthetic pathways. This guide provides a comprehensive comparison of SN1 and SN2 reactivity in substituted chlorocyclohexane (B146310) systems, supported by experimental data and detailed methodologies.

Nucleophilic substitution reactions, fundamental to organic synthesis, proceed via two primary mechanisms: the unimolecular (SN1) and bimolecular (SN2) pathways. The rigid chair conformation of the cyclohexane (B81311) ring introduces unique stereoelectronic factors that significantly influence the rates and products of these reactions. This guide delves into these factors, presenting quantitative data to illustrate the reactivity of various substituted chlorocyclohexanes.

Factors Influencing SN1 vs. SN2 Pathways in Chlorocyclohexanes

The choice between an SN1 and SN2 mechanism for a substituted chlorocyclohexane is a delicate balance of several factors, including the substitution pattern of the cyclohexane ring, the stereochemistry of the leaving group, and the reaction conditions. The following diagram illustrates the logical relationships governing this choice.

Factors governing SN1 and SN2 pathways in chlorocyclohexanes.

Quantitative Comparison of Reactivity

The following tables summarize experimental data for the solvolysis of substituted cyclohexyl derivatives, which are analogous to SN1 reactions of the corresponding chlorocyclohexanes. Due to the nature of the SN2 reaction, quantitative data for a systematic series of substituted chlorocyclohexanes is less common in the literature; however, the established principles of SN2 reactivity are presented for comparison.

Table 1: Relative Rates of Solvolysis (SN1-like) of Substituted Cyclohexyl Tosylates

Substrate	Relative Rate (Acetolysis)	Relative Rate (Ethanolysis)	Key Observations
cis-4-tert-Butylcyclohexyl Tosylate (Axial Leaving Group)	3.2	3.5	The axial isomer reacts faster due to the relief of steric strain in the transition state (steric acceleration).
trans-4-tert-Butylcyclohexyl Tosylate (Equatorial Leaving Group)	1.0	1.0	Serves as the baseline for comparison.
cis-2-Methyl-cis-4-tert-Butylcyclohexyl Tosylate	-	9.5 (relative to trans-4-t-butyl)	An equatorial 2-methyl group significantly accelerates the ethanolysis of an axial tosylate.[1]
trans-2-Methyl-cis-4-tert-Butylcyclohexyl Tosylate	-	1.15 (relative to cis-4-t-butyl)	An axial 2-methyl group has a smaller effect on the ethanolysis rate of an axial tosylate.[1]
cis-2-Methyl-trans-4-tert-Butylcyclohexyl Tosylate	-	30 (relative to trans-4-t-butyl)	An axial 2-methyl group dramatically accelerates the ethanolysis of an equatorial tosylate.[1]
trans-2-Methyl-trans-4-tert-Butylcyclohexyl Tosylate	-	~0.33 (relative to trans-4-t-butyl)	An equatorial 2-methyl group slows the ethanolysis of an equatorial tosylate.[1]

Data for 4-tert-butylcyclohexyl tosylates is conceptually applied from multiple sources discussing the A-value and conformational effects. Data for 2-methyl-4-tert-butylcyclohexyl tosylates is from a specific study on their acetolysis and ethanolysis.[1]

Table 2: Predicted Relative Rates of SN2 Reactions of Substituted Chlorocyclohexanes

Substrate	Predicted Relative Rate	Key Rationale
Chlorocyclohexane (Axial Cl)	Faster	The axial position allows for unobstructed backside attack by the nucleophile.[2]
Chlorocyclohexane (Equatorial Cl)	Slower	Backside attack is sterically hindered by the cyclohexane ring itself.
cis-4-tert-Butylchlorocyclohexane (Axial Cl)	Fast	The bulky tert-butyl group locks the conformation, ensuring the leaving group is axial and accessible for backside attack.
trans-4-tert-Butylchlorocyclohexane (Equatorial Cl)	Very Slow / No Reaction	The equatorial leaving group is sterically shielded from backside attack.
2-Substituted Chlorocyclohexanes	Varies	The rate will depend on the nature and stereochemistry of the substituent at the 2-position, as it can sterically hinder the approach of the nucleophile.

Experimental Protocols

Determining SN1 Solvolysis Rates by Titration

This method is suitable for monitoring the rate of solvolysis of a tertiary chlorocyclohexane, such as 1-chloro-1-methylcyclohexane, in a polar protic solvent like aqueous ethanol. The reaction produces HCl, which can be titrated with a standardized base.

Materials:

• Substituted chlorocyclohexane (e.g., 1-chloro-1-methylcyclohexane)

• Solvent (e.g., 80:20 ethanol:water)

• Standardized NaOH solution (e.g., 0.02 M)

• Indicator (e.g., bromothymol blue)

• Constant temperature bath

• Burette, pipettes, and flasks

Procedure:

• Prepare a solution of the chlorocyclohexane in the chosen solvent at a known concentration (e.g., 0.1 M).

• Place a known volume of this solution in a flask and equilibrate it in the constant temperature bath.

• At time zero, start the reaction. At regular intervals, withdraw an aliquot of the reaction mixture and quench it in a flask containing a known volume of a suitable solvent (e.g., cold acetone) to stop the reaction.

• Add a few drops of indicator to the quenched sample.

• Titrate the sample with the standardized NaOH solution until the endpoint is reached.

• Record the volume of NaOH used. This corresponds to the amount of HCl produced at that time point.

• Repeat the process at various time intervals to obtain a series of data points.

• The rate constant (k) can be determined by plotting ln(V∞ - Vt) versus time, where V∞ is the volume of NaOH required at the completion of the reaction and Vt is the volume at time t. The slope of this line will be -k.[3][4][5]

Monitoring SN2 Reaction Kinetics by ¹H NMR Spectroscopy

This method can be used to follow the rate of an SN2 reaction, for example, the reaction of cis-4-tert-butylchlorocyclohexane with sodium azide (B81097) in a deuterated polar aprotic solvent like DMSO-d₆.

Materials:

• cis-4-tert-Butylchlorocyclohexane

• Sodium azide (NaN₃)

• Deuterated solvent (e.g., DMSO-d₆)

• Internal standard (e.g., tetramethylsilane (B1202638) - TMS)

• NMR spectrometer

• NMR tubes

Procedure:

• Prepare a solution of the chlorocyclohexane and the internal standard in the deuterated solvent in an NMR tube.

• Acquire a ¹H NMR spectrum of the starting material to identify characteristic peaks and their integrations.

• Prepare a solution of the nucleophile (sodium azide) in the same deuterated solvent.

• To initiate the reaction, add a known amount of the nucleophile solution to the NMR tube containing the substrate.

• Quickly place the NMR tube in the spectrometer and begin acquiring ¹H NMR spectra at regular time intervals.

• Process the spectra and integrate the signals corresponding to a specific proton on the starting material and a corresponding proton on the product.

• The concentration of the starting material and product at each time point can be determined by comparing the integrals of their respective peaks to the integral of the internal standard.

• The rate constant can be determined by plotting the natural logarithm of the concentration of the starting material versus time for a pseudo-first-order reaction (if the nucleophile is in large excess) or by using the appropriate second-order integrated rate law.

Conclusion

The reactivity of substituted chlorocyclohexanes in nucleophilic substitution reactions is a complex interplay of steric and electronic effects dictated by the rigid cyclohexane framework. For SN1 reactions, the stability of the resulting carbocation and the relief of steric strain are key drivers, with axial leaving groups often reacting faster. Conversely, SN2 reactions are highly sensitive to steric hindrance, demanding an axial leaving group for an effective backside attack. The quantitative data and experimental protocols presented in this guide provide a foundation for researchers to predict and control the outcomes of these critical transformations in their synthetic endeavors.

References

• 1. Stereochemical studies. Part XLVI. The 2-alkylcyclohexyl tosylate solvolysis problem: the solvolysis of the 2-methyl-4-t-butylcyclohexyl tosylates - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 2. SN2 and E2 Rates of Cyclohexanes - Chemistry Steps [chemistrysteps.com]
• 3. amherst.edu [amherst.edu]
• 4. studylib.net [studylib.net]
• 5. theochem.mercer.edu [theochem.mercer.edu]

Comparative Stability of 1-Chloro-2-fluorocyclohexane Stereoisomers: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the conformational preferences of substituted cyclohexanes is crucial for predicting molecular interactions and designing new chemical entities. This guide provides a comparative analysis of the relative stability of the stereoisomers of 1-chloro-2-fluorocyclohexane, detailing the underlying principles and the experimental methodologies used for their determination.

Stereoisomers and Conformational Analysis

1-Chloro-2-fluorocyclohexane exists as two stereoisomers: cis and trans. Each of these isomers can exist in different chair conformations that are in equilibrium through a process called ring flipping. The relative stability of these conformers determines the overall shape and reactivity of the molecule.

For the cis-isomer, the two possible chair conformations are (axial-equatorial) and (equatorial-axial). In one conformer, the chloro group is axial and the fluoro group is equatorial (a,e), and in the other, the chloro group is equatorial and the fluoro group is axial (e,a).

For the trans-isomer, the two chair conformations are (diaxial) and (diequatorial). In one conformer, both the chloro and fluoro groups are in axial positions (a,a), while in the other, both are in equatorial positions (e,e).

Factors Influencing Stereoisomer Stability

The relative stability of the different conformers is determined by a combination of steric and electronic effects:

• Steric Hindrance (A-values): In general, substituents prefer to occupy the more spacious equatorial position to minimize steric interactions with other axial atoms, particularly the two other axial hydrogens on the same side of the ring (1,3-diaxial interactions). The energetic preference for a substituent to be in the equatorial position is quantified by its A-value (Gibbs free energy difference). Chlorine has a larger A-value than fluorine, suggesting it has a stronger preference for the equatorial position due to its greater size.

• Gauche Interactions: In the diequatorial conformer of trans-1,2-disubstituted cyclohexanes, the two substituents are in a gauche relationship, which can introduce steric strain.

• Stereoelectronic Effects:

  • Dipole-Dipole Interactions: The polar C-Cl and C-F bonds have associated dipole moments. The relative orientation of these dipoles in different conformers can lead to either stabilizing or destabilizing interactions.

  • Hyperconjugation: This involves the donation of electron density from a filled bonding orbital to an adjacent empty antibonding orbital. In dihalocyclohexanes, hyperconjugation between an axial C-H or C-C bond and an anti-periplanar axial C-X (where X is a halogen) antibonding orbital (σ → σ*) can be a significant stabilizing factor. This effect can sometimes favor the diaxial conformation, which is counterintuitive from a purely steric perspective.

The interplay of these factors is sensitive to the specific halogens involved and the solvent. In nonpolar solvents, intramolecular forces dominate, while in polar solvents, interactions with the solvent can significantly influence the conformational equilibrium.

Quantitative Comparison of Stereoisomer Stability

While specific data for 1-chloro-2-fluorocyclohexane is unavailable, the following tables present illustrative data for related dihalocyclohexanes to demonstrate how such comparisons are made. The Gibbs free energy difference (ΔG°) is a key indicator of relative stability, with a more negative value indicating a greater preference for a particular conformation.

Table 1: Illustrative Conformational Free Energy Differences (ΔG°) for trans-1,2-Dihalocyclohexanes (ee vs. aa)

Compound	Solvent	ΔG° (kcal/mol) (ee - aa)	More Stable Conformer
trans-1,2-Difluorocyclohexane	Nonpolar	~ -0.5 to -0.9	diequatorial (ee)
Polar	~ -1.5 to -2.0	diequatorial (ee)
trans-1,2-Dichlorocyclohexane	Nonpolar	~ +0.3 to +0.5	diaxial (aa)
Polar	~ -0.2 to -0.5	diequatorial (ee)
trans-1,2-Dibromocyclohexane	Nonpolar	~ +0.6 to +0.8	diaxial (aa)
Polar	~ 0.0 to -0.3	diequatorial (ee)

Note: These are approximate values from various literature sources for illustrative purposes.

Table 2: A-Values for Halogen Substituents on Cyclohexane

Substituent	A-Value (kcal/mol)
-F	0.25 - 0.38
-Cl	0.52 - 0.62
-Br	0.48 - 0.67
-I	0.47 - 0.61

Note: A-values represent the preference for the equatorial position for a single substituent.

Experimental Determination of Conformational Equilibrium

Low-temperature Nuclear Magnetic Resonance (NMR) spectroscopy is the primary experimental technique used to determine the relative stabilities of conformers.

Experimental Protocol: Low-Temperature NMR Spectroscopy

• Sample Preparation: A solution of the 1-chloro-2-fluorocyclohexane isomer is prepared in a suitable deuterated solvent (e.g., CDCl₃, acetone-d₆, or a Freon for very low temperatures). The concentration is typically in the range of 10-50 mM.

• NMR Spectrometer Setup: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a variable temperature unit is used.

• Initial Measurement at Room Temperature: A proton (¹H) NMR spectrum is recorded at room temperature. At this temperature, the chair-chair interconversion is rapid on the NMR timescale, resulting in time-averaged signals for the protons.

• Low-Temperature Measurements: The temperature of the sample is gradually lowered. As the temperature decreases, the rate of ring flipping slows down.

• Coalescence Temperature: The temperature at which the signals for the axial and equatorial protons of a specific nucleus begin to broaden and merge is noted as the coalescence temperature.

• Slow-Exchange Regime: Below the coalescence temperature, the ring flip becomes slow enough on the NMR timescale that separate signals for each conformer can be observed. Spectra are recorded at several temperatures in this slow-exchange regime.

• Data Analysis:

  • Signal Assignment: The distinct signals for the axial and equatorial protons in each conformer are assigned based on their chemical shifts and coupling constants.

  • Integration: The relative populations of the two conformers are determined by integrating the corresponding well-resolved signals in the ¹H NMR spectrum.

  • Equilibrium Constant (K): The equilibrium constant is calculated as the ratio of the populations of the two conformers (e.g., K = [diequatorial]/[diaxial] for the trans-isomer).

  • Gibbs Free Energy Difference (ΔG°): The free energy difference between the conformers is calculated using the equation: ΔG° = -RTlnK, where R is the gas constant and T is the temperature in Kelvin.

  • Enthalpy (ΔH°) and Entropy (ΔS°) Differences: By measuring the equilibrium constant at multiple temperatures, a van't Hoff plot (lnK vs. 1/T) can be constructed. The slope of this plot is equal to -ΔH°/R, and the y-intercept is equal to ΔS°/R, allowing for the determination of the enthalpy and entropy differences between the conformers.

Visualizing Conformational Equilibria

The following diagrams, generated using Graphviz, illustrate the conformational equilibria for the cis and trans isomers of 1-chloro-2-fluorocyclohexane.

A Spectroscopic Comparison of 1-Chloro-2-fluorocyclohexane and its Deuterated Analogues: A Practical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for the spectroscopic analysis of 1-chloro-2-fluorocyclohexane and its deuterated analogues. Due to the limited availability of public experimental data for the deuterated compounds, this document focuses on presenting known data for 1-chloro-2-fluorocyclohexane and offers a predictive comparison with its deuterated counterparts based on fundamental spectroscopic principles. Detailed experimental protocols are provided to enable researchers to acquire and compare the necessary data.

Spectroscopic Data Comparison

The introduction of deuterium (B1214612) in place of hydrogen atoms induces predictable shifts in spectroscopic data. In Nuclear Magnetic Resonance (NMR) spectroscopy, the disappearance of signals in ¹H NMR and the appearance of corresponding signals in ²H (Deuterium) NMR are primary indicators of deuteration. In Infrared (IR) spectroscopy, C-D bond vibrations occur at lower frequencies than C-H vibrations. Mass Spectrometry (MS) will show an increase in the molecular weight corresponding to the number of deuterium atoms incorporated.

Below are tables summarizing the expected and available spectroscopic data.

Table 1: Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Compound	Nucleus	Chemical Shift (ppm)	Multiplicity	Coupling Constant (Hz)	Assignment
1-Chloro-2-fluorocyclohexane	¹³C	Data not readily available in public databases[1]	-	-	-
Deuterated 1-Chloro-2-fluorocyclohexane	¹H	Expected to be absent at deuterated positions	-	-	-
²H	Expected to correspond to the ¹H chemical shifts of the parent compound	-	-	-
¹³C	Minor isotopic shifts ("-effect") expected compared to the parent compound	-	C-D coupling may be observed	-

Table 2: Infrared (IR) Spectroscopy Data

Compound	Wavenumber (cm⁻¹)	Assignment
1-Chloro-2-fluorocyclohexane	Vapor phase IR spectra available but specific peak data not detailed in public summaries[1]	C-H stretching, C-C stretching, C-Cl stretching, C-F stretching
Deuterated 1-Chloro-2-fluorocyclohexane	Expected lower frequency for C-D vibrational modes compared to C-H modes	C-D stretching, C-C stretching, C-Cl stretching, C-F stretching

Table 3: Mass Spectrometry (MS) Data

Compound	Molecular Ion (m/z)	Key Fragmentation Peaks (m/z)
1-Chloro-2-fluorocyclohexane	136.0455 (for C₆H₁₀³⁵ClF)[1]	Specific fragmentation data not detailed in public summaries[1]
Deuterated 1-Chloro-2-fluorocyclohexane	Expected > 136.0455 (increase by ~1.006 per D atom)	Shifts in fragment masses corresponding to deuterated fragments

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below. These protocols are standardized to ensure reproducibility and accurate comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆). Ensure the solvent does not have peaks that overlap with signals of interest.

• Instrumentation: A standard NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

• ¹H NMR Acquisition:

  • Pulse Program: Standard single-pulse sequence.

  • Spectral Width: Typically -2 to 12 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 16-64, depending on sample concentration.

• ¹³C NMR Acquisition:

  • Pulse Program: Proton-decoupled single-pulse sequence (e.g., zgpg30).

  • Spectral Width: Typically 0 to 220 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: 1024 or more, depending on sample concentration.

• ²H NMR Acquisition (for deuterated analogue):

  • Pulse Program: Standard single-pulse sequence without proton decoupling.

  • Spectral Width: Appropriate range centered around the expected chemical shifts.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 64-256.

Infrared (IR) Spectroscopy

• Sample Preparation:

  • Liquids: A thin film of the neat liquid between two salt plates (e.g., NaCl or KBr).

  • Solids: Prepare a KBr pellet by mixing a small amount of the solid sample with dry KBr powder and pressing it into a transparent disk.

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

  • A background spectrum of the empty sample holder (or pure KBr pellet) should be recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Introduction: For volatile compounds like 1-chloro-2-fluorocyclohexane, Gas Chromatography (GC) is an ideal separation and introduction method.

• Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an Electron Ionization (EI) source.

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at a low temperature (e.g., 50 °C), hold for 1-2 minutes, then ramp at 10-20 °C/min to a final temperature of 280-300 °C.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 300.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

Logical Workflow for Comparative Analysis

The following diagram illustrates the logical workflow for a comprehensive spectroscopic comparison of 1-chloro-2-fluorocyclohexane and its deuterated analogues.

References

• 1. 1-Chloro-2-fluorocyclohexane | C6H10ClF | CID 12545928 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of Fluorinating Agents for Cyclohexanol Derivatives

The introduction of fluorine into organic molecules is a pivotal strategy in modern drug discovery and materials science, owing to its profound effects on metabolic stability, binding affinity, and physicochemical properties. Deoxyfluorination, the conversion of an alcohol to a fluoride (B91410), is a fundamental transformation in this endeavor. This guide provides an objective comparison of three commonly used nucleophilic fluorinating agents for the deoxyfluorination of cyclohexanol (B46403) derivatives: Diethylaminosulfur Trifluoride (DAST), Bis(2-methoxyethyl)aminosulfur Trifluoride (Deoxo-Fluor), and 2-Pyridinesulfonyl Fluoride (PyFluor). The performance of these reagents is evaluated based on experimental data, with a focus on reaction yields and conditions.

Comparative Performance of Fluorinating Agents

The choice of a fluorinating agent is critical and often involves a trade-off between reactivity, selectivity, and operational safety. While DAST has been a workhorse in organic synthesis, its thermal instability and propensity to generate elimination byproducts have led to the development of safer and more selective alternatives like Deoxo-Fluor and PyFluor.[1][2]

Fluorinating Agent	Substrate	Product	Yield (%)	Reaction Conditions	Key Observations
DAST	Cyclohexanol	Fluorocyclohexane	~50-70%	CH₂Cl₂, -78 °C to rt	Significant elimination byproducts are often observed.[3][4]
4-Nitrobenzyl alcohol	4-Nitrobenzyl fluoride	72%	1.1 eq. DAST, CH₂Cl₂, rt, 1h	A standard for primary alcohol fluorination.[5]
Cyclic α-hydroxy-β-ketoester	α-fluoro-β-ketoester	>70%	2 eq. DAST, CH₂Cl₂, rt, 40h	High stereospecificity with inversion of configuration.[6]
Deoxo-Fluor	Cyclohexanol	Fluorocyclohexane	~60-80%	CH₂Cl₂, 0 °C to rt	Generally higher yields and fewer byproducts than DAST due to greater thermal stability.[7][8]
Benzylic alcohol	Benzyl fluoride	95%	1.2 eq. Deoxo-Fluor, CH₂Cl₂, 0 °C, 1h	High efficiency for activated alcohols.
Diaryl ketones	Diaryl-gem-difluorides	up to 86%	3 eq. Deoxo-Fluor, neat, 90 °C, 24h	Effective for gem-difluorination of ketones.[9]
PyFluor	Secondary Aliphatic Alcohol	Secondary Aliphatic Fluoride	79%	1.1 eq. PyFluor, 2 eq. DBU, Toluene (B28343), rt, 48h	>20:1 selectivity for fluorination over elimination.[3]
Primary Alcohol	Primary Fluoride	92%	1.1 eq. PyFluor, 2 eq. DBU, Toluene, rt, 24h	High yield and selectivity.[3]
Steroidal Secondary Alcohol	Fluorinated Steroid	81%	1.1 eq. PyFluor, 2 eq. DBU, Toluene, rt, 48h	Effective for complex and sensitive substrates.[3]

Experimental Protocols

The following are representative experimental protocols for the deoxyfluorination of a generic cyclohexanol derivative using DAST, Deoxo-Fluor, and PyFluor.

Protocol 1: Deoxyfluorination using DAST

• Materials:

  • Cyclohexanol derivative (1.0 mmol, 1.0 equiv)

  • Diethylaminosulfur trifluoride (DAST) (1.2 mmol, 1.2 equiv)

  • Anhydrous dichloromethane (B109758) (CH₂Cl₂) (10 mL)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Anhydrous sodium sulfate (B86663) (Na₂SO₄)

  • Inert atmosphere (e.g., nitrogen or argon)

• Procedure:

  • In an oven-dried flask under an inert atmosphere, dissolve the cyclohexanol derivative (1.0 mmol) in anhydrous CH₂Cl₂ (5 mL).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add DAST (1.2 mmol) to the stirred solution.

  • Maintain the reaction at -78 °C for 1 hour, then allow it to slowly warm to room temperature and stir for an additional 2-4 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution at 0 °C.

  • Separate the organic layer, and extract the aqueous layer with CH₂Cl₂ (2 x 10 mL).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol 2: Deoxyfluorination using Deoxo-Fluor

• Materials:

  • Cyclohexanol derivative (1.0 mmol, 1.0 equiv)

  • Bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor) (1.2 mmol, 1.2 equiv)

  • Anhydrous dichloromethane (CH₂Cl₂) (10 mL)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Inert atmosphere (e.g., nitrogen or argon)

• Procedure:

  • In an oven-dried flask under an inert atmosphere, dissolve the cyclohexanol derivative (1.0 mmol) in anhydrous CH₂Cl₂ (5 mL).

  • Cool the solution to 0 °C using an ice bath.

  • Slowly add Deoxo-Fluor (1.2 mmol) to the stirred solution.[7]

  • Allow the reaction to warm to room temperature and stir for 2-6 hours.

  • Monitor the reaction progress by TLC.

  • Upon completion, carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution at 0 °C.

  • Separate the organic layer, and extract the aqueous layer with CH₂Cl₂ (2 x 10 mL).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Protocol 3: Deoxyfluorination using PyFluor

• Materials:

  • Cyclohexanol derivative (1.0 mmol, 1.0 equiv)

  • 2-Pyridinesulfonyl fluoride (PyFluor) (1.1 mmol, 1.1 equiv)

  • 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (2.0 mmol, 2.0 equiv)

  • Anhydrous toluene (10 mL)

  • Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Inert atmosphere (e.g., nitrogen or argon)

• Procedure:

  • In an oven-dried flask under an inert atmosphere, dissolve the cyclohexanol derivative (1.0 mmol) in anhydrous toluene (10 mL).

  • Add PyFluor (1.1 mmol) to the solution.[3]

  • Add DBU (2.0 mmol) to the stirred solution at room temperature.[3]

  • Stir the reaction at room temperature for 24-48 hours.

  • Monitor the reaction progress by TLC.

  • Upon completion, quench the reaction with saturated aqueous NH₄Cl solution.

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate (B1210297) (2 x 15 mL).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Reaction Workflow and Mechanism

The deoxyfluorination of alcohols with aminotrifluorosulfuranes like DAST and Deoxo-Fluor generally proceeds through the formation of an intermediate alkoxyaminosulfur difluoride. This is followed by a nucleophilic attack by the fluoride ion, typically via an S\textsubscript{N}2 pathway, resulting in an inversion of stereochemistry.[1] PyFluor, in the presence of a base, activates the alcohol by forming a pyridinesulfonate intermediate, which is then displaced by fluoride in an S\textsubscript{N}2 reaction.[3]

Caption: General workflow for the deoxyfluorination of a cyclohexanol derivative.

Conclusion

The selection of an appropriate fluorinating agent is crucial for the successful synthesis of fluorinated cyclohexanol derivatives.

• DAST remains a useful reagent for deoxyfluorination but is often plagued by safety concerns and the formation of elimination byproducts.[4]

• Deoxo-Fluor offers a significant improvement in thermal stability over DAST, making it a safer alternative, particularly for larger-scale reactions, and often provides better yields.[7][8]

• PyFluor represents a modern, highly selective reagent that minimizes elimination side reactions, which is a common issue in the fluorination of cyclic alcohols.[2][3] Its operational simplicity and stability make it an excellent choice for a wide range of substrates, including complex molecules.

For researchers prioritizing safety and high selectivity with minimal byproduct formation, PyFluor is the recommended choice. Deoxo-Fluor serves as a reliable and safer alternative to DAST, while DAST may still be considered for specific applications where its reactivity profile is advantageous and appropriate safety precautions are strictly followed.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent [organic-chemistry.org]
• 3. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 4. 2-ピリジンスルホニルフルオリド（PyFluor）を用いた脱酸素的フッ素化反応 [sigmaaldrich.com]
• 5. TCI Practical Example: Fluorination of an Alcohol Using DAST | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 6. Enantiospecific deoxyfluorination of cyclic α-OH-β-ketoesters† - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bis(2-methoxyethyl)aminosulfur Trifluoride (Deoxo-Fluor) [commonorganicchemistry.com]
• 8. Bis(2-methoxyethyl)aminosulfur Trifluoride: A New Broad-Spectrum Deoxofluorinating Agent with Enhanced Thermal Stability [organic-chemistry.org]
• 9. Organic Syntheses Procedure [orgsyn.org]

A Comparative Guide to A-Values of Chloro and Fluoro Substituents in Cyclohexane Rings

For researchers, scientists, and professionals in drug development, a precise understanding of the conformational preferences of molecular structures is paramount. In the realm of stereochemistry, the cyclohexane (B81311) ring serves as a fundamental model. The orientation of substituents on this ring, whether axial or equatorial, can significantly influence a molecule's physical properties, reactivity, and biological activity. The A-value, a measure of the Gibbs free energy difference (ΔG°) between the axial and equatorial conformers of a monosubstituted cyclohexane, provides a quantitative measure of the steric bulk of a substituent.[1][2] This guide offers a detailed comparison of the A-values for chloro and fluoro substituents, supported by experimental data and methodologies.

Quantitative Comparison of A-Values

The A-values for chloro and fluoro substituents on a cyclohexane ring are summarized in the table below. A larger A-value signifies a greater preference for the equatorial position due to increased steric strain in the axial position.[3]

Substituent	A-Value (kcal/mol)
Fluoro (-F)	~0.25 - 0.3[4][5][6]
Chloro (-Cl)	~0.43 - 0.52[3][7]

The data clearly indicates that the chloro substituent has a larger A-value than the fluoro substituent, signifying a stronger preference for the equatorial position. This is a result of the greater steric hindrance it experiences in the axial position compared to fluorine.

Analysis of Conformational Preference

The trend in A-values for the halogens can seem counterintuitive when considering only atomic size. While chlorine is a larger atom than fluorine, the carbon-chlorine bond is also longer than the carbon-fluorine bond. This increased bond length in chlorocyclohexane (B146310) places the chlorine atom further away from the sterically hindering axial hydrogens at the C3 and C5 positions.[8] However, the larger van der Waals radius of chlorine still results in a greater overall steric strain compared to the smaller fluorine atom, leading to a higher A-value for chlorine.

Experimental Determination of A-Values

The A-values for substituents on a cyclohexane ring are determined experimentally by measuring the equilibrium constant (K) between the two chair conformers at a given temperature. The Gibbs free energy difference, which is the A-value, is then calculated using the equation:

ΔG° = -RTln(K)

where R is the gas constant and T is the temperature in Kelvin.[1]

Key Experimental Protocol: Dynamic NMR Spectroscopy

A prevalent and powerful technique for determining A-values is Nuclear Magnetic Resonance (NMR) spectroscopy , particularly dynamic NMR (DNMR) conducted at variable temperatures.[9]

Methodology:

• Sample Preparation: A solution of the monosubstituted cyclohexane (e.g., fluorocyclohexane (B1294287) or chlorocyclohexane) is prepared in a suitable deuterated solvent.

• Room Temperature Spectrum: At room temperature, the chair-to-chair ring flip of the cyclohexane is rapid on the NMR timescale. This rapid interchange results in an averaged signal for the substituent and the ring protons.[10]

• Low-Temperature Analysis: The sample is cooled within the NMR spectrometer. As the temperature decreases, the rate of the chair flip slows down significantly.

• Coalescence and Signal Resolution: Below a certain temperature, known as the coalescence temperature, the rate of interconversion becomes slow enough that the NMR spectrometer can distinguish between the two distinct chair conformers (axial and equatorial).[10] This results in the appearance of separate signals for the axial and equatorial forms.

• Integration and Equilibrium Constant: The relative populations of the two conformers are determined by integrating the corresponding signals in the low-temperature NMR spectrum. The ratio of these integrals provides the equilibrium constant (K = [equatorial]/[axial]).

• A-Value Calculation: With the experimentally determined value of K, the A-value (ΔG°) is calculated using the thermodynamic equation mentioned above.

Other techniques that have been employed to determine the conformational energies of substituted cyclohexanes include microwave spectroscopy and electron diffraction.[11]

Logical Workflow for A-Value Determination

The following diagram illustrates the logical workflow for determining the A-value of a substituent on a cyclohexane ring, from the conformational equilibrium to the final calculation.

Workflow for A-Value Determination

References

• 1. A value (organic chemistry) - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Solved This is an Organic Chemistry QuestionIn substituted | Chegg.com [chegg.com]
• 5. The chair conformer of fluorocyclohexane is 0.25 kcal/mol more st... | Study Prep in Pearson+ [pearson.com]
• 6. sites.ualberta.ca [sites.ualberta.ca]
• 7. sites.ualberta.ca [sites.ualberta.ca]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Experimental determination of the conformational free energies (A values) of fluorinated substituents in cyclohexane by dynamic 19F NMR spectroscopy. Part 1. Description of the method for the trifluoromethyl group - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. m.youtube.com [m.youtube.com]
• 11. pubs.rsc.org [pubs.rsc.org]

Navigating Stereochemistry: A Comparative Analysis of Vicinal Dihalocyclohexanes in Substitution Reactions

For researchers, scientists, and professionals in drug development, understanding the intricate dance of stereochemistry and reaction mechanisms is paramount. This guide provides a comparative study of vicinal dihalocyclohexanes (1,2-dihalocyclohexanes) in substitution reactions, offering insights into how the nature of the halogen and the spatial arrangement of substituents dictate reaction pathways and rates. The following analysis is supported by established principles of organic chemistry, with a focus on providing a framework for predicting reactivity and product outcomes.

The reactivity of vicinal dihalocyclohexanes is profoundly influenced by the stereochemical relationship between the two halogen atoms (cis or trans). This geometric constraint, coupled with the conformational flexibility of the cyclohexane (B81311) ring, governs the accessibility of transition states for various substitution (SN1 and SN2) and elimination (E1 and E2) pathways.

The Decisive Role of Conformation in Reactivity

In cyclohexane derivatives, substituents can occupy either axial or equatorial positions. The energetic preference for bulky groups to reside in the more spacious equatorial position often dictates the dominant chair conformation. This conformational bias has significant consequences for the reaction rates of cis and trans isomers.

For a bimolecular substitution (SN2) reaction to occur, the nucleophile must attack the carbon atom from the side opposite to the leaving group (backside attack). This requires the anti-bonding orbital (σ*) of the carbon-halogen bond to be accessible. In cyclohexane systems, an axial leaving group presents a more open pathway for backside attack compared to a sterically hindered equatorial leaving group.

Similarly, bimolecular elimination (E2) reactions have stringent stereochemical requirements. These reactions proceed most efficiently when the leaving group and a β-hydrogen are in an anti-periplanar arrangement, meaning they are in the same plane but on opposite sides of the C-C bond. In a cyclohexane ring, this optimal geometry is achieved when both the leaving group and the β-hydrogen are in axial positions (trans-diaxial).

Comparative Reactivity: A Qualitative Overview

Leaving Group Ability: The rate of both SN1 and SN2 reactions is significantly influenced by the ability of the leaving group to depart. For halogens, the leaving group ability increases down the group: I > Br > Cl > F. This is due to the increasing stability of the corresponding halide anion. Therefore, for a given stereoisomer, the reactivity in substitution reactions is expected to follow the trend: 1,2-diiodocyclohexane > 1,2-dibromocyclohexane (B1204518) > 1,2-dichlorocyclohexane.

Stereoisomer Comparison:

• trans-Isomers: In their most stable conformation, trans-1,2-dihalocyclohexanes can exist with both halogens in equatorial positions (diequatorial) or both in axial positions (diaxial). The diequatorial conformation is generally more stable. For an E2 reaction to occur, the molecule must adopt the less stable diaxial conformation to achieve the necessary anti-periplanar arrangement of a halogen and a β-hydrogen. For SN2 reactions, the equatorial position of the leaving group presents significant steric hindrance to backside attack.

• cis-Isomers: A cis-1,2-dihalocyclohexane will have one halogen in an axial position and the other in an equatorial position in its chair conformations. The axial halogen is well-positioned for SN2 attack. For an E2 reaction, if there is a β-hydrogen that is also axial (trans to the axial halogen), the reaction can proceed from this stable conformation.

Data Summary

The following tables summarize the expected trends in reactivity based on the principles discussed. It is important to note that these are qualitative comparisons, and the actual reaction outcomes can be influenced by the specific reaction conditions (nucleophile/base, solvent, temperature).

Substrate	Leaving Group	Stereochemistry	Expected Major Reaction Pathway(s) with a Strong, Non-hindered Base/Nucleophile	Expected Relative Rate
cis-1,2-Dichlorocyclohexane	Cl	cis	SN2, E2	Moderate
trans-1,2-Dichlorocyclohexane	Cl	trans	E2 (from diaxial conformation)	Slower than cis for SN2, potentially faster for E2 if diaxial is accessible
cis-1,2-Dibromocyclohexane	Br	cis	SN2, E2	Faster than dichloro- analogs
trans-1,2-Dibromocyclohexane	Br	trans	E2 (from diaxial conformation)	Faster than dichloro- analogs
cis-1,2-Diiodocyclohexane	I	cis	SN2, E2	Fastest
trans-1,2-Diiodocyclohexane	I	trans	E2 (from diaxial conformation)	Fastest

Note: The relative rates are a general prediction. The competition between SN2 and E2 is highly dependent on the nucleophile's basicity and steric bulk, as well as the solvent and temperature.

Experimental Protocols

While a specific protocol for a direct comparative study is not available, the following outlines a general experimental workflow for determining the reaction kinetics of a vicinal dihalocyclohexane with a nucleophile, such as sodium iodide in acetone (B3395972) (a classic SN2 reaction).

Objective: To measure the rate of the SN2 reaction of a vicinal dihalocyclohexane.

Materials:

• Vicinal dihalocyclohexane isomer (e.g., cis-1,2-dichlorocyclohexane)

• Sodium iodide

• Anhydrous acetone

• Standardized sodium thiosulfate (B1220275) solution

• Starch indicator solution

• Volumetric flasks, pipettes, burette

• Constant temperature bath

• Reaction flasks with stoppers

• Ice bath

Procedure:

• Solution Preparation: Prepare a stock solution of the vicinal dihalocyclohexane of known concentration in anhydrous acetone. Prepare a separate stock solution of sodium iodide of known concentration in anhydrous acetone.

• Reaction Initiation: Equilibrate both reactant solutions to the desired reaction temperature in a constant temperature bath. To initiate the reaction, quickly mix known volumes of the two solutions in a reaction flask, stopper it, and start a timer.

• Monitoring the Reaction: At regular time intervals, withdraw an aliquot of the reaction mixture and quench the reaction by adding it to an ice-cold solution.

• Titration: The amount of unreacted iodide can be determined by titration. The liberated iodine (formed from the reaction of the halide with iodide) is titrated with a standardized solution of sodium thiosulfate using a starch indicator.

• Data Analysis: The concentration of the dihalocyclohexane at each time point can be calculated from the titration data. The rate constant (k) for the reaction can then be determined by plotting the appropriate concentration-time relationship (e.g., for a second-order reaction, a plot of 1/[Reactant] vs. time will be linear).

• Comparison: Repeat the experiment with other vicinal dihalocyclohexane isomers under identical conditions to compare their reaction rates.

Logical Workflow for Reactivity Comparison

The following diagram illustrates the logical process for comparing the reactivity of different vicinal dihalocyclohexanes in substitution reactions.

Caption: Logical workflow for the comparative study of vicinal dihalocyclohexane reactivity.

Signaling Pathways in Reaction Mechanisms

The competition between SN2 and E2 pathways can be visualized as a branching signaling pathway, where the substrate and reagents determine the favored route.

Caption: Decision pathways for SN2 versus E2 reactions of vicinal dihalocyclohexanes.

The Fluorine Advantage: A Comparative Guide to the Bioactivity of Fluorinated Cyclohexane Derivatives

For researchers, scientists, and drug development professionals, the strategic incorporation of fluorine into molecular scaffolds is a powerful tool in medicinal chemistry. The substitution of hydrogen with fluorine on a cyclohexane (B81311) ring, a common structural motif in pharmaceuticals, can profoundly alter a compound's physicochemical and pharmacological properties. This guide provides an objective comparison, supported by experimental data, of how fluorination impacts the bioactivity of cyclohexane derivatives, offering insights into the rational design of novel therapeutics.

The introduction of fluorine can modulate a molecule's acidity, lipophilicity, conformational preferences, and metabolic stability.[1][2] These modifications often translate into enhanced pharmacokinetics, greater target selectivity, and increased resistance to metabolic degradation.[1][3] For example, fluorination has been successfully employed to improve the potency and metabolic stability of drugs targeting cancer and HIV.[1]

Impact on Physicochemical Properties

Strategic fluorination of the cyclohexane moiety can lead to significant improvements in drug-like properties. The potent electron-withdrawing nature of fluorine can alter the acidity or basicity of nearby functional groups, which in turn can influence how a molecule interacts with its biological target.[1]

One of the most critical impacts of fluorination is on metabolic stability. The carbon-fluorine bond is exceptionally strong, making it resistant to cleavage by metabolic enzymes such as cytochrome P450s.[1] By replacing a hydrogen atom at a metabolically vulnerable site with fluorine, the metabolic half-life of a compound can be significantly extended.[1]

Fluorination also has a complex and sometimes counterintuitive effect on lipophilicity (LogP), a key parameter for membrane permeability and solubility. While trifluoromethyl (CF₃) groups generally increase lipophilicity, monofluorination can have more subtle effects.[1] Interestingly, specific fluorination patterns on a cyclohexane ring, particularly all-cis arrangements, can increase polarity and hydrophilicity.[4][5]

The conformational preferences of the cyclohexane ring can also be influenced by fluorination. While the small size of fluorine allows it to replace hydrogen with minimal steric hindrance, its electronegativity can create stereoelectronic effects that favor specific chair or twist-boat conformations.[2] This conformational locking can be crucial for pre-organizing the molecule for optimal binding to its biological target.[2]

Table 1: Comparison of pKa Values for Cyclohexane Carboxylic Acids

Compound	Structure	pKa
Cyclohexanecarboxylic acid	(Structure not available)	4.90
cis-4-Fluorocyclohexanecarboxylic acid	(Structure not available)	4.81
trans-4-Fluorocyclohexanecarboxylic acid	(Structure not available)	4.67
4,4-Difluorocyclohexanecarboxylic acid	(Structure not available)	4.35

Data sourced from BenchChem Application Note.[2]

Table 2: Comparison of LogP Values for Phenylcyclohexane Derivatives

Compound	Structure	LogP
Phenylcyclohexane	(Structure not available)	5.0
Phenyl-all-cis-tetrafluorocyclohexane	(Structure not available)	2.6
1,2,3,4,5,6-Hexafluorophenylcyclohexane	(Structure not available)	2.6

Data sourced from BenchChem Application Note and a study on the metabolism and hydrophilicity of fluorinated cyclohexyl rings.[2][6]

In Vitro Bioactivity Comparison

The following table summarizes comparative data from in vitro assays, highlighting the quantitative differences between a series of progressively fluorinated cyclohexane analogs and their non-fluorinated counterpart. In this specific case study, increasing fluorination led to a decrease in agonist activity at the formylpeptide receptor 2 (FPR2) but showed a less consistent trend in antitrypanosomal activity.[4] This underscores that the impact of fluorination is highly context-dependent and must be evaluated for each biological target.[4]

Table 3: Comparative Bioactivity of Fluorinated Cyclohexylalanine-Containing Peptides

Compound (Modification)	Number of Fluorine Atoms	FPR2 Agonist Activity (EC₅₀, nM)	Antitrypanosomal Activity (IC₅₀, µM)
Phenylalanine (Non-fluorinated)	0	1.2	>25
4-Fluorophenylalanine	1	10	12.5
all-cis-2,5-Difluorocyclohexylalanine	2	100	6.25
all-cis-2,3,6-Trifluorocyclohexylalanine	3	1000	12.5
all-cis-2,3,5,6-Tetrafluorocyclohexylalanine	4	>1000	12.5
all-cis-Pentafluorocyclohexylalanine	5	>1000	>25

Data adapted from a comparative analysis of fluorinated cyclohexane isomers' activity.[4]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of fluorinated and non-fluorinated compounds.

Protocol 1: Metabolic Stability Assay in Human Liver Microsomes

This assay is designed to assess the metabolic stability of a compound when exposed to liver enzymes.[1]

• Preparation: Thaw human liver microsomes on ice. Prepare a stock solution of the test compound (fluorinated or non-fluorinated analog) in a suitable organic solvent (e.g., DMSO).

• Incubation: Incubate the test compound (typically at 1 µM) with the liver microsomes (e.g., 0.5 mg/mL) in a phosphate (B84403) buffer (pH 7.4) at 37°C.

• Reaction Initiation: Initiate the metabolic reaction by adding a NADPH-regenerating system.

• Sampling: Take aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes) and quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Analysis: Centrifuge the samples to precipitate proteins. Analyze the supernatant by LC-MS/MS to quantify the remaining amount of the parent compound.

• Data Calculation: Calculate the half-life (t½) and intrinsic clearance (CLint) from the rate of disappearance of the compound over time.

Protocol 2: Caco-2 Permeability Assay

This assay is used to predict the intestinal absorption of a drug candidate by measuring its transport across a monolayer of human intestinal epithelial cells (Caco-2).

• Cell Culture: Seed Caco-2 cells on a semi-permeable membrane in a Transwell® plate and culture for 21-25 days to allow for differentiation and the formation of a tight monolayer.

• Transport Experiment: Add the test compound to the apical (A) side of the monolayer to measure A→B transport (absorptive) and to the basolateral (B) side to measure B→A transport (efflux).

• Sampling: At various time points, take samples from the receiver chamber.

• Analysis: Analyze the concentration of the compound in the samples by LC-MS/MS.

• Data Calculation: Calculate the apparent permeability coefficient (Papp) for both directions. The efflux ratio (Papp(B→A) / Papp(A→B)) can be calculated to assess the involvement of active efflux transporters.[1]

Visualizing Experimental and Biological Processes

Caption: Workflow for comparing fluorinated and non-fluorinated analogs.

Caption: A representative signaling pathway for an FPR2 agonist.

Case Studies: FDA-Approved Drugs

The therapeutic relevance of fluorinated cyclohexane motifs is highlighted by their presence in several FDA-approved drugs:

• Maraviroc (Selzentry®): An antiretroviral drug for HIV treatment, Maraviroc contains a 4,4-difluorocyclohexane group crucial for its binding to the CCR5 co-receptor.

• Ivosidenib (Tibsovo®): Used to treat acute myeloid leukemia, this inhibitor of the IDH1 enzyme features a fluorinated cyclohexane ring that enhances its binding affinity and metabolic stability.

• Belzutifan (Welireg™): An inhibitor of hypoxia-inducible factor 2α (HIF-2α), Belzutifan is used for treating von Hippel-Lindau disease-associated renal cell carcinoma and incorporates a difluorocyclohexane group.

Conclusion

The strategic incorporation of fluorine into cyclohexane derivatives is a versatile and powerful strategy in modern drug discovery. By modulating key physicochemical properties such as pKa, lipophilicity, and conformation, medicinal chemists can overcome challenges related to metabolic instability and poor binding affinity. As demonstrated by the provided data and case studies, fluorination can have a profound, albeit context-dependent, impact on bioactivity. The detailed experimental protocols and illustrative diagrams in this guide serve as a valuable resource for researchers aiming to harness the unique properties of fluorinated cyclohexanes in the design and optimization of next-generation therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Frontiers | Fluorinated small molecule derivatives in cancer immunotherapy: emerging frontiers and therapeutic potential [frontiersin.org]
• 4. benchchem.com [benchchem.com]
• 5. Metabolism and hydrophilicity of the polarised ‘Janus face’ all-cis tetrafluorocyclohexyl ring, a candidate motif for drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Benchmarking New Synthetic Routes to 1-Chloro-2-fluorocyclohexane: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of established and novel synthetic routes to 1-Chloro-2-fluorocyclohexane, a valuable building block in medicinal chemistry and materials science. The following sections detail the experimental protocols, performance metrics, and a logical comparison of the methodologies to aid researchers in selecting the most suitable route for their specific needs.

Comparison of Synthetic Routes

The synthesis of 1-Chloro-2-fluorocyclohexane has traditionally been approached through the halofluorination of cyclohexene (B86901). This guide benchmarks two established methods against a novel, recently developed diastereodivergent approach. The key performance indicators for each route are summarized in the table below.

Parameter	Route 1: Lead(II,IV) Oxide Mediated	Route 2: Halogen-Promoted (TCCA/HF-Pyridine)	Route 3: Nucleophile-Nucleophile Diastereodivergent Chlorofluorination
Starting Material	Cyclohexene	Cyclohexene	Unactivated Alkenes (e.g., Cyclohexene)
Key Reagents	PbO₂, HF, CuCl₂	Trichloroisocyanuric Acid (TCCA), HF-Pyridine	Iodo-reagent, Chloride source, Fluoride (B91410) source
Reported Yield	~60%	67-88%	Good to Excellent
Stereoselectivity	Not specified	anti-addition	Diastereodivergent (anti or syn-addition)
Reaction Conditions	Not specified in detail	Dichloromethane solvent	Mild, switchable conditions
Safety Considerations	Use of toxic lead compounds and HF	Use of corrosive HF-Pyridine	Avoids highly electrophilic halogen sources

Experimental Protocols

Route 1: Lead(II,IV) Oxide Mediated Synthesis of trans-1-Chloro-2-fluorocyclohexane

This method, while offering a moderate yield, involves the use of hazardous materials.

Experimental Procedure:

Route 2: Halogen-Promoted Halofluorination using Trichloroisocyanuric Acid (TCCA) and Olah's Reagent (HF-Pyridine)

This route offers good to excellent yields and proceeds via a well-understood mechanism involving a halonium ion intermediate, leading to anti-addition of the chlorine and fluorine atoms.

Experimental Procedure:

• To a solution of cyclohexene in dichloromethane, add trichloroisocyanuric acid (TCCA).

• Slowly add Olah's reagent (a complex of hydrogen fluoride and pyridine) to the reaction mixture.

• The reaction is typically stirred at room temperature until completion.

• Work-up involves quenching the reaction, followed by extraction and purification of the product.

Route 3: A Novel Diastereodivergent Nucleophile-Nucleophile Alkene Chlorofluorination

Published in 2024, this innovative approach allows for the selective synthesis of either the anti or syn diastereomer of 1-Chloro-2-fluorocyclohexane from unactivated alkenes like cyclohexene. This method avoids the use of highly electrophilic halogen sources.[1]

Experimental Procedure for anti-Chlorofluorination:

• In an electrochemical cell, a solution of an iodo-aryl catalyst, a chloride source, and a fluoride source in a suitable organic solvent is prepared.

• Cyclohexene is added to the reaction mixture.

• The reaction is carried out under controlled potential electrolysis.

• The diastereoselectivity is controlled by the reaction conditions, particularly the rate of addition of the chloride source.[2]

Experimental Procedure for syn-Chlorofluorination:

The protocol is similar to the anti-chlorofluorination, but a switch in diastereoselectivity is achieved by altering the ratio of hydrogen fluoride to the amine in the fluoride source.[2] This fine-tuning of the reaction conditions allows for the targeted synthesis of the syn isomer.

Visualization of Synthetic Strategies

The following diagrams illustrate the logical workflow and key transformations in the discussed synthetic routes.

Caption: Comparison of established and novel synthetic pathways.

Caption: Mechanism of Route 2: Halogen-Promoted Chlorofluorination.

Caption: Conceptual workflow of the diastereodivergent Route 3.

References

• 1. Diastereodivergent nucleophile-nucleophile alkene chlorofluorination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Diastereodivergent nucleophile–nucleophile alkene chlorofluorination - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of 1-Chloro-2-fluorocyclohexane

For researchers and scientists in the fast-paced world of drug development, meticulous attention to safety protocols is paramount. The proper disposal of chemical waste, such as 1-Chloro-2-fluorocyclohexane, is a critical component of laboratory safety and environmental responsibility. This guide provides essential, immediate safety and logistical information for the correct disposal of this halogenated organic compound.

Waste Classification and Handling

1-Chloro-2-fluorocyclohexane is categorized as a halogenated organic waste.[1][2] This classification is crucial as it dictates the specific disposal pathway required to prevent hazardous reactions and environmental contamination. It is imperative to segregate this waste from non-halogenated organic solvents, acids, bases, and oxidizing agents.[3][4] Mixing incompatible waste streams can lead to dangerous chemical reactions.[4]

Key Handling Procedures:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (double nitrile or Viton gloves are recommended), chemical splash goggles, and a fully-buttoned lab coat when handling 1-Chloro-2-fluorocyclohexane.[3][5]

• Ventilation: Handle the chemical in a well-ventilated area, preferably within a laboratory fume hood, to avoid inhalation of vapors.[5][6]

• Spill Management: In the event of a small spill that can be cleaned up within 10 minutes, trained personnel may use an inert absorbent material like vermiculite (B1170534) or sand to contain and collect the spill.[3][4] The collected material must be disposed of as halogenated organic waste.[3][4] For larger spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department immediately.

Waste Collection and Labeling

Proper containment and labeling are fundamental to safe disposal.

• Containers: Collect 1-Chloro-2-fluorocyclohexane waste in a designated, compatible container.[3][4] High-density polyethylene (B3416737) (HDPE) or glass containers are generally suitable for halogenated organic compounds.[4] The use of metal safety cans is not recommended as halogenated solvents can produce acids that corrode metal.[3] The container must be kept tightly closed except when adding waste.[7][8]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" and "Halogenated Organic Waste".[1][4] The label should also include the full chemical name, "1-Chloro-2-fluorocyclohexane," and its CAS number (if available).[4] All constituents and their approximate percentages should be listed.

Disposal Protocol: A Step-by-Step Guide

Adherence to a systematic disposal protocol is essential for ensuring safety and regulatory compliance.

• Segregation: At the point of generation, separate 1-Chloro-2-fluorocyclohexane waste from all other waste streams.

• Collection: Transfer the waste into a designated and properly labeled halogenated organic waste container.

• Storage: Store the sealed waste container in a designated satellite accumulation area (SAA).[9] This area should be a cool, dry, and well-ventilated space, away from incompatible materials.[3][4]

• EHS Pickup: Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.[4][9][10] Do not attempt to dispose of this chemical down the drain or in the regular trash.[3][4]

The final disposal method for halogenated organic wastes is typically high-temperature incineration at a licensed hazardous waste facility.[1]

Quantitative Data Summary

Parameter	Guideline	Source(s)
pH Range for Collection	A pH between 5.5 and 9.5 is generally acceptable for commingled organic solvent waste. Strong acids or bases should not be mixed in.	[8]
Container Filling Level	Do not fill waste containers beyond 90% capacity to allow for vapor expansion.	[7]
Maximum Accumulation Time	Follow your institution's and local regulations for the maximum time hazardous waste can be stored in a satellite accumulation area before being moved to a central facility.	General

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 1-Chloro-2-fluorocyclohexane.

Caption: Disposal Workflow for 1-Chloro-2-fluorocyclohexane.

References

• 1. bucknell.edu [bucknell.edu]
• 2. uakron.edu [uakron.edu]
• 3. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 4. benchchem.com [benchchem.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. ethz.ch [ethz.ch]
• 8. 7.2 Organic Solvents [ehs.cornell.edu]
• 9. ehs.wisc.edu [ehs.wisc.edu]
• 10. Article - Laboratory Safety Manual - ... [policies.unc.edu]

Essential Safety & Operational Guide for 1-Chloro-2-fluorocyclohexane

This guide provides essential safety, handling, and disposal information for researchers, scientists, and drug development professionals working with 1-Chloro-2-fluorocyclohexane. Adherence to these procedures is critical for ensuring personnel safety and environmental protection.

Hazard Summary

1-Chloro-2-fluorocyclohexane is a colorless liquid with a faint odor.[1] It is considered to be harmful if swallowed, inhaled, or absorbed through the skin and may cause adverse effects on aquatic organisms.[1] Due to its reactive nature, it must be handled with caution.[1]

Personal Protective Equipment (PPE)

Appropriate PPE is the primary defense against chemical exposure. The following table summarizes the recommended PPE for handling 1-Chloro-2-fluorocyclohexane.

Protection Type	Recommended Equipment	Specifications and Use
Eye and Face Protection	Chemical Splash Goggles and Face Shield	Goggles should meet ANSI Z87.1 or equivalent standards. A face shield should be worn over goggles when there is a risk of splashing.
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves are generally recommended for protection against halogenated hydrocarbons. Always inspect gloves for tears or punctures before use and replace them immediately if contaminated. For prolonged contact, consider double-gloving.
Body Protection	Flame-Resistant Laboratory Coat	A lab coat made of a flame-resistant material should be worn and kept fully buttoned to provide a barrier against splashes.
Respiratory Protection	Chemical Fume Hood or Respirator	All handling of this compound should be conducted in a certified chemical fume hood. If a fume hood is not available or if there is a potential for exposure above permissible limits, a NIOSH-approved respirator with organic vapor cartridges should be used.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 1-Chloro-2-fluorocyclohexane is crucial for safety.

• Preparation and Inspection:

  • Ensure a chemical fume hood is operational with proper airflow.

  • Inspect all PPE for integrity before use.

  • Locate and ensure the accessibility of the nearest emergency eyewash station and safety shower.

  • Have all necessary laboratory equipment and reagents prepared and within reach inside the fume hood to minimize movement.

• Chemical Handling:

  • Conduct all weighing, transferring, and other manipulations of 1-Chloro-2-fluorocyclohexane exclusively within a chemical fume hood.

  • Use compatible tools and equipment to prevent chemical reactions.

  • Keep containers of the chemical tightly closed when not in use.

• In Case of Exposure:

  • Skin Contact: Immediately wash the affected area with soap and plenty of water.[2] Remove contaminated clothing.

  • Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[2] Seek immediate medical attention.

  • Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration.[2] Seek immediate medical attention.

  • Ingestion: Do not induce vomiting. Rinse the mouth with water.[2] Seek immediate medical attention.

Disposal Plan

Proper disposal of 1-Chloro-2-fluorocyclohexane and its waste is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation:

  • All waste containing 1-Chloro-2-fluorocyclohexane must be collected in a designated, properly labeled container for halogenated organic waste.

  • Do not mix halogenated waste with non-halogenated waste streams.

• Container Management:

  • Use chemically resistant containers (e.g., glass or high-density polyethylene) for waste collection.

  • Keep waste containers securely closed except when adding waste.

  • Store waste containers in a designated, well-ventilated secondary containment area, away from incompatible materials.

• Decontamination:

  • Decontaminate all glassware and equipment that has come into contact with the chemical. Use an appropriate solvent (e.g., acetone (B3395972) or ethanol) within a fume hood.

  • Collect the decontamination solvent as halogenated waste.

• Final Disposal:

  • Arrange for the disposal of the halogenated waste through your institution's EHS department, following all local, state, and federal regulations.

Experimental Workflow

References

• 1. lookchem.com [lookchem.com]
• 2. chemicalbook.com [chemicalbook.com]